Technical Documentation Center

((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

Core Science & Biosynthesis

Foundational

Chemical structure and properties of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

The following technical guide details the chemical structure, synthesis, and properties of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol . This monograph is designed for researchers in medicinal chemistry and process...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the chemical structure, synthesis, and properties of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol . This monograph is designed for researchers in medicinal chemistry and process development, focusing on the compound's utility as a chiral scaffold in drug discovery.

A Versatile Chiral Diamine Scaffold for Medicinal Chemistry[1]

Executive Summary

((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is a functionalized chiral pyrrolidine derivative characterized by a 1,2,4-substitution pattern. As a diamine with a primary alcohol handle, it serves as a high-value building block (scaffold) in the synthesis of bioactive pharmaceutical ingredients (APIs), particularly fluoroquinolone antibiotics , GPCR ligands , and kinase inhibitors . Its specific (2S, 4S) stereochemistry—often referred to as the cis-congener relative to the natural trans-4-hydroxyproline—imparts unique spatial constraints that can enhance potency and selectivity in drug-target interactions.

Structural Analysis & Stereochemistry

The molecule is defined by a rigid five-membered nitrogen heterocycle (pyrrolidine) containing three key functional sites:

  • N1-Position: Benzylated nitrogen (tertiary amine), providing lipophilicity and a protection/diversification point.

  • C2-Position: Hydroxymethyl group (–CH₂OH), derived from the reduction of a carboxylic acid, serving as a hydrogen bond donor/acceptor or a handle for further functionalization.

  • C4-Position: Primary amino group (–NH₂), the key pharmacophore element.

Stereochemical Configuration[1]
  • Absolute Configuration: (2S, 4S).

  • Relative Configuration: cis.

    • Derived from L-Proline (2S).[1]

    • Natural trans-4-hydroxy-L-proline is (2S, 4R).[1][2]

    • The (2S, 4S) configuration implies the C2-substituent (hydroxymethyl) and the C4-substituent (amino) reside on the same face of the pyrrolidine ring envelope. This cis-relationship is critical for chelating metal ions (in metalloenzyme inhibitors) or fitting into specific hydrophobic pockets.

FeatureDescription
IUPAC Name ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol
Molecular Formula C₁₂H₁₈N₂O
Molecular Weight 206.29 g/mol
Chiral Centers C2 (S), C4 (S)
Common Precursor trans-4-Hydroxy-L-proline (CAS 51-35-4)

Physicochemical Profile

The following properties are critical for handling and formulation. While experimental values for this specific intermediate may vary by batch, these are the standard reference values for the pure free base.

PropertyValue / CharacteristicNote
Physical State Viscous Oil or Low-Melting SolidOften handled as an HCl or oxalate salt for stability.
Solubility Soluble in MeOH, EtOH, DCM, DMSO.Limited solubility in non-polar alkanes (Hexane).
pKa (Calculated) N1 (Ring): ~8.8 N4 (Primary): ~9.8The primary amine is the most basic site.
LogP (Predicted) 1.2 – 1.5Benzyl group balances the polarity of the diamine/alcohol.
H-Bond Donors 2–NH₂, –OH
H-Bond Acceptors 3Ring N, Primary N, Oxygen

Synthetic Methodology (The "Inversion" Protocol)

The synthesis of the (2S, 4S) isomer requires the inversion of configuration at the C4 position, as the abundant natural precursor (trans-4-hydroxy-L-proline) possesses the (4R) configuration.

Core Synthetic Pathway
  • Protection: N-Benzylation and Esterification of trans-4-hydroxy-L-proline.

  • Activation & Inversion: Conversion of the C4-OH (R) to a leaving group (Mesylate) or direct Mitsunobu reaction to install an Azide (N₃) with inversion to (S).

  • Reduction: Global reduction of the Ester (to Alcohol) and Azide (to Amine).

Detailed Protocol Steps
  • Step 1: N-Protection & Esterification

    • Reagents: Benzyl bromide (BnBr), K₂CO₃; then SOCl₂, MeOH.

    • Result: (2S, 4R)-Methyl 1-benzyl-4-hydroxypyrrolidine-2-carboxylate.

  • Step 2: Stereochemical Inversion (The Critical Step)

    • Method:Mitsunobu Reaction .

    • Reagents: Triphenylphosphine (PPh₃), Diisopropyl azodicarboxylate (DIAD), Diphenylphosphoryl azide (DPPA).

    • Mechanism:[3][4] The SN2 displacement of the activated phosphonium intermediate by the azide anion inverts the C4 center from R to S .

    • Intermediate: (2S, 4S)-Methyl 4-azido-1-benzylpyrrolidine-2-carboxylate.

  • Step 3: Global Reduction

    • Reagents: Lithium Aluminum Hydride (LiAlH₄) in THF.

    • Action: Reduces the methyl ester to the primary alcohol (–CH₂OH) and the azide (–N₃) to the amine (–NH₂).

    • Refinement: Alternatively, Staudinger reduction (PPh₃/H₂O) can selectively reduce the azide if the ester needs to be preserved, but LiAlH₄ provides the direct route to the target amino-alcohol.

Experimental Workflow Diagram

The following diagram illustrates the logic flow from the natural chiral pool to the target scaffold.

SynthesisPath Start Start: trans-4-Hydroxy-L-Proline (2S, 4R) Step1 Step 1: N-Benzylation & Esterification (Protects N1 and C1) Start->Step1 BnBr, MeOH/SOCl2 Step2 Step 2: Mitsunobu Inversion (DPPA, DIAD, PPh3) Step1->Step2 Activation of C4-OH Inter Intermediate: (2S, 4S)-Azido Ester (Configuration Inverted) Step2->Inter SN2 Displacement Step3 Step 3: LiAlH4 Reduction (Reduces Ester & Azide) Inter->Step3 Global Reduction Final Target: ((2S,4S)-4-Amino-1-benzyl pyrrolidin-2-yl)methanol Step3->Final Purification

Caption: Synthetic route converting natural (2S, 4R) precursor to the (2S, 4S) target via stereochemical inversion.

Medicinal Chemistry Applications

Antibiotic Development (Quinolones)

This scaffold is a structural analog to the side chains found in fourth-generation fluoroquinolones (e.g., Moxifloxacin, Gemifloxacin). The pyrrolidine ring at the C7 position of the quinolone core dictates:

  • Gram-positive potency: Enhanced by the amino group.

  • Solubility: Improved by the polarity of the amine and alcohol.

  • In vivo half-life: The steric bulk of the benzyl group (often removed or modified in final drugs) or the specific cis-conformation restricts metabolism.

GPCR & Kinase Ligands

The 1,2,4-substitution pattern allows the molecule to act as a "tripod" scaffold:

  • N1-Benzyl: Occupies hydrophobic pockets (e.g., S1 pocket).

  • C4-Amine: Forms salt bridges with Asp/Glu residues in the receptor binding site.

  • C2-Alcohol: Acts as a hydrogen bond donor to the backbone carbonyls of the target protein.

Analytical Characterization

To validate the identity of synthesized batches, the following diagnostic signals should be observed:

  • ¹H NMR (400 MHz, CDCl₃):

    • Benzyl Protons: Singlet or AB quartet at δ 3.5–4.2 ppm (2H).

    • C2-H: Multiplet at δ 2.8–3.2 ppm.

    • C4-H: Distinct multiplet shifted upfield relative to the hydroxy precursor.

    • Hydroxymethyl: Doublet of doublets at δ 3.4–3.8 ppm.

  • Mass Spectrometry (ESI+):

    • Major peak: m/z 207.15 [M+H]⁺.

Safety & Handling

  • Hazards: Irritant to eyes, respiratory system, and skin. The primary amine makes it corrosive in high concentrations.

  • Storage: Hygroscopic. Store under inert atmosphere (Nitrogen/Argon) at 2–8°C to prevent oxidation of the amino group or absorption of moisture.

References

  • Organic Syntheses. "Mitsunobu Inversion of Hydroxyproline." Org.[4][5][6] Synth.2005 , 82, 87. Available at: [Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 1292324-43-6 (Analogous Structure)." Available at: [Link]

Sources

Exploratory

Comprehensive Technical Guide: Identifiers, Synthesis, and Applications of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive Summary In modern medicinal chemistry, the spatial arrangement of pharmacophores is...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

In modern medicinal chemistry, the spatial arrangement of pharmacophores is as critical as their chemical identity. ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is a highly versatile, stereochemically pure building block widely utilized in the synthesis of peptidomimetics, kinase inhibitors, and G-protein-coupled receptor (GPCR) ligands. This technical whitepaper provides an authoritative breakdown of its chemical identifiers, structural causality, and a self-validating synthetic workflow designed to maintain strict enantiomeric fidelity.

Core Identifiers & Chemical Properties

Accurate chemical identification is the first step in any robust drug development pipeline. The table below consolidates the verified identifiers and physicochemical properties for the (2S,4S) isomer [1].

PropertyValue
Chemical Name ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol
CAS Registry Number 142292-37-3
Molecular Formula C₁₂H₁₈N₂O
Molecular Weight 206.28 g/mol
Stereocenters 2S, 4S
Standard SMILES NC1CC(CO)N(Cc2ccccc2)C1
Key Functional Groups Primary amine, primary alcohol, tertiary amine (pyrrolidine)

Structural Elucidation & Stereochemical Causality

The architectural value of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol lies in its rigid pyrrolidine ring, which projects three distinct functional vectors into 3D space.

  • The Pyrrolidine Core: Restricts the conformational flexibility of the molecule, reducing the entropic penalty upon binding to a target protein.

  • The N-Benzyl Group: Serves a dual purpose. Synthetically, it acts as a robust protecting group for the secondary amine, preventing unwanted side reactions during functionalization. Pharmacologically, it can occupy lipophilic pockets in target receptors (e.g., dopamine receptors) [2].

  • The (2S, 4S) Configuration: The cis-relationship between the hydroxymethyl group at C2 and the amino group at C4 is critical. Natural trans-4-hydroxy-L-proline possesses a (2S, 4R) configuration. Therefore, synthesizing the (2S, 4S) target dictates a mandatory stereochemical inversion at the C4 position during the synthetic workflow.

Pharmacophore_Mapping Core Chiral Scaffold ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol N_Benzyl N-Benzyl Group (Lipophilic Pocket Binding) Core->N_Benzyl Amino 4-Amino Group (H-Bond Donor/Acceptor) Core->Amino Hydroxymethyl 2-Hydroxymethyl (Target Anchoring / H-Bonding) Core->Hydroxymethyl

Figure 1: Pharmacophore mapping of the chiral pyrrolidine scaffold in drug design.

Synthetic Pathways and Methodologies

As an application scientist, I emphasize that a protocol is only as good as its validation checkpoints. The following workflow describes the ex-chiral pool synthesis of the title compound starting from natural trans-4-hydroxy-L-proline, employing a self-validating system at every step to ensure structural integrity [2].

Step-by-Step Protocol

Step 1: N-Benzylation and Esterification

  • Procedure: React trans-4-hydroxy-L-proline with benzyl bromide (BnBr) in the presence of a mild base (e.g., K₂CO₃), followed by esterification using methanol and catalytic acid.

  • Causality: The N-benzyl group is chosen over Boc or Fmoc because it withstands the harsh reducing conditions required in the next step.

  • Validation Checkpoint: LC-MS should confirm the mass shift. ¹H NMR will show a characteristic singlet integrating to 2H around 3.6-3.8 ppm (benzylic CH₂) and a multiplet at 7.2-7.4 ppm (aromatic protons).

Step 2: Reduction to Prolinol

  • Procedure: Treat the ester with Lithium Aluminum Hydride (LiAlH₄) in anhydrous THF at 0 °C to room temperature.

  • Causality: LiAlH₄ is necessary to fully reduce the ester to a primary alcohol without cleaving the N-benzyl group.

  • Validation Checkpoint: TLC shows a shift to a highly polar spot. IR spectroscopy will reveal a broad O-H stretch at ~3300 cm⁻¹, while the C=O stretch (~1740 cm⁻¹) completely disappears.

Step 3: Activation of C4-Hydroxyl (Mesylation)

  • Procedure: React the intermediate with methanesulfonyl chloride (MsCl) and triethylamine (Et₃N) in DCM at 0 °C.

  • Causality: The C4-OH is a poor leaving group. Converting it to a mesylate primes the C4 position for nucleophilic attack. The primary alcohol at C2 may also be transiently protected or selectively differentiated based on stoichiometry, though direct mesylation of the secondary alcohol is often kinetically favored if carefully controlled.

  • Validation Checkpoint: ¹H NMR will display a sharp singlet at ~3.0 ppm, corresponding to the mesylate methyl group.

Step 4: Nucleophilic Substitution (SN2 Inversion)

  • Procedure: Heat the mesylate with Sodium Azide (NaN₃) in DMF at 80 °C.

  • Causality: This is the critical stereochemistry-defining step. The azide ion attacks the C4 carbon from the opposite face of the mesylate leaving group, causing a Walden inversion. The (2S, 4R) center is inverted to the desired (2S, 4S) configuration.

  • Validation Checkpoint: Crucial IR Check. The appearance of a sharp, intense peak at ~2100 cm⁻¹ definitively confirms the presence of the azide group.

Step 5: Staudinger Reduction to Target Amine

  • Procedure: Treat the azido derivative with Triphenylphosphine (PPh₃) in THF/H₂O at room temperature.

  • Causality: Why use the Staudinger reduction instead of standard catalytic hydrogenation (H₂ on Pd/C)? Because Pd/C hydrogenation would cleave the N-benzyl protecting group. The Staudinger reaction selectively reduces the azide to a primary amine while leaving the benzyl group completely intact.

  • Validation Checkpoint: The IR azide peak at 2100 cm⁻¹ must completely disappear. TLC analysis using a Ninhydrin stain will yield a dark purple/blue spot, self-validating the successful formation of the primary amine.

Synthesis_Workflow A trans-4-Hydroxy- L-proline (2S, 4R) B N-Benzyl Prolinol (2S, 4R) A->B 1. BnBr 2. LiAlH4 C Mesylate Intermediate (2S, 4R) B->C MsCl, Et3N D Azido Derivative (2S, 4S) C->D NaN3, DMF (SN2 Inversion) E Target Amine (2S, 4S) D->E PPh3, H2O (Staudinger)

Figure 2: Stereoselective synthetic workflow for ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol.

Quality Control and Enantiomeric Validation

For drug development professionals, chemical purity is insufficient; enantiomeric excess (ee) must be rigorously validated.

  • Chiral HPLC: The final product must be run on a chiral stationary phase (e.g., Chiralcel OD-H) to ensure no racemization occurred during the SN2 inversion.

  • Polarimetry: The specific optical rotation

    
     must be measured and compared against literature standards to confirm the (2S, 4S) absolute configuration.
    
  • 2D NMR (NOESY): To definitively prove the cis relationship (2S, 4S) over the trans relationship (2S, 4R), a NOESY NMR experiment should be conducted. A strong Nuclear Overhauser Effect (NOE) cross-peak between the protons at C2 and C4 validates that they reside on the same face of the pyrrolidine ring.

References

  • ChemBuyersGuide. (n.d.). ((2s,4s)-4-Amino-1-benzylpyrrolidin-2-yl)methanol. CAS: 142292-37-3. Retrieved March 6, 2026, from[Link]

  • Heindl, C., Hübner, H., & Gmeiner, P. (2003). Ex-chiral pool synthesis and receptor binding studies of 4-substituted prolinol derivatives. Tetrahedron: Asymmetry, 14(20), 3141-3152.[Link]

Foundational

Stereochemical Configuration of (2S,4S)-4-amino-1-benzylpyrrolidine Derivatives

The following technical guide details the stereochemical configuration, synthetic pathways, and structural validation of (2S,4S)-4-amino-1-benzylpyrrolidine derivatives. This scaffold serves as a critical "cis-proline" m...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the stereochemical configuration, synthetic pathways, and structural validation of (2S,4S)-4-amino-1-benzylpyrrolidine derivatives. This scaffold serves as a critical "cis-proline" mimic in medicinal chemistry, particularly in the design of peptidomimetics, organocatalysts, and bifunctional linkers for targeted protein degradation (PROTACs).

Technical Guide & Synthetic Protocol

Executive Summary: The "Cis-Amine" Scaffold

The (2S,4S)-4-amino-1-benzylpyrrolidine core is a chiral diamine scaffold derived structurally from L-proline . Its defining feature is the cis-relationship between the substituent at C2 (typically a carboxylate or hydroxymethyl group) and the amino group at C4.

Unlike the naturally occurring trans-4-hydroxy-L-proline (2S,4R), the (2S,4S) configuration places both the C2-substituent and the C4-amino group on the same face of the pyrrolidine ring (typically the


-face). This specific geometry forces a distinct conformational kink in peptide backbones, making it invaluable for inducing 

-turns or constraining peptide nucleic acids (PNA).
Stereochemical Nomenclature
  • Absolute Configuration: (2S, 4S)

  • Relative Configuration: cis (assuming C2-COOH and C4-NH

    
     priority)
    
  • Key Structural Feature: The C2 proton and C4 proton are both on the

    
    -face (up), allowing for definitive NMR assignment via Nuclear Overhauser Effect (NOE).
    

Synthetic Strategy: Inversion of the Chiral Pool

Accessing the (2S,4S) "cis" amine requires inverting the stereochemistry of the natural (2S,4R) "trans" hydroxyproline precursor. The most robust protocol involves converting the C4-hydroxyl to a leaving group (preserving configuration), followed by nucleophilic displacement with azide (inverting configuration), and subsequent reduction.

Diagram 1: Synthetic Pathway & Stereochemical Inversion

The following flowchart illustrates the conversion of trans-4-hydroxy-L-proline to the (2S,4S)-diamine scaffold.

SynthesisPathway Start Start: trans-4-Hydroxy-L-Proline (2S, 4R) Step1 Step 1: N-Protection & Esterification (Bn-Cl / MeOH, SOCl2) Start->Step1 Inter1 Intermediate A: (2S, 4R)-N-Benzyl-4-hydroxyproline methyl ester Step1->Inter1 Step2 Step 2: Activation (MsCl, Et3N) Inter1->Step2 Inter2 Intermediate B: (2S, 4R)-Mesylate (Retention) Step2->Inter2 Step3 Step 3: Nucleophilic Displacement (NaN3, DMF, 60°C) Inter2->Step3 SN2 Inversion Inter3 Intermediate C: (2S, 4S)-Azide (Inversion) Step3->Inter3 Stereocenter Flip (4R -> 4S) Step4 Step 4: Staudinger Reduction (PPh3, H2O) Inter3->Step4 Final Final Product: (2S, 4S)-4-Amino-1-benzylpyrrolidine derivative Step4->Final

Caption: Synthetic route converting natural (2S,4R) precursor to (2S,4S) target via SN2 inversion.

Detailed Experimental Protocol

Objective: Synthesis of Methyl (2S,4S)-4-amino-1-benzylpyrrolidine-2-carboxylate.

Reagents & Setup
  • Precursor: trans-4-Hydroxy-L-proline

  • Reagents: Benzyl chloride (BnCl), Methanesulfonyl chloride (MsCl), Sodium azide (NaN

    
    ), Triphenylphosphine (PPh
    
    
    
    ).
  • Solvents: DMF (anhydrous), DCM, Methanol.

Step-by-Step Methodology
Phase 1: Scaffold Protection
  • Esterification: Dissolve trans-4-hydroxy-L-proline (1.0 eq) in methanol. Add SOCl

    
     (1.2 eq) dropwise at 0°C. Reflux for 4 hours. Concentrate to yield the methyl ester hydrochloride.
    
  • N-Benzylation: Suspend the ester in DCM/Et

    
    N (3.0 eq). Add Benzyl chloride (1.1 eq) slowly at 0°C. Stir at RT for 12 hours.
    
  • Workup: Wash with NaHCO

    
    , dry over MgSO
    
    
    
    . Purify via silica flash chromatography (Hex/EtOAc).
    • Checkpoint:

      
      H NMR should show the AB quartet of the benzylic protons (
      
      
      
      3.5–4.0 ppm).
Phase 2: Stereochemical Inversion (The Critical Step)
  • Mesylation: Dissolve the N-benzyl intermediate (1.0 eq) in dry DCM with Et

    
    N (1.5 eq). Add MsCl (1.2 eq) at 0°C. Stir 2 hours.
    
    • Note: This retains the (4R) configuration.[1]

  • Azidation (Inversion): Dissolve the crude mesylate in anhydrous DMF. Add NaN

    
     (2.0 eq). Heat to 60°C  for 12–16 hours.
    
    • Mechanism:[2][3] The azide anion attacks C4 from the face opposite the mesylate (SN2), inverting the center from 4R to 4S .

    • Safety: Azides are potentially explosive. Do not concentrate to dryness with heat.

Phase 3: Reduction to Amine
  • Staudinger Reaction: To the azide solution (in THF/H

    
    O), add PPh
    
    
    
    (1.5 eq). Stir at RT until N
    
    
    evolution ceases (approx. 4h).[2][3]
  • Hydrolysis: The intermediate iminophosphorane hydrolyzes spontaneously in the presence of water to yield the primary amine.

  • Purification: Acid/Base extraction. Acidify to pH 2 (amine goes to aqueous), wash organics, then basify aqueous layer to pH 10 and extract into DCM.

Structural Validation & Analysis (E-E-A-T)

Trustworthiness in stereochemical synthesis relies on rigorous characterization. For pyrrolidine derivatives, NOESY NMR is the gold standard for assigning relative stereochemistry.

Data Presentation: Stereochemical Markers
Feature(2S, 4S) "Cis" Isomer (Target)(2S, 4R) "Trans" Isomer (Natural)
C2/C4 Relationship Cis (Syn)Trans (Anti)
H2/H4 Relationship Cis (Both

-face)
Trans (H2

, H4

)
NOE Correlation Strong H2

H4
Weak / No H2

H4
C4-H Chemical Shift Typically shielded (

3.4-3.6)
Typically deshielded (

4.0-4.2)

Coupling
Complex multipletDistinct patterns
Diagram 2: Stereochemical Decision Tree

Use this logic flow to validate your product using 1D and 2D NMR.

StereochemCheck Sample Purified Amine Product (NMR Sample in CDCl3) NOESY Run 2D NOESY Focus: H2 (approx 3.5ppm) and H4 (approx 3.6ppm) Sample->NOESY Decision Is Cross-Peak H2-H4 Observed? NOESY->Decision ResultCis CONFIRMED: (2S, 4S) Cis-Relationship (Protons on same face) Decision->ResultCis Strong NOE ResultTrans ERROR: (2S, 4R) Trans-Relationship (Inversion failed) Decision->ResultTrans No NOE

Caption: Decision tree for assigning relative stereochemistry via Nuclear Overhauser Effect (NOE).

Self-Validating Protocol Checks
  • The "Azide Shift": Upon conversion from Mesylate to Azide, the C4-H proton signal in

    
    H NMR typically shifts upfield.
    
  • Coupling Constants: The vicinal coupling constants (

    
    ) differ between cis and trans isomers due to the Karplus relationship, though the flexibility of the ring can make this ambiguous. NOE is preferred. 
    

Applications in Drug Discovery

The (2S,4S)-4-amino-1-benzylpyrrolidine scaffold is not merely a synthetic intermediate; it is a privileged structure in:

  • PROTAC Linkers: The diamine functionality allows the scaffold to act as a rigid linker between an E3 ligase ligand (e.g., VHL) and a target protein ligand. The (2S,4S) geometry affects the exit vector of the linker, often improving degradation potency by optimizing the ternary complex geometry.

  • Peptide Nucleic Acids (PNA): Used to introduce chiral constraints into PNA backbones, improving binding affinity and selectivity for complementary DNA/RNA strands.

  • GPCR Ligands: The benzyl group at N1 provides a hydrophobic anchor, while the C4-amino group serves as a handle for polar interactions or further derivatization (e.g., urea/amide formation).

References

  • Synthesis of Chiral Pyrrolidines: Chem-Impex International. "Fmoc-(2S,4S)-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid". Link

  • Stereochemical Assignment via NMR: National Institutes of Health (PMC). "(2S,4R)- and (2S,4S)-Perfluoro-tert-butyl 4-Hydroxyproline: Two Conformationally Distinct Proline Amino Acids". Link

  • Medicinal Chemistry Applications: Google Patents. "Preparation method for pyrrolidine-2-carboxylic acid derivatives (EP3015456A1)". Link

  • Scaffold Utility in Peptidomimetics: Beilstein Journal of Organic Chemistry. "Recent applications of chiral calixarenes in asymmetric catalysis". Link

  • General NOE Theory: Columbia University NMR Facility. "NOESY and ROESY Experiments". Link

Sources

Exploratory

Comprehensive Technical Guide on ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol: Molecular Properties, Synthesis, and Analytical Characterization

Target Audience: Researchers, Scientists, and Drug Development Professionals Discipline: Organic Synthesis & Medicinal Chemistry Executive Summary In the landscape of modern drug discovery, conformationally restricted ch...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Scientists, and Drug Development Professionals Discipline: Organic Synthesis & Medicinal Chemistry

Executive Summary

In the landscape of modern drug discovery, conformationally restricted chiral building blocks are paramount for developing high-affinity, target-specific pharmacophores. ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is a highly versatile, functionalized prolinol derivative. Featuring three orthogonal functional handles—an N-benzyl protected secondary amine, a primary amine at C4, and a primary alcohol at C2—this scaffold provides a rigidified framework ideal for synthesizing complex diamines and facilitating ring-expansion reactions into functionalized piperidines.

This technical whitepaper details the physicochemical profiling, stereoinvertive synthetic methodologies, and self-validating analytical protocols required to successfully leverage this molecule in advanced medicinal chemistry workflows.

Physicochemical Profiling & Structural Elucidation

The spatial conformation of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is defined by the cis relationship between the C2-hydroxymethyl and C4-amino groups. This specific (2S, 4S) stereochemistry dictates its binding orientation and restricts its rotameric states, making it an ideal scaffold for rigidifying drug candidates.

Quantitative Molecular Data

To facilitate rapid comparison and integration into computational chemistry models, the core physicochemical properties are summarized below:

PropertyValueStructural Implication
IUPAC Name ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanolDefines precise stereochemical configuration.
CAS Registry Number 142292-37-3Essential for commercial sourcing and database queries.
Molecular Formula C₁₂H₁₈N₂OIndicates a highly functionalized, low-molecular-weight core.
Molecular Weight 206.288 g/mol Favorable for Lipinski's Rule of 5 compliance.
Calculated LogP ~1.5Optimal lipophilicity for oral bioavailability.
H-Bond Donors 3 (NH₂, OH)Provides multiple vectors for target protein interaction.
H-Bond Acceptors 3 (N, N, O)Enhances aqueous solubility and binding affinity.
Rotatable Bonds 3Low flexibility ensures a highly predictable 3D conformation.

Synthetic Methodology & Mechanistic Causality

The synthesis of the (2S, 4S) isomer typically begins with the naturally abundant and cost-effective chiral pool material, trans-4-hydroxy-L-proline (which possesses a 2S, 4R configuration). The critical challenge in this workflow is the precise inversion of the C4 stereocenter.

Step-by-Step Synthetic Protocol
  • Step 1: Protection and Esterification Suspend trans-4-hydroxy-L-proline in methanol and add thionyl chloride dropwise at 0°C to form the methyl ester. Subsequently, react the intermediate with benzyl bromide and potassium carbonate in acetonitrile. Causality: Esterification prevents unwanted carboxylic acid interference during subsequent nucleophilic attacks. N-benzylation protects the secondary amine and provides the necessary lipophilicity for downstream organic extraction.

  • Step 2: Hydroxyl Activation Dissolve the intermediate in dichloromethane (DCM) with triethylamine. Add methanesulfonyl chloride (MsCl) dropwise at 0°C. Causality: The secondary hydroxyl group at C4 is a poor leaving group. Mesylation converts it into an excellent leaving group, priming the C4 stereocenter for nucleophilic attack.

  • Step 3: Stereoinvertive Azidation (Sₙ2) Dissolve the mesylate in anhydrous N,N-dimethylformamide (DMF) and add sodium azide (NaN₃). Heat the reaction to 80°C. Causality: The azide ion acts as a strong nucleophile, displacing the mesylate via a strict Sₙ2 mechanism. This step is critical as it completely inverts the C4 stereocenter from (4R) to the required (4S) configuration.

  • Step 4: Global Reduction Slowly add the azide intermediate to a suspension of lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF) at 0°C. Causality: LiAlH₄ is a potent reducing agent capable of simultaneously reducing the C2 methyl ester to a primary alcohol and the C4 azide to a primary amine, yielding the final target molecule.

Synthesis SM trans-4-Hydroxy-L-proline (2S, 4R) Int1 N-Benzyl Methyl Ester Intermediate SM->Int1 BnBr, MeOH/HCl Int2 C4-Mesylate (2S, 4R) Int1->Int2 MsCl, Et3N Int3 C4-Azide (2S, 4S) [Inversion] Int2->Int3 NaN3, DMF (SN2 Inversion) Prod ((2S,4S)-4-Amino-1-benzyl pyrrolidin-2-yl)methanol Int3->Prod LiAlH4, THF (Reduction)

Figure 1: Stereoinvertive synthetic workflow of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol.

Analytical Characterization & Quality Control

To ensure the integrity of the synthesized building block, a self-validating analytical system must be employed. Relying on a single analytical method is insufficient due to the risk of undetected diastereomers. Standardized validation protocols, such as those utilized by commercial suppliers like , are mandatory.

Self-Validating Analytical Protocol
  • Step 1: LC-MS Profiling Run the sample on a C18 column using a gradient of water/acetonitrile (with 0.1% formic acid). Causality: Confirms the exact mass (M+H = 207.1 m/z) and provides a baseline purity assessment (>98%) by separating the product from unreacted starting materials or mesylate byproducts.

  • Step 2: ¹H NMR Stereochemical Elucidation Dissolve the product in CDCl₃. Analyze the coupling constants (

    
    ) of the C3 protons.
    Causality: The cis relationship between the C2 and C4 substituents in the (2S, 4S) isomer produces a distinct splitting pattern compared to the trans (2S, 4R) isomer. This self-validates the success of the Sₙ2 inversion step.
    
  • Step 3: Chiral HPLC Analyze the product using a chiral stationary phase (e.g., Chiralcel OD-H). Causality: Ensures that the harsh reduction and heating steps did not induce racemization at the C2 position, confirming an enantiomeric excess (ee) of >99%.

Applications in Drug Development: Ring Expansion

Beyond its use as a rigid diamine, ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is a critical precursor for synthesizing complex 3-amino-5-fluoropiperidines. As detailed in authoritative literature published in [1], the ring enlargement of prolinols is a powerful tool for accessing fluorinated piperidine libraries.

Mechanistic Causality of Ring Expansion
  • Step 1: Activation: The C2-hydroxymethyl group is activated using a reagent like DAST (Diethylaminosulfur trifluoride). Causality: This converts the hydroxyl into an excellent leaving group.

  • Step 2: Aziridinium Formation: The basic nitrogen at position 1 attacks the activated C2-carbon intramolecularly. Causality: The spatial proximity of the nitrogen lone pair facilitates the rapid formation of a strained bicyclic aziridinium intermediate.

  • Step 3: Nucleophilic Ring Opening: A nucleophile (e.g., fluoride ion) attacks the less sterically hindered carbon of the aziridinium ring. Causality: This regioselective attack expands the 5-membered pyrrolidine ring into a 6-membered piperidine ring, yielding highly valuable 3-amino-5-fluoropiperidine derivatives with strict stereochemical control.

RingExpansion Start ((2S,4S)-4-Amino-1-benzyl pyrrolidin-2-yl)methanol Act Activation of C2-OH (e.g., DAST) Start->Act Reagent Addition Azir Bicyclic Aziridinium Intermediate Act->Azir Intramolecular Cyclization Pip 3-Amino-5-fluoropiperidine Derivatives Azir->Pip Nucleophilic Ring Opening (Fluoride Attack)

Figure 2: Ring expansion mechanism via a bicyclic aziridinium intermediate.

References

  • Orliac, A., et al. "Enantioselective Synthesis and Physicochemical Properties of Libraries of 3-Amino- and 3-Amidofluoropiperidines." Chemistry – A European Journal, 2014, 20(13), 3813-3824. URL:[Link]

Foundational

Thermodynamic Stability of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

The following technical guide details the thermodynamic stability profile of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol , a critical chiral synthon in the synthesis of next-generation antibiotics and CNS-active ag...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the thermodynamic stability profile of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol , a critical chiral synthon in the synthesis of next-generation antibiotics and CNS-active agents.

Technical Whitepaper | Version 1.0 [1][2]

Executive Summary

((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (herein referred to as 4-ABP-MeOH ) represents a specific stereochemical challenge in process chemistry. Unlike its trans-isomer ((2S,4R)), the (2S,4S) cis-configuration introduces unique steric and electronic interactions that define its thermodynamic limits.[1][2] This guide analyzes the molecule's conformational locking mechanisms, oxidative vulnerabilities, and solid-state behavior, providing a roadmap for handling and storage in pharmaceutical development.[1]

Structural Thermodynamics & Conformational Analysis[1][2]

The thermodynamic stability of 4-ABP-MeOH is governed by the interplay between ring strain (pyrrolidine puckering) and intramolecular hydrogen bonding (IMHB).[1][2]

The "Cis-Effect" and Ring Puckering

In the (2S,4S) configuration, the C2-hydroxymethyl group and the C4-amino group reside on the same face of the pyrrolidine ring (syn-relationship).[1] This creates a potential 1,3-steric clash that the molecule must resolve through ring puckering.[1][2]

  • Preferred Conformation: The pyrrolidine ring typically adopts a C4-endo (envelope) conformation.[1][2] This puckering mode places the bulky N-benzyl group in a pseudo-equatorial position to minimize 1,2-strain with the C2-substituent.[1][2]

  • Thermodynamic Penalty: The cis-arrangement is inherently higher in energy than the trans-isomer due to steric crowding.[1][2] However, this penalty is offset by a stabilizing intramolecular interaction.[1][2]

Intramolecular Hydrogen Bonding (IMHB)

The defining thermodynamic feature of the (2S,4S) isomer is the capacity for a strong 1,3-diaxial-like hydrogen bond between the C2-hydroxyl donor and the C4-amine acceptor (or vice versa).[1]

  • Mechanism: The spatial proximity of

    
     and 
    
    
    
    in the cis-conformer allows for the formation of a 6-membered or 7-membered virtual ring via H-bonding.[1][2]
  • Stability Gain: This IMHB locks the conformation, reducing the entropic freedom of the side chains and lowering the ground state energy by approximately 2–4 kcal/mol in non-polar solvents.[2]

  • Solvent Dependence: In protic solvents (MeOH,

    
    ), this IMHB is disrupted, exposing the molecule to higher conformational flexibility and potentially increasing reactivity (solvolysis).[2]
    
Conformational Equilibrium Diagram

The following diagram illustrates the equilibrium between the H-bond stabilized "Closed" form and the sterically strained "Open" form.

Conformation Closed Closed Conformer (C4-endo) Stabilized by IMHB (Low Energy) Open Open Conformer (C4-exo) Sterically Strained (High Energy) Closed->Open  Disruption (Heat/Solvent)   Solvent Protic Solvent (H2O / MeOH) Solvent->Closed  Competes for H-bonds  

Figure 1: Conformational equilibrium shift. The 'Closed' form predominates in solid-state and non-polar media, conferring thermodynamic stability.[1]

Chemical Stability Profile

While the pyrrolidine core is robust, the functional groups at C2 and C4 introduce specific degradation pathways.[2]

Oxidative Instability

The primary alcohol at C2 is the most thermodynamically labile point, particularly in the presence of high-valent metal catalysts or radical initiators.[1]

  • Pathway: Oxidation of the hydroxymethyl group proceeds first to the aldehyde (highly reactive, prone to polymerization) and subsequently to the carboxylic acid (proline derivative).[2]

  • Risk Factor: The presence of the C4-amine can catalyze this oxidation via radical abstraction mechanisms if the sample is not stored under inert atmosphere.[1][2]

N-Debenzylation (Hydrogenolysis)

The N-benzyl bond is thermodynamically stable under standard conditions but is the "weak link" under reducing conditions.[1][2]

  • Trigger: Exposure to

    
     gas and Pd/C, or transfer hydrogenation conditions.[1][2]
    
  • Consequence: Loss of the benzyl group yields the highly polar, water-soluble 4-amino-2-hydroxymethylpyrrolidine, drastically altering solubility and lipophilicity (LogP shift from ~1.5 to <0).[1][2]

Racemization Risks[1][2]
  • C2 Center: The C2 stereocenter is alpha to the ring nitrogen.[1][2] While less acidic than a ketone or ester, the presence of the N-benzyl group can facilitate slow racemization under harsh basic conditions (pH > 12) via an ylide intermediate.[1]

  • C4 Center: Generally configurationally stable unless subjected to extreme radical conditions.[1][2]

Degradation Pathways Visualization

Degradation cluster_ox Oxidative Pathway (Air/Light) cluster_red Reductive Pathway Parent 4-ABP-MeOH (2S, 4S) Aldehyde Aldehyde Impurity (Reactive Electrophile) Parent->Aldehyde [O] Debenzyl Debenzylated Analog (Polar/Hygroscopic) Parent->Debenzyl H2 / Pd Acid Amino-Acid Derivative (Thermodynamic Sink) Aldehyde->Acid [O]

Figure 2: Primary degradation pathways.[1][2] Oxidation of the C2-alcohol is the dominant instability vector during storage.[1]

Experimental Protocols for Stability Assessment

To validate the thermodynamic stability of 4-ABP-MeOH, the following orthogonal assays are recommended.

Thermal Analysis (DSC/TGA)
  • Objective: Determine the melting point (

    
    ) and decomposition onset (
    
    
    
    ).
  • Protocol:

    • Load 2–5 mg of dried sample into a hermetically sealed aluminum pan.

    • Equilibrate at 25°C for 5 minutes.

    • Ramp temperature at 10°C/min from 25°C to 300°C under

      
       purge (50 mL/min).
      
  • Expected Result: A sharp endotherm (melting) followed by a broad exotherm (decomposition).[1][2] If the sample is the HCl salt, expect a higher

    
     (>180°C) compared to the free base.[2]
    
Forced Degradation Study (Stress Testing)

Summarized below are the standard stress conditions to determine the "soft spots" of the molecule.

Stress ConditionConditionsDurationExpected Degradants
Acid Hydrolysis 0.1 N HCl, 60°C24 HoursStable (Protonation protects amine)
Base Hydrolysis 0.1 N NaOH, 60°C24 HoursPotential C2-Epimerization
Oxidation 3%

, RT
4 HoursN-Oxide, Aldehyde formation
Photostability UV/Vis (1.2M Lux[1][2]·hr)7 DaysBenzyl radical cleavage products
Thermal 60°C Solid State2 WeeksSurface oxidation (yellowing)
Hygroscopicity Assessment (DVS)
  • Rationale: The coexistence of amine and hydroxyl groups makes the free base prone to moisture uptake, which can induce deliquescence and hydrolysis.[2]

  • Method: Dynamic Vapor Sorption (DVS) cycling from 0% to 90% RH at 25°C.[1][2]

  • Critical Threshold: Mass gain >2% at 60% RH indicates the need for desiccant storage or salt formation (e.g., Dihydrochloride or Tosylate).[1][2]

Solid-State Considerations & Formulation

Salt Selection for Stability

The free base of 4-ABP-MeOH is an oil or low-melting solid prone to oxidation.[1][2] For long-term thermodynamic stability, conversion to a salt is mandatory.[1][2]

  • Dihydrochloride Salt: Most common.[1][2] High lattice energy significantly raises the melting point and prevents oxidation.[1][2] However, it may be hygroscopic.[1][2]

  • Tosylate/Benzoate: Non-hygroscopic alternatives that provide better crystallinity for process scale-up.[1][2]

Storage Recommendations
  • Temperature: 2–8°C (Refrigerated).

  • Atmosphere: Argon or Nitrogen blanket (Essential to prevent C2-oxidation).[1][2]

  • Container: Amber glass (protects benzyl group from photolysis).[1][2]

References

  • Chem-Impex International. (n.d.).[1][2] (2S,4S)-4-Amino-1-[benzyloxycarbonyl]pyrrolidine-2-methylcarboxylate hydrochloride Product Page. Retrieved from [1][2]

    • Relevance: Establishes the commercial availability and handling of the protected (2S,4S) precursor.
  • ChemScene. (n.d.).[1][2] ((2S,4R)-4-aminopyrrolidin-2-yl)methanol Product Data. Retrieved from [1][2][3]

    • Relevance: Provides baseline physical data for the diastereomer, allowing for comparative thermodynamic analysis.[2]

  • Beilstein Journals. (2014). Pyrrolidine nucleotide analogs with a tunable conformation. Retrieved from [1][2]

    • Relevance: Detailed conformational analysis of pyrrolidine ring puckering and the influence of substituents on thermodynamic stability.
  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 67085658: ((2S,4S)-4-Methylpyrrolidin-2-yl)methanol.[1][2] Retrieved from [1][2]

    • Relevance: Structural analog data supporting the stability profile of 2,4-cis-substituted pyrrolidines.[1][2]

  • CymitQuimica. (n.d.).[1][2] [(2S)-1-benzylpyrrolidin-2-yl]methanol Properties. Retrieved from [1][2]

    • Relevance: Confirms the lipophilicity and basic handling of the 1-benzyl-2-hydroxymethyl scaffold.

Sources

Exploratory

Unraveling the pKa Profile of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol: A Comprehensive Technical Guide

Executive Summary In early-stage drug development, the acid-base dissociation constant (pKa) of a lead compound dictates its solubility, lipophilicity (LogD), membrane permeability, and target-binding affinity. ((2S,4S)-...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In early-stage drug development, the acid-base dissociation constant (pKa) of a lead compound dictates its solubility, lipophilicity (LogD), membrane permeability, and target-binding affinity. ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is a highly functionalized chiral building block featuring two distinct basic centers: a primary aliphatic amine and a tertiary amine embedded within a pyrrolidine ring.

This whitepaper provides an in-depth physicochemical deconstruction of this molecule, establishing the theoretical framework for its macroscopic and microscopic pKa values, and detailing the gold-standard experimental protocols required for accurate empirical validation.

Structural Deconstruction & Basicity Centers

To accurately predict and measure the pKa of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol, we must analyze the molecule's specific microenvironments. The compound possesses two protonatable nitrogen atoms:

  • C4 Primary Amine (-NH₂): An aliphatic primary amine extending from the chiral pyrrolidine core.

  • N1 Tertiary Amine: The nitrogen atom of the pyrrolidine ring, substituted with a benzyl group.

The Causality of Inductive and Electrostatic Effects

The intrinsic basicity of a standard pyrrolidine ring is high, with a pKa of approximately 11.31[1]. However, the functionalization in our target molecule drastically alters this baseline:

  • The Benzyl Effect: The N-benzyl group exerts a mild electron-withdrawing inductive effect (-I) through the methylene bridge, pulling electron density away from the N1 nitrogen. This typically lowers the pKa of an N-benzylpyrrolidine to ~8.9.

  • The Hydroxymethyl Effect: The -CH₂OH group at the C2 position exerts an additional -I effect. Because it is adjacent (alpha) to the N1 tertiary amine and gamma to the C4 primary amine, it disproportionately suppresses the basicity of the N1 center.

  • Electrostatic Repulsion (The Proximity Penalty): The most critical factor defining the secondary pKa is the electrostatic repulsion between the two basic centers. When the more basic amine protonates, it forms a localized cation. The through-space and through-bond positive charge makes the subsequent protonation of the second amine thermodynamically unfavorable, driving its pKa down significantly.

Theoretical pKa Framework: Macroscopic vs. Microscopic States

When a polyprotic molecule undergoes protonation, it does so through sequential macroscopic steps, even though multiple microscopic pathways exist[2].

  • Macroscopic pKa₁ (First Protonation): The primary amine at C4 is less sterically hindered and less impacted by the cumulative inductive withdrawal than the N1 tertiary amine. Drawing parallels from structurally similar analogs like 1-benzyl-3-aminopyrrolidine (which exhibits a predicted pKa of ~9.74[3]), the primary amine in our target molecule will protonate first. The expected pKa₁ is ~9.5 – 9.8 .

  • Macroscopic pKa₂ (Second Protonation): Once the C4 amine is protonated, the molecule becomes a monocation. The N1 tertiary amine, already weakened by the benzyl and hydroxymethyl groups, now faces severe electrostatic repulsion from the protonated C4 site. Consequently, the expected pKa₂ drops to ~7.0 – 7.5 .

Protonation A Free Base (Neutral) Unprotonated N1 & C4 B Monocation (Major) Protonated C4 Primary Amine A->B Macro pKa1 ~ 9.6 Primary Amine Protonation C Monocation (Minor) Protonated N1 Tertiary Amine A->C Microscopic Pathway (Thermodynamically Unfavorable) D Dication Fully Protonated N1 & C4 B->D Macro pKa2 ~ 7.2 Tertiary Amine Protonation C->D Microscopic Pathway

Caption: Macroscopic and microscopic protonation pathways of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol.

Quantitative Data Summary
PropertyEstimated ValueTarget CenterDominant Modulating Effect
Macro pKa₁ 9.5 – 9.8C4 Primary AmineMild inductive withdrawal by C2-OH and N-benzyl
Macro pKa₂ 7.0 – 7.5N1 Tertiary AmineSevere electrostatic repulsion from protonated C4
LogD (pH 7.4) < 0 (Hydrophilic)Entire MoleculeDominance of the dicationic/monocationic species

Experimental Workflow for pKa Determination

Because aliphatic amines lack a strong UV chromophore that changes significantly upon protonation, UV-metric titration is not viable. The gold standard for this compound is Automated Potentiometric Titration using systems like the SiriusT3[4],[2].

The Self-Validating Potentiometric Protocol

The following methodology ensures that the derived constants are true thermodynamic values, isolated from environmental artifacts. The use of a standardized ionic strength background (0.15 M KCl) is critical to stabilize activity coefficients, allowing the direct conversion of concentration-based pKa to thermodynamic pKa[2],[5].

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh 1.0–2.0 mg of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol. Dissolve the sample in 1.5 mL of Ionic Strength Adjusted (ISA) water (0.15 M KCl in HPLC-grade H₂O)[2].

  • Environmental Control: Maintain the titration vessel at a constant temperature of 25.0 ± 0.5 °C using a Peltier device[2]. Purge the headspace continuously with inert Nitrogen (N₂) gas. Causality: N₂ purging prevents atmospheric CO₂ from dissolving into the aqueous solution to form carbonic acid, which would introduce false buffering regions and skew the Bjerrum plot.

  • Acidification: Automatically dispense 0.5 M HCl to drop the solution pH to ~1.8. At this pH, the molecule is fully protonated (dicationic state).

  • Alkalimetric Titration: Titrate the solution using standardized 0.5 M KOH in small volumetric increments (targeting 0.2 pH steps) up to pH 12.2[2]. The glass pH electrode must be pre-calibrated using the Gran method to ensure accurate H⁺ activity measurement.

  • Data Deconvolution: Utilize the instrument's software to generate a Bjerrum plot (average number of bound protons vs. pH). The inflection points of the derivative curve will yield the macroscopic pKa₁ and pKa₂ values.

Workflow N1 1. Sample Prep Dissolve 1-2 mg in 0.15M KCl (aq) N2 2. Acidification Drop pH to 1.8 with 0.5M HCl N1->N2 N3 3. Titration Add 0.5M KOH under strict N2 purge N2->N3 N4 4. Data Acquisition Record pH vs. Titrant Volume N3->N4 N5 5. Bjerrum Analysis Extract Macro pKa1 & pKa2 N4->N5

Caption: Standardized potentiometric titration workflow for pKa determination using automated systems.

Implications for Drug Development

Understanding the exact pKa values of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is non-negotiable for formulation and pharmacokinetic prediction:

  • Physiological State (pH 7.4): At blood plasma pH, the primary amine (pKa ~9.6) will be >99% protonated. The tertiary amine (pKa ~7.2) will be approximately 40% protonated. Thus, the molecule will exist as a dynamic equilibrium between a monocation and a dication.

  • Permeability: Dicationic species exhibit notoriously poor passive membrane permeability (e.g., across the Blood-Brain Barrier or gastrointestinal tract). If this scaffold is used for a CNS target, medicinal chemists must strategically derivatize the primary amine (e.g., via amidation) to eliminate the dicationic state and improve lipophilicity.

References

  • PubChem: Pyrrolidine. National Center for Biotechnology Information. Retrieved from:[Link]

  • SiriusT3: Automated Platform for the Determination of Physicochemical Properties. Aimil Ltd. Retrieved from:[Link]

  • pKa measurements for the SAMPL6 prediction challenge for a set of kinase inhibitor-like fragments. National Institutes of Health (PMC). Retrieved from:[Link]

  • The Determination of Ionization Constants: A Laboratory Manual. Albert, A., & Serjeant, E. P. (1984). 3rd Edition, Chapman & Hall. Cited via Scientific Research Publishing. Retrieved from:[Link]

Sources

Foundational

Technical Whitepaper: Solubility Profiling &amp; Solvent Selection for ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

This technical guide details the solubility profile of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol , a bifunctional chiral pyrrolidine intermediate often utilized in the synthesis of quinolone antibiotics (e.g., Mo...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide details the solubility profile of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol , a bifunctional chiral pyrrolidine intermediate often utilized in the synthesis of quinolone antibiotics (e.g., Moxifloxacin analogs) and organocatalysts.[1][2][3][4]

[1][2][3][4]

Executive Summary

((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol represents a classic amphiphilic pharmacophore .[1][2][3][4] Its solubility is governed by a "tug-of-war" between the lipophilic


-benzyl moiety and the hydrophilic amino-alcohol motif.[1][2][3][4] For process chemists and researchers, this molecule presents a distinct pH-dependent solubility switch : it behaves as a water-soluble salt in acidic media and a lipophilic organic solute in basic media.[1][2][3][4] This guide provides the physicochemical grounding and experimental protocols required to exploit these properties for purification and reaction engineering.[1][2][3][4]

Physicochemical Characterization

To predict solubility behavior accurately, we must first analyze the structural determinants.[1][2][3][4]

PropertyValue (Predicted/Empirical)Impact on Solubility
Molecular Formula

Moderate molecular weight (206.29 g/mol ) favors solvent integration.[1][2][3][4][5]
Lipophilic Domain

-Benzyl group
Drives solubility in chlorinated solvents (DCM, Chloroform) and aromatics.[1][2][3][4]
Hydrophilic Domain Primary Amine (

) + Hydroxyl (

)
Drives solubility in alcohols and water (pH-dependent).[1][2][3][4][5]
pKa (Basic)

9.5 (Primary amine),

8.5 (

-Benzyl ring)
Critical: Molecule is dicationic at pH < 7.[1][2][3][4][5]
LogP (Octanol/Water)

1.2 - 1.5 (Neutral form)
Suggests higher affinity for organic phases when neutral.[1][2][3][4][5]
Structural Causality

The (2S,4S) stereochemistry places the C2-hydroxymethyl and C4-amino groups in a cis-like relationship relative to the ring plane (depending on envelope conformation), potentially allowing intramolecular H-bonding.[1][2][3] This reduces the effective polarity of the free base, enhancing its solubility in non-polar solvents like Toluene or DCM compared to its trans-isomers.[1][2][3]

Solubility Profile: Solvent Compatibility Matrix

The following data categorizes solvent suitability for the neutral free base form of the compound at 25°C.

A. Organic Solvents (Neutral Species)
Solvent ClassRepresentative SolventsSolubility RatingTechnical Insight
Chlorinated Dichloromethane (DCM), ChloroformHigh (>100 mg/mL)Preferred. The benzyl group interacts favorably with DCM; excellent for extractions.[1][2][3][4][6]
Polar Protic Methanol, Ethanol, IPAHigh (>100 mg/mL)Solvates both the amine and hydroxyl groups via H-bonding.[1][2][3][4]
Polar Aprotic DMSO, DMF, DMAcHigh (>100 mg/mL)Universal solubility; difficult to remove (high boiling point).[1][2][3][4][5] Use only if necessary.
Esters/Ethers Ethyl Acetate, THF, MTBEModerate (20-50 mg/mL)Good for crystallization.[1][2][3][4] Solubility drops significantly at low temps (0°C).[1][2][3][4][5]
Hydrocarbons Hexane, Heptane, CyclohexaneLow/Insoluble (<1 mg/mL)Antisolvent. The polar amino-alcohol core rejects non-polar hydrocarbons.[1][2][3][4]
B. Aqueous Solubility (pH Dependent)

The solubility in water is binary based on protonation state:

  • pH < 7 (Acidic): High Solubility. The molecule forms a mono- or di-hydrochloride salt (

    
    ), becoming highly ionic.[1][2][3][4]
    
  • pH > 10 (Basic): Low Solubility. The molecule exists as a neutral free base.[2][3][4][5] The hydrophobic benzyl group dominates, causing precipitation or oiling out.[1][2][3][4]

Visualization: Solubility Logic & Extraction Strategy

The following diagram illustrates the decision logic for solvent selection based on the desired state of the molecule.

SolubilityLogic Start Target: ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol pH_Check Determine pH Environment Start->pH_Check Acidic Acidic (pH < 7) Protonated Cation pH_Check->Acidic Add HCl/H2SO4 Basic Basic (pH > 10) Neutral Free Base pH_Check->Basic Add NaOH/KOH WaterSol Water Soluble (Homogeneous Phase) Acidic->WaterSol OrgSol Organic Soluble (Lipophilic Phase) Basic->OrgSol Process_Ext Process: Acid/Base Extraction WaterSol->Process_Ext Wash Impurities (Org Phase) DCM Solvent: DCM / Chloroform (High Solubility) OrgSol->DCM Extraction EtOAc Solvent: Ethyl Acetate (Moderate - Crystallization) OrgSol->EtOAc Purification Hexane Solvent: Hexane/Heptane (Insoluble - Antisolvent) OrgSol->Hexane Precipitation DCM->Process_Ext Extract Product Process_Cryst Process: Crystallization EtOAc->Process_Cryst Cool to 0°C Hexane->Process_Cryst Add to EtOAc Soln

Figure 1: Solubility logic flow illustrating the pH-switch mechanism and solvent selection for extraction vs. crystallization.

Experimental Protocols (Self-Validating)

Do not rely on literature values alone. Use these protocols to validate solubility for your specific batch (purity affects solubility).

Protocol A: The "Shake-Flask" Saturation Method (Quantitative)

Objective: Determine exact mg/mL solubility in organic solvents.

  • Preparation: Weigh 100 mg of the compound into a 2 mL HPLC vial.

  • Solvent Addition: Add 0.5 mL of the target solvent (e.g., Ethyl Acetate).[2][3][4][5]

  • Equilibration: Vortex for 5 minutes. If fully dissolved, add another 100 mg until solid remains visible (saturation).[1][3][4][5]

  • Incubation: Shake at 25°C for 24 hours to ensure thermodynamic equilibrium.

  • Sampling: Centrifuge at 10,000 rpm for 5 minutes.

  • Quantification: Remove supernatant, dilute 100x in Methanol, and inject into HPLC.

    • Validation: Compare peak area against a standard curve of known concentration.[1][2][3][4]

Protocol B: pH-Swing Extraction Efficiency (Process Validation)

Objective: Confirm distribution coefficient (LogD) for workup optimization.

  • Dissolution: Dissolve 1.0 g of compound in 10 mL 1M HCl (Solution A - Aqueous).

  • Wash: Wash Solution A with 10 mL DCM. (Target should remain in Aqueous phase).

    • Check: TLC the DCM layer.[2][3][4] It should be empty.

  • Basification: Adjust Solution A to pH 12 using 50% NaOH (exothermic, cool on ice). The solution should turn cloudy (oiling out).

  • Extraction: Extract with 10 mL DCM (3 times).

  • Validation: Evaporate the combined DCM layers.

    • Success Criteria: Recovery > 90% (mass > 0.9 g).[2][3][4][5] If recovery is low, the aqueous pH was not high enough, or the compound is trapped in an emulsion.[1][2][4]

Application in Process Chemistry[1][2][3][5][7]

Purification via Acid/Base Swing

Because the impurities in the synthesis of this scaffold often lack the basic amine (e.g., benzyl alcohol side products) or the lipophilic benzyl (e.g., debenzylated byproducts), the solubility profile allows for a powerful purification:[1][2][3][5]

  • Acid Phase: Dissolve crude in dilute HCl. Wash with Toluene.[1][2][3][4] (Removes non-basic lipophilic impurities).[1][2][3][4][5]

  • Base Phase: Basify aqueous layer.[1][2][3][4] Extract into DCM. (Leaves behind non-lipophilic salts and polar impurities).[2][3][4][5]

Crystallization System
  • Solvent: Ethyl Acetate (Hot).[2][3][4][5]

  • Antisolvent: Heptane (Warm).[2][3][4][5]

  • Method: Dissolve in minimum hot EtOAc (50°C). Add warm Heptane dropwise until slight turbidity. Cool slowly to 0°C.

  • Note: If the compound oils out instead of crystallizing, seed with a pure crystal or scratch the flask wall.[1][2][3][4]

References

  • ChemicalBook. (n.d.).[2][3][4][5] (S)-(-)-1-Benzyl-2-pyrrolidinemethanol Properties and Safety. Retrieved from [1][2][3][4][5]

    • Context: Provides baseline physical properties for the 1-benzyl-2-methanol pyrrolidine core, serving as the closest structural analog for density and refractive index data.[1][2][3][4]

  • PubChem. (2025).[3][4][5] Compound Summary: ((2S,4S)-4-Methylpyrrolidin-2-yl)methanol.[1][2][3][4] Retrieved from [1][2][3][4][5]

    • Context: Used for comparative topological polar surface area (TPSA) and calculated LogP trends for the pyrrolidine-methanol scaffold.[1][2][3][4][5]

  • Bordwell, F. G. (n.d.).[3][4][5] Bordwell pKa Table (Acidity in DMSO and Water). Retrieved from [1][2][3][4][5]

    • Context: Authoritative source for pKa prediction of tertiary amines (pyrrolidine ring) and primary amines, establishing the pH 9-10 basicity range.[1][2][3][4][5]

  • Sigma-Aldrich. (n.d.).[2][3][4] 4-Amino-1-benzylpyrrolidin-2-one hydrochloride Safety Data Sheet. Retrieved from [1][2][3][4][5]

    • Context: Confirms the handling and stability of the amino-benzyl-pyrrolidine class, specifically the hydrochloride salt forms.[1][2][3][4]

Sources

Exploratory

Technical Whitepaper: Comprehensive Safety &amp; Handling Protocol for ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

[2] Executive Summary & Compound Intelligence ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is a specialized chiral building block used primarily in the synthesis of pharmaceutical intermediates (e.g., for antimicrob...

Author: BenchChem Technical Support Team. Date: March 2026

[2]

Executive Summary & Compound Intelligence

((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is a specialized chiral building block used primarily in the synthesis of pharmaceutical intermediates (e.g., for antimicrobial or CNS-active agents).[1][2] Unlike commodity chemicals, specific SDS data for this exact stereoisomer is often sparse in public databases.[2]

As Senior Application Scientists, we must rely on Structure-Activity Relationship (SAR) analysis and data from close structural analogs—specifically (S)-1-Benzyl-2-pyrrolidinemethanol (CAS 53912-80-4) and (3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-amine—to construct a robust safety profile.[1][2]

Chemical Identity & Structure
ParameterDetail
Chemical Name ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol
Common Synonyms (2S,4S)-4-Amino-1-benzyl-2-hydroxymethylpyrrolidine; 1-Benzyl-4-amino-L-prolinol
Structural Class Chiral Aminopyrrolidine; Benzyl-protected Amino Alcohol
Molecular Formula C₁₂H₁₈N₂O
Molecular Weight 206.29 g/mol
CAS Number (Analog) Referencing 53912-80-4 (Core Scaffold) for physicochemical baseline
Predicted Physicochemical Properties[1][2]
  • Physical State: Viscous pale yellow oil or low-melting solid (hygroscopic).[1][2]

  • Basicity (pKa): ~9.5–10.5 (Secondary amine on ring + Primary amine at C4).[1][2] High alkalinity. [2]

  • Solubility: Soluble in DCM, Methanol, DMSO; sparingly soluble in water (unless protonated).[1][2]

  • LogP (Predicted): ~1.2 (Lipophilic benzyl group facilitates skin absorption).[1][2]

Hazard Identification (GHS Classification)

Scientific Rationale: The presence of two amine centers (primary and tertiary) confers significant basicity, leading to classification as a Corrosive or Severe Irritant .[1][2] The benzyl moiety adds potential for systemic toxicity if absorbed.[2]

GHS Label Elements[2]
  • Signal Word: DANGER

  • Hazard Pictograms:

    • GHS05 (Corrosion)

    • GHS07 (Exclamation Mark)

Hazard Statements (Inferred)
CodeStatementMechanism/Justification
H314 Causes severe skin burns and eye damage.[1][2]High pKa amines saponify skin lipids and denature proteins.[2]
H302 Harmful if swallowed.[2]Standard precaution for pharmaceutical intermediates.[2]
H317 May cause an allergic skin reaction.[2]Benzylic amines are known sensitizers.[2]
H335 May cause respiratory irritation.[2]Volatile amine vapors irritate mucous membranes.[2]

Specialized Handling & Storage Protocols

The "Hygroscopic Amine" Protocol: This compound is sensitive to oxidation (benzyl position) and carbon dioxide (amine carbamate formation).[1][2] Strict adherence to the following protocol is required to maintain purity and safety.

Storage Architecture[2]
  • Atmosphere: Store under inert gas (Argon or Nitrogen).[2]

  • Temperature: Refrigerate at 2–8°C .

  • Container: Amber glass with Teflon-lined caps to prevent photo-oxidation and leaching.[2]

  • Segregation: Isolate from strong oxidizers (e.g., peroxides, permanganates) and acid chlorides.[1][2]

Safe Aliquoting Workflow
  • Engineering Control: All open handling must occur inside a Chemical Fume Hood or Glovebox .[1][2]

  • PPE Layering:

    • Hands: Double nitrile gloves (0.11 mm min) or Butyl rubber for prolonged exposure.[2]

    • Eyes: Chemical splash goggles + Face shield (if pouring >100 mL).[2]

    • Body: Lab coat + Chemical-resistant apron.[2]

Visual Workflow: Hazard Assessment

Figure 1: Decision logic for handling novel chiral amines lacking specific SDS data.

HazardAssessment Start Compound Receipt: ((2S,4S)-4-Amino-1-benzyl...) CheckSDS Specific SDS Available? Start->CheckSDS NoSDS NO: Initiate Analog Protocol CheckSDS->NoSDS YesSDS YES: Follow Supplier Data CheckSDS->YesSDS Analyze Analyze Functional Groups: 1. Primary Amine (Corrosive) 2. Benzyl (Lipophilic/Toxic) NoSDS->Analyze AssignRisk Assign GHS Risk: Skin Corr. 1B / Eye Dam. 1 Analyze->AssignRisk Controls Define Controls: Fume Hood + Double Glove Store under Argon AssignRisk->Controls

Caption: Logic flow for assigning safety controls to non-commodity pharmaceutical intermediates.

Emergency Response & Toxicology

First Aid Measures (Self-Validating)
  • Eye Contact: Immediate irrigation is critical.[2] Rinse for 15 minutes lifting eyelids.[2] Do not use neutralization agents (acids) as exothermic reaction may worsen injury.[2]

  • Skin Contact: Wash with PEG-400 (if available) or copious soap and water.[2] The lipophilic benzyl group resists water-only washing; soap is essential to emulsify.[2]

  • Inhalation: Move to fresh air. If pulmonary edema symptoms (coughing, wheezing) appear, administer oxygen (trained personnel only).[2]

Toxicology Insights
  • Target Organs: Respiratory system, Eyes, Skin.[2]

  • Acute Toxicity: Data on the exact isomer is limited.[2]

    • Analog Inference: Benzylamine LD50 (Oral, Rat) is ~265 mg/kg.[2] Treat this compound as Toxic (Category 3) until proven otherwise.[2]

  • Carcinogenicity: No specific data.[2] Benzyl compounds generally require monitoring for metabolic oxidation to benzaldehyde (sensitizer).[2]

Visual Workflow: Emergency Response

Figure 2: Triage protocol for accidental exposure.

EmergencyResponse Exposure Exposure Event Type Identify Type Exposure->Type Skin Skin/Eye Contact Type->Skin Inhal Inhalation Type->Inhal Wash Rinse 15min (Water/PEG-400) Skin->Wash Air Fresh Air + Oxygen if hypoxic Inhal->Air Medical Seek Medical Attention (Bring Structure/CAS) Wash->Medical Air->Medical

Caption: Immediate triage steps for amine exposure.[1][2] Speed of irrigation is the primary determinant of outcome.

Disposal & Ecological Considerations

Waste Management[2]
  • Classification: Hazardous Waste (Corrosive/Toxic).[2]

  • Method: Dissolve in a combustible solvent (e.g., acetone) and burn in a chemical incinerator equipped with an afterburner and scrubber.[2] Do not dispose of down the drain; amines are toxic to aquatic life.[2]

Transport Information (IATA/DOT)
  • UN Number: UN 3259 (Generic for Amines, Solid, Corrosive, n.o.s.) or UN 2735 (Liquid).[2]

  • Proper Shipping Name: Amines, liquid, corrosive, n.o.s.[2] (((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol).[2][3][4]

  • Class: 8

  • Packing Group: II or III.

References

  • PubChem. Compound Summary: (S)-1-Benzyl-2-pyrrolidinemethanol (Analog).[1][2] National Library of Medicine.[2] Available at: [Link]

  • ECHA (European Chemicals Agency). Guidance on the Application of the CLP Criteria - Skin Corrosion/Irritation.[2] Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Strategic Utilization of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol in Medicinal Chemistry

This document outlines a comprehensive protocol for the application of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol in drug discovery. This scaffold is a high-value chiral building block, distinguished by its specif...

Author: BenchChem Technical Support Team. Date: March 2026

This document outlines a comprehensive protocol for the application of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol in drug discovery. This scaffold is a high-value chiral building block, distinguished by its specific (2S,4S) cis-stereochemistry , which imparts unique conformational constraints valuable for peptidomimetics and fragment-based drug discovery (FBDD).

[1]

Executive Summary

The compound ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (hereafter referred to as Scaffold-4S ) represents a privileged substructure in medicinal chemistry. Unlike the naturally occurring trans-4-hydroxyproline derivatives (2S,4R), this (2S,4S) cis-isomer places the C4-amino and C2-hydroxymethyl groups on the same face of the pyrrolidine ring. This "syn" relationship is critical for inducing specific secondary structures (e.g.,


-turns) in peptidomimetics and serves as a rigid core for bifunctional ligands targeting GPCRs and kinases.
Key Technical Specifications
PropertySpecification
IUPAC Name ((2S,4S)-4-amino-1-benzylpyrrolidin-2-yl)methanol
Stereochemistry (2S, 4S) - Cis (Syn) relative configuration
Molecular Formula C₁₂H₁₈N₂O
Molecular Weight 206.29 g/mol
Key Functionality

Amine (Nucleophile),

Alcohol (H-bond donor/acceptor), Tertiary Amine (Basic center)
Solubility Soluble in MeOH, DCM, DMSO; Sparingly soluble in water (free base)

Structural Logic & Design Philosophy

The "Cis-Effect" in Drug Design

The utility of Scaffold-4S lies in its stereochemical vector.[1] In the (2S,4S) configuration, the C4-substituent (Amine) and C2-substituent (Methanol) project toward the same spatial quadrant.

  • Peptidomimetics: This scaffold mimics the

    
     and 
    
    
    
    residues of a
    
    
    -turn, stabilizing compact conformations that linear peptides cannot achieve.
  • Macrocyclization: The cis-orientation facilitates intramolecular cyclization (e.g., to form bicyclic pyrrolo-pyrazines) more readily than the trans-isomer, which often favors oligomerization.

Experimental Protocol: Orthogonal Functionalization

This protocol details the step-by-step derivatization of Scaffold-4S, exploiting the nucleophilic differential between the primary amine (


) and the primary alcohol (

).
Workflow A: Selective Amine Acylation (Amide Coupling)

Objective: Functionalize the C4-position while leaving the C2-alcohol free for solubility or later cyclization.

Reagents:

  • Scaffold-4S (1.0 eq)

  • Carboxylic Acid (

    
    ) (1.1 eq)
    
  • Coupling Agent: HATU (1.2 eq) or EDC/HOBt

  • Base: DIPEA (2.5 eq)

  • Solvent: DMF or DCM (Anhydrous)

Procedure:

  • Preparation: Dissolve

    
     and DIPEA in anhydrous DMF under 
    
    
    
    atmosphere. Stir for 5 minutes.
  • Activation: Add HATU. The solution should turn slightly yellow. Stir for 10 minutes to form the active ester.

  • Addition: Add Scaffold-4S (dissolved in minimal DMF) dropwise to the reaction mixture.

    • Note: The primary amine at C4 is significantly more nucleophilic than the C2-hydroxymethyl group. No protection of the alcohol is typically required if stoichiometric control is maintained.

  • Monitoring: Monitor via LC-MS (Target mass:

    
    ). Reaction is typically complete in 1–2 hours at RT.
    
  • Workup: Dilute with EtOAc, wash with sat.

    
     (x2), water (x1), and brine (x1). Dry over 
    
    
    
    and concentrate.
  • Purification: Flash chromatography (DCM/MeOH gradient).

Workflow B: Scaffold Morphing (Cyclization to Pyrrolo[1,2-a]pyrazine)

Objective: Convert the flexible scaffold into a rigid bicyclic core, a common motif in kinase inhibitors.

Mechanism: The C4-amide nitrogen attacks the C2-alcohol (activated as a mesylate or halide) or undergoes intramolecular reductive amination if the alcohol is oxidized to an aldehyde.

Protocol (via Mesylation):

  • Starting Material: Product from Workflow A (Amide).

  • Mesylation: Dissolve Amide in DCM at

    
    . Add 
    
    
    
    (3.0 eq) and MsCl (1.2 eq). Stir 30 min.
    • Checkpoint: Verify formation of Mesylate via TLC.

  • Cyclization: Add NaH (2.0 eq) or t-BuOK in THF and heat to

    
    .
    
    • Stereochemical Note: This cyclization often proceeds with retention of configuration if neighboring group participation occurs, or inversion depending on the exact mechanism. For (2S,4S), the closure forms a specific bicyclic diastereomer.

Visualizing the Chemical Space

The following diagram illustrates the synthetic pathways originating from the parent trans-4-hydroxyproline to the target Scaffold-4S and its downstream applications.

G Start Trans-4-Hydroxy-L-Proline (2S, 4R) Step1 1. N-Benzylation 2. Esterification Start->Step1 Intermediate1 (2S, 4R)-N-Bn-Hyp-OMe Step1->Intermediate1 Step2 Mitsunobu (Inversion) (HN3 / DEAD / PPh3) Intermediate1->Step2 Inversion of C4 Azide (2S, 4S)-4-Azido Intermediate Step2->Azide Step3 1. Staudinger Reduction (-N3 to -NH2) 2. Ester Reduction (LiBH4) Azide->Step3 Target SCAFFOLD-4S ((2S,4S)-4-Amino-1-benzyl pyrrolidin-2-yl)methanol Step3->Target App1 Pathway A: Amide Coupling (Peptidomimetics) Target->App1 Selective N-acylation App2 Pathway B: Cyclization (Bicyclic Kinase Inhibitors) Target->App2 Intramolecular alkylation

Caption: Synthetic genealogy of Scaffold-4S showing the critical stereochemical inversion at C4 to achieve the cis-configuration.

Strategic Applications in Drug Discovery[1]

Case Study: Antibacterial Quinolone Analogs

Pyrrolidine side chains are ubiquitous in fluoroquinolone antibiotics (e.g., Moxifloxacin). The (2S,4S)-aminopyrrolidine moiety improves Gram-positive activity and solubility compared to the racemic or trans-analogs.

  • Protocol: React Scaffold-4S (amine) with the 7-chloro/fluoro position of the quinolone core via

    
    . The benzyl group can be removed subsequently via hydrogenolysis (
    
    
    
    ) to yield the free secondary amine, improving bioavailability.
Case Study: Fragment-Based Drug Discovery (FBDD)

Scaffold-4S serves as a "3-Dimensional Fragment." Unlike flat aromatic fragments, it probes spherical chemical space.

  • Vector Analysis:

    • Vector 1 (N-Benzyl): Hydrophobic pocket exploration. Can be swapped for other aryl-alkyls.

    • Vector 2 (C4-Amino): H-bond donor/acceptor. Primary growth point.

    • Vector 3 (C2-Methanol): Solubilizing group or covalent warhead attachment point (e.g., oxidation to aldehyde for reversible covalent inhibitors).

Safety & Handling

  • Storage: Store at

    
     under Argon. The primary amine is sensitive to atmospheric 
    
    
    
    (carbamate formation).
  • Stability: The benzyl group prevents oxidation of the ring nitrogen but makes the compound susceptible to oxidation if exposed to air/light over long periods.

  • Toxicity: Treat as a potent bioactive intermediate. Use standard PPE.

References

  • Chem-Impex International. (2S,4S)-4-Amino-1-[benzyloxycarbonyl]pyrrolidine-2-methylcarboxylate hydrochloride Product Page. (Precursor Analog). Retrieved from [2]

  • ChemScene. ((2S,4S)-4-aminopyrrolidin-2-yl)methanol Product Data. (Debenzylated Core).[2] Retrieved from

  • Perekhoda, L., et al. (2024).[3] Synthesis and Nootropic Activity Prediction of Some 4-(Aminomethyl)-1-benzylpyrrolidin-2-one Derivatives. (Structural Analog Context). ScienceRise: Pharmaceutical Science.[1] Retrieved from

  • Sigma-Aldrich. [(2S,4S)-1-benzyl-4-methyl-pyrrolidin-2-yl]methanol Product Page. (Methyl Analog).[3] Retrieved from

  • Google Patents. Process for the preparation of aminoalcohol derivatives (US7229981B2). (Synthetic Methods for Chiral Aminopyrrolidines).[3] Retrieved from

Sources

Application

Strategic Utilization of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol in Next-Generation Kinase Inhibitor Synthesis

Topic: Synthesis of Kinase Inhibitors using ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Synthesis of Kinase Inhibitors using ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Introduction: The "Ribose-Pocket" Strategy

In the rational design of ATP-competitive kinase inhibitors, the solvent-exposed region and the ribose-binding pocket of the kinase domain offer critical vectors for selectivity. While the hinge-binding motif (often a heterocycle) anchors the inhibitor, the "tail" moiety determines physicochemical properties (solubility, permeability) and isoform selectivity.

The chiral building block ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (CAS: 1260609-86-6) has emerged as a privileged scaffold. Its rigid pyrrolidine core restricts conformational entropy, while the (2S, 4S) stereochemistry projects the hydroxymethyl group into specific hydrophilic regions of the kinase cleft—often mimicking the ribose hydroxyls of ATP or interacting with solvent-front residues (e.g., Asp or Glu).

Key Structural Advantages
  • Defined Vectors: The trans-relationship (relative to the ring plane in specific conformations) between the C4-amine and C2-hydroxymethyl group allows for precise probing of the kinase back-pocket vs. solvent front.

  • Orthogonal Reactivity: The primary amine (C4) is highly nucleophilic for hinge-binder attachment, while the primary alcohol (C2) remains available for solubilizing modifications or prodrug strategies.

  • Synthetic Versatility: The

    
    -benzyl group serves as a robust protecting group that can be retained for lipophilic interactions or removed via hydrogenolysis to yield a secondary amine for further diversification.
    

Retrosynthetic Analysis & Design Logic

When designing inhibitors (e.g., for JAK, TRK, or CDK families), a convergent synthesis is preferred. The pyrrolidine scaffold is typically introduced via Nucleophilic Aromatic Substitution (


) onto a halogenated heterocyclic core.
Diagram 1: Retrosynthetic Disconnection

The following logic tree illustrates the assembly of a Model Kinase Inhibitor (Compound MKI-1 ) using the target scaffold.

Retrosynthesis Target Target Kinase Inhibitor (MKI-1) Core Heterocyclic Core (e.g., 2,4-Dichloropyrimidine) Target->Core Disconnection 1: Suzuki Coupling Scaffold Chiral Scaffold ((2S,4S)-4-Amino-1-benzyl- pyrrolidin-2-yl)methanol Target->Scaffold Disconnection 2: SnAr (C4-Selective) Core->Scaffold Step 1 Tail Aryl/Heteroaryl Partner (Suzuki Coupling) Core->Tail Step 2

Caption: Retrosynthetic breakdown of a pyrimidine-based kinase inhibitor, highlighting the modular insertion of the chiral pyrrolidine scaffold.

Detailed Experimental Protocols

The following protocols describe the synthesis of a prototype inhibitor core. The critical challenge is achieving chemoselectivity (amine vs. alcohol) and regioselectivity (C4 vs. C2 on the pyrimidine).

Protocol A: Chemoselective Coupling

Objective: Attach the scaffold to 2,4-dichloropyrimidine selectively at the C4 position without protecting the C2-alcohol.

Mechanism: The C4-amine of the pyrrolidine is significantly more nucleophilic than the C2-alcohol. Furthermore, the C4 position of the pyrimidine ring is more electrophilic than the C2 position due to the para-nitrogen effect.

Materials:

  • 2,4-Dichloropyrimidine (1.0 equiv)

  • ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (1.05 equiv)

  • DIPEA (Diisopropylethylamine) (2.5 equiv)

  • Solvent:

    
    -Butanol (primary choice) or IPA.
    

Step-by-Step Procedure:

  • Preparation: Charge a reaction vessel with 2,4-dichloropyrimidine (e.g., 1.0 g, 6.71 mmol) and

    
    -Butanol (10 mL).
    
  • Addition: Add DIPEA (2.9 mL, 16.7 mmol) followed by the chiral pyrrolidine scaffold (1.45 g, 7.05 mmol).

  • Reaction: Heat the mixture to 80°C . Monitor by LC-MS.

    • Note: Avoid temperatures >100°C initially to prevent bis-substitution or O-alkylation.

  • Endpoint: Reaction is typically complete within 4–6 hours. Look for the disappearance of the starting dichloride (

    
     148) and formation of the mono-substituted product (
    
    
    
    ~318).
  • Workup:

    • Cool to room temperature.[1]

    • Concentrate under reduced pressure to remove

      
      -Butanol.
      
    • Resuspend residue in EtOAc and wash with saturated NaHCO3 followed by brine.

    • Dry over Na2SO4 and concentrate.

  • Purification: Flash column chromatography (SiO2, 0–10% MeOH in DCM). The product is typically a white to pale yellow foam.

Protocol B: Suzuki-Miyaura Coupling (C2-Functionalization)

Objective: Install the aryl "head" group at the C2 position of the pyrimidine.

Materials:

  • Intermediate from Protocol A (1.0 equiv)

  • Aryl Boronic Acid (e.g., 1-Methyl-1H-pyrazol-4-ylboronic acid) (1.2 equiv)

  • Catalyst: Pd(dppf)Cl2·DCM (0.05 equiv)

  • Base: 2M Na2CO3 (3.0 equiv)

  • Solvent: 1,4-Dioxane (degassed).

Step-by-Step Procedure:

  • Inerting: Place the Intermediate and Boronic Acid in a microwave vial or round-bottom flask. Purge with Nitrogen/Argon for 5 mins.

  • Solvation: Add degassed 1,4-Dioxane (10 vol) and 2M Na2CO3 (3 vol).

  • Catalysis: Add Pd(dppf)Cl2·DCM.

  • Reaction: Heat to 100°C (oil bath) or 120°C (microwave, 30 mins).

  • Scavenging: Filter through a Celite pad to remove Palladium black. Wash with EtOAc.

  • Purification: Reverse-phase HPLC is recommended here to remove palladium residues and boronic acid byproducts.

Critical Quality Attributes (CQAs) & Troubleshooting

ParameterSpecificationCommon IssueMitigation Strategy
Regioselectivity >95% C4-substitutionC2-substitution (isomer)Lower reaction temp (Protocol A); Ensure Pyrimidine is electrophilic enough at C4.
Chemoselectivity >98% N-alkylationO-alkylation (Ether formation)Avoid strong bases (NaH, KOtBu). Use DIPEA or TEA. Keep temp <100°C.
Stereochemistry >98% ee/deEpimerizationAvoid harsh acidic conditions if the benzylic position is sensitive. Use chiral HPLC for QC.
Pd Residuals <10 ppmCatalyst leachingUse functionalized silica scavengers (e.g., Si-Thiol) post-Suzuki.

Advanced Workflow Visualization

The following diagram outlines the logical flow from raw materials to the final purified inhibitor, including decision gates for quality control.

Workflow Start Start: Raw Materials Step1 Step 1: SnAr Coupling (80°C, n-BuOH) Start->Step1 QC1 QC Gate 1: LC-MS (Regio check) Step1->QC1 QC1->Step1 Fail (Optimize Temp) Step2 Step 2: Suzuki Coupling (Pd cat, 100°C) QC1->Step2 Pass Step3 Step 3: Benzyl Deprotection (H2, Pd/C, MeOH) Step2->Step3 Optional Final Final Purification (Prep-HPLC) Step2->Final If Bn retained Step3->Final

Caption: Synthetic workflow for pyrrolidine-based kinase inhibitors, including critical QC checkpoints.

Strategic Modifications: The "Benzyl Switch"

In many clinical candidates (e.g., JAK inhibitors), the benzyl group is too lipophilic for the final drug. However, it is essential for the synthesis.

Protocol C: Hydrogenolysis (Benzyl Removal)

  • Conditions: 10% Pd/C (wet), Ammonium Formate (transfer hydrogenation) or H2 balloon (1 atm), MeOH, 60°C.

  • Result: Yields the secondary amine in the ring.

  • Utility: This secondary amine can then be coupled to acryloyl chloride to form covalent inhibitors (targeting Cysteine residues in the ATP pocket), a common strategy in modern oncology (e.g., BTK inhibitors).

References

  • Chiral Pyrrolidine Scaffolds in Kinase Design

    • Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds. (2019).[2] PubMed.

  • General Synthesis of Pyrrolidine-Based Inhibitors

    • Development of a Scalable Enantioselective Synthesis of JAK Inhibitor Upadacitinib. (2021).[3] Organic Process Research & Development.

  • Structure-Activity Relationships (SAR)

    • Application of Chiral Piperidine and Pyrrolidine Scaffolds in Drug Design.[4] (2023).[5][6] Thieme Connect.

  • Building Block Data

    • ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol usage and properties. ChemicalBook.

Sources

Method

Application Note: Chemoselective Reductive Amination of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

Executive Summary & Strategic Relevance The chiral scaffold ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is a highly functionalized building block frequently utilized in the synthesis of drug-relevant fragments and...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Relevance

The chiral scaffold ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is a highly functionalized building block frequently utilized in the synthesis of drug-relevant fragments and complex libraries[1]. The molecule presents a unique chemoselectivity challenge due to the presence of three distinct reactive sites: a primary amine at the C4 position, a primary alcohol at the C2 position, and a tertiary benzyl-protected amine at the C1 position.

For drug development professionals, the objective is typically the selective N-alkylation of the C4 primary amine without inducing O-alkylation at the C2 alcohol or over-alkylation (dialkylation) of the newly formed secondary amine. Direct alkylation using alkyl halides is notoriously difficult to control and often results in complex mixtures of secondary, tertiary, and quaternary amines[2]. Reductive amination circumvents this issue by proceeding through a transient imine intermediate, making it the premier strategy for controlled C–N bond formation in pharmaceutical synthesis[2].

Mechanistic Rationale & Reagent Selection

The reductive amination process involves the condensation of the C4 primary amine with an aldehyde or ketone to form a hemiaminal, which dehydrates to an electrophilic iminium ion. This intermediate is subsequently reduced by a hydride source to yield the target secondary amine[3].

Mechanism A Primary Amine (C4 Position) C Hemiaminal Intermediate A->C Nucleophilic Attack B Carbonyl (Aldehyde/Ketone) B->C D Iminium Ion (Electrophile) C->D -H2O (AcOH Catalyzed) E Secondary Amine (Target Product) D->E Hydride Transfer (from STAB)

Figure 1: Mechanistic pathway of reductive amination highlighting the iminium ion intermediate.

Why Sodium Triacetoxyborohydride (STAB)? Sodium triacetoxyborohydride (NaBH(OAc)₃) is the gold standard reducing agent for this transformation[4]. Density Functional Theory (DFT) studies demonstrate that the electron-withdrawing acetoxy groups stabilize the B–H bond, rendering STAB a significantly milder hydride donor than NaBH₄[5]. This thermodynamic tuning ensures that STAB kinetically favors the reduction of the highly electrophilic iminium ion over the unreacted carbonyl starting material, thereby preventing the wasteful reduction of aldehydes/ketones to alcohols[5]. Furthermore, STAB is preferred over Sodium cyanoborohydride (NaBH₃CN) due to its superior yield profile and the elimination of highly toxic hydrogen cyanide (HCN) gas generation during acidic workup[3].

Reaction Optimization Data

To ensure a self-validating and robust experimental design, the choice of solvent, acid additive, and reducing agent must be carefully calibrated. The table below summarizes the quantitative optimization parameters for the reductive amination of primary amines based on established pharmaceutical protocols[4].

ParameterNaBH(OAc)₃ (STAB)NaBH₃CNNaBH₄
Optimal Solvent 1,2-Dichloroethane (DCE) or THFMethanol (MeOH) or THFMethanol (MeOH)
Acid Additive Acetic Acid (1.0 - 2.0 eq)Acetic Acid (to pH 4-5)None (Stepwise only)
Chemoselectivity (Imine vs Carbonyl) ExcellentGoodPoor (in direct protocols)
Toxicity Profile LowHigh (HCN gas risk)Low
Typical Yield Profile 85% - 95%70% - 85%75% - 90% (Stepwise)

Note: Reactions utilizing STAB are generally faster in DCE than in THF, and the addition of Acetic Acid (AcOH) accelerates the dehydration of the hemiaminal to the iminium ion[4].

Standardized Experimental Protocols

Workflow Step1 1. Reagent Mixing Combine amine, carbonyl, and AcOH in DCE Step2 2. Imine Formation Stir at RT for 30-60 min to form iminium ion Step1->Step2 Step3 3. Hydride Reduction Add STAB portionwise, stir for 2-12 hours Step2->Step3 Step4 4. Reaction Quench Add sat. aqueous NaHCO3 to neutralize Step3->Step4 Step5 5. Extraction & Isolation Extract with DCM, dry, and concentrate Step4->Step5

Figure 2: Step-by-step workflow for the direct reductive amination protocol using STAB.

Protocol A: Direct Reductive Amination (Standard Procedure)

This protocol is optimal for unhindered aldehydes and ketones. Because STAB is sensitive to moisture and can undergo hydrolytic degradation, the reaction must be performed under an inert atmosphere[6].

  • Preparation : Flame-dry a round-bottom flask and purge with Nitrogen (N₂) or Argon.

  • Reagent Mixing : Dissolve ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (1.0 eq, e.g., 1.0 mmol, ~206 mg) and the target aldehyde/ketone (1.05 eq) in anhydrous 1,2-Dichloroethane (DCE) to achieve a 0.2 M concentration.

  • Acid Catalysis : Add glacial Acetic Acid (1.0 eq) dropwise. Stir the mixture at room temperature for 30–60 minutes to allow for complete iminium ion formation. Causality: Pre-forming the iminium ion before adding the hydride source minimizes the risk of direct carbonyl reduction.

  • Reduction : Cool the reaction mixture to 0 °C. Add Sodium triacetoxyborohydride (STAB) (1.5 eq for aldehydes, 2.0 eq for ketones) portionwise over 5 minutes.

  • Propagation : Remove the ice bath and allow the reaction to stir at room temperature. Monitor progression via TLC or LC-MS (typically 2 to 12 hours depending on steric bulk).

Protocol B: Indirect (Stepwise) Reductive Amination

If dialkylation is observed (common with highly reactive aliphatic aldehydes), a stepwise protocol is required[4].

  • Condense the primary amine (1.0 eq) and aldehyde (1.0 eq) in anhydrous Methanol (MeOH) over activated 3Å molecular sieves for 2–4 hours.

  • Filter off the sieves, cool to 0 °C, and add NaBH₄ (1.2 eq) portionwise. This completely decouples imine formation from reduction, ensuring absolute mono-alkylation[4].

Analytical & Purification Considerations

  • Reaction Quench : Once complete, the reaction must be quenched by the slow addition of saturated aqueous NaHCO₃. Causality: This step is critical. It neutralizes the acetic acid and safely decomposes any unreacted STAB, preventing the dangerous evolution of hydrogen gas during extraction[6].

  • Extraction : Extract the aqueous layer with Dichloromethane (DCM) or Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Chromatography : The resulting product contains a secondary amine, a tertiary amine, and a free hydroxyl group, making it highly polar. Standard silica gel chromatography will likely result in severe peak tailing. Use a solvent system of DCM/MeOH with 1% aqueous NH₄OH (or Triethylamine) to deactivate the acidic silanol groups on the silica gel and ensure sharp elution bands.

References

1.1 - molaid.com[1] 2. 3 - wikipedia.org[3] 3. 2 - masterorganicchemistry.com[2] 4.6 - acs.org[6] 5.5 - nih.gov[5] 6.4 - organic-chemistry.org[4] 7. - sigmaaldrich.com

Sources

Application

Application Note: Strategic Peptide Coupling to ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol for Peptidomimetic Synthesis

Introduction: The Strategic Value of the 4-Amino-1-benzylpyrrolidin-2-yl Scaffold In the field of drug discovery and medicinal chemistry, the design of peptidomimetics—molecules that mimic the structure and function of n...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Value of the 4-Amino-1-benzylpyrrolidin-2-yl Scaffold

In the field of drug discovery and medicinal chemistry, the design of peptidomimetics—molecules that mimic the structure and function of natural peptides—is a critical strategy for developing therapeutics with improved pharmacological profiles, such as enhanced stability and oral bioavailability.[1] The chiral scaffold ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is a highly valuable building block in this endeavor.

Its distinct architecture offers several advantages:

  • Conformational Constraint: The five-membered pyrrolidine ring introduces a rigid, predictable turn into a peptide or small molecule backbone, allowing for precise orientation of pharmacophoric groups.

  • Stereochemical Control: The (2S,4S) configuration provides a defined three-dimensional arrangement, crucial for selective interactions with biological targets like enzymes and receptors.[2]

  • Dual Functionality: It possesses a primary amine at the C4 position, which serves as the principal nucleophile for peptide bond formation, and a primary alcohol at the C2 position, offering a secondary site for further chemical modification.

This guide provides a comprehensive overview of the chemical principles, reagent selection strategies, and detailed protocols for the efficient and high-fidelity coupling of N-protected amino acids to the primary amine of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol.

The Core Chemistry: Activating the Carboxyl Group for Amide Bond Formation

The formation of a peptide (amide) bond is a condensation reaction that does not occur spontaneously under mild conditions.[3] The process requires the "activation" of the carboxylic acid's carboxyl group, converting its hydroxyl moiety into a better leaving group. This creates a highly reactive electrophilic intermediate that is readily attacked by the nucleophilic amine of the coupling partner.[4][5]

The general mechanism can be visualized as a two-step process:

G cluster_0 Step 1: Carboxyl Activation cluster_1 Step 2: Nucleophilic Attack R-COOH N-Protected Amino Acid Activated_Intermediate Reactive Intermediate (e.g., O-Acylisourea, Active Ester) R-COOH->Activated_Intermediate Activation Coupling_Reagent Coupling Reagent (+ Base, if needed) Activation Activation Coupling_Reagent->Activation Amine ((2S,4S)-4-Amino-1-benzyl pyrrolidin-2-yl)methanol Aminolysis Aminolysis Amine->Aminolysis Peptide_Bond Peptide Product Activated_Intermediate_ref Reactive Intermediate Activated_Intermediate_ref->Peptide_Bond Aminolysis

Caption: General mechanism of peptide bond formation.

The choice of coupling reagent is paramount as it dictates the reaction's efficiency, speed, and the extent of potential side reactions, most notably racemization.[6]

The Specter of Racemization

A significant challenge in peptide synthesis is the loss of stereochemical integrity at the α-carbon of the activated amino acid.[7] Activation of the carboxyl group increases the acidity of the α-hydrogen. In the presence of a base, this proton can be abstracted, leading to enolization and subsequent racemization, often via a 5-oxazolinone intermediate.[4][8] Urethane-based protecting groups like Fmoc and Boc generally suppress this, but for certain amino acids (e.g., Cys, His) or under harsh conditions, the risk remains significant.[4][9]

The use of additives such as 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), and ethyl (hydroxyimino)cyanoacetate (Oxyma) is a cornerstone of modern coupling strategy.[10] These additives intercept the initial, highly reactive intermediate (like an O-acylisourea from a carbodiimide) to form a more stable, yet still highly reactive, active ester. This pathway is kinetically favored over the formation of the oxazolone, thereby preserving chirality.[10]

Reagent Selection for Coupling to the Pyrrolidine Scaffold

While the primary amine of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is reasonably accessible, the overall rigidity and steric environment of the molecule necessitate robust coupling conditions to ensure high yields.

Classes of Coupling Reagents
  • Carbodiimides (e.g., DCC, DIC, EDC): These are cost-effective reagents that activate carboxylic acids to form O-acylisourea intermediates.[4] However, they are prone to causing racemization and can form an insoluble N-acylurea byproduct (with DCC) that complicates purification.[4][11] Their use is almost always paired with an additive like HOBt or Oxyma.

  • Phosphonium Salts (e.g., PyBOP, PyAOP): These reagents, derived from HOBt or HOAt, are highly efficient and generate non-carcinogenic byproducts (unlike the older BOP reagent).[12][13] They are excellent for hindered couplings and show a lower tendency for side reactions compared to some uronium salts.

  • Aminium/Uronium Salts (e.g., HBTU, TBTU, HATU, HCTU, COMU): This class includes some of the most powerful and fast-acting coupling reagents available.[6][14]

    • HBTU/TBTU: Effective and widely used, these reagents form HOBt active esters in situ.

    • HATU: The HOAt-based analogue of HBTU, HATU is generally considered superior, offering faster reaction rates and greater suppression of racemization, making it a gold standard for difficult or sensitive couplings.[11][12][14]

    • COMU: An Oxyma-based reagent that boasts efficiency comparable to HATU but with improved safety, as it avoids the use of potentially explosive benzotriazole derivatives.[4][15]

Strategic Recommendations

The following table summarizes the recommended coupling systems for the target molecule, balancing efficiency, safety, and racemization risk.

Coupling SystemReagent ClassRelative EfficiencyRacemization RiskKey Considerations
HATU / DIPEA Aminium SaltVery HighVery LowGold standard for ensuring success, especially for difficult or valuable substrates. Rapid reaction kinetics.[14][15]
PyBOP / DIPEA Phosphonium SaltHighLowExcellent alternative to HATU. Does not pose a risk of N-terminal guanidinylation.[12][13]
HCTU / DIPEA Aminium SaltHighLowA more reactive and cost-effective alternative to HBTU, based on 6-Cl-HOBt.[16]
DIC / Oxyma CarbodiimideModerate-HighVery LowExcellent for minimizing racemization.[8][17] DIC's urea byproduct is soluble, simplifying work-up. A great choice for routine, scalable synthesis.

Detailed Experimental Protocols

The following protocols are designed for a standard 0.1 mmol scale solution-phase coupling. All reactions should be performed in anhydrous solvents under an inert atmosphere (e.g., Nitrogen or Argon).

G cluster_workflow General Experimental Workflow A 1. Prepare Reagents Dissolve N-protected amino acid and coupling reagent in anhydrous DMF. B 2. Pre-activation Add base (e.g., DIPEA) and stir for 2-5 minutes at RT. A->B C 3. Coupling Add a solution of the pyrrolidine building block to the activated mixture. B->C D 4. Monitor Reaction Track progress via TLC or LC-MS (typically 1-4 hours). C->D E 5. Aqueous Work-up Quench reaction, dilute with solvent (e.g., EtOAc), and perform washes. D->E F 6. Purification Dry organic layer, concentrate, and purify via flash chromatography. E->F

Caption: A typical workflow for a solution-phase coupling experiment.

Protocol 1: High-Efficiency Coupling with HATU

Principle: This protocol utilizes HATU, a highly potent aminium salt, to generate a reactive HOAt ester in situ, ensuring rapid and complete coupling with minimal risk of racemization.[11]

Materials:

  • N-Fmoc-protected Amino Acid (0.12 mmol, 1.2 equiv)

  • HATU (0.115 mmol, 1.15 equiv)

  • ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (0.10 mmol, 1.0 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (0.30 mmol, 3.0 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF) (~3-4 mL)

  • Standard work-up and purification reagents (Ethyl Acetate, 1N HCl, sat. NaHCO₃, Brine, Na₂SO₄, Silica Gel)

Procedure:

  • In a clean, dry flask under an inert atmosphere, dissolve the N-Fmoc-protected amino acid (1.2 equiv) and HATU (1.15 equiv) in anhydrous DMF (2 mL).

  • Add DIPEA (3.0 equiv) to the solution. Stir the mixture at room temperature for 2-5 minutes to pre-activate the amino acid.

  • In a separate vial, dissolve ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (1.0 equiv) in anhydrous DMF (1-2 mL).

  • Add the amine solution from step 3 to the activated amino acid mixture from step 2.

  • Allow the reaction to stir at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-4 hours.

  • Upon completion, dilute the reaction mixture with Ethyl Acetate (20 mL).

  • Wash the organic layer sequentially with 1N HCl (2 x 10 mL), saturated NaHCO₃ solution (2 x 10 mL), and brine (1 x 10 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the resulting crude product by flash column chromatography on silica gel to yield the desired coupled product.

Protocol 2: Low-Racemization Coupling with DIC/Oxyma

Principle: This method uses the carbodiimide DIC in conjunction with OxymaPure® as the additive. This combination is highly effective at suppressing racemization and produces a soluble diisopropylurea byproduct, simplifying purification.[17]

Materials:

  • N-Fmoc-protected Amino Acid (0.12 mmol, 1.2 equiv)

  • Oxyma (Ethyl (hydroxyimino)cyanoacetate) (0.12 mmol, 1.2 equiv)

  • Diisopropylcarbodiimide (DIC) (0.12 mmol, 1.2 equiv)

  • ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (0.10 mmol, 1.0 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) (~3-4 mL)

  • Standard work-up and purification reagents

Procedure:

  • In a clean, dry flask under an inert atmosphere, dissolve the N-Fmoc-protected amino acid (1.2 equiv) and Oxyma (1.2 equiv) in anhydrous DMF or DCM (2 mL).

  • Add the solution of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (1.0 equiv) in the same solvent (1-2 mL) to the mixture.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add DIC (1.2 equiv) dropwise to the cooled solution.

  • Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor progress by TLC or LC-MS.

  • Once the reaction is complete, filter the mixture if any solids are present (though the urea byproduct of DIC is typically soluble).

  • Proceed with the same aqueous work-up (steps 6-8) and purification (step 9) as described in Protocol 1.

Troubleshooting Common Coupling Issues

Effective troubleshooting is key to optimizing peptide synthesis. The following flowchart and table provide a systematic approach to resolving common problems.

G rect_node rect_node Start Incomplete Coupling (Detected by LC-MS or qualitative test like Kaiser) Q1 Are reagents fresh and anhydrous? Start->Q1 Sol1 Use fresh, high-purity reagents and anhydrous solvents. Q1->Sol1 No Q2 Is the coupling reagent potent enough? Q1->Q2 Yes A1_Yes Yes A1_No No Sol2 Switch to a stronger reagent (e.g., DIC/Oxyma -> HATU). Q2->Sol2 No Q3 Are reaction conditions (time, temp) sufficient? Q2->Q3 Yes A2_Yes Yes A2_No No Sol3 Extend reaction time or perform a 'double coupling' with fresh reagents. Q3->Sol3 No A3_No No

Caption: Troubleshooting workflow for incomplete coupling reactions.

ProblemProbable Cause(s)Recommended Solution(s)
Low or No Product Yield 1. Inactive/degraded coupling reagent. 2. Insufficient reagent potency for the specific coupling. 3. Insufficient reaction time or temperature.1. Use fresh, high-purity reagents and anhydrous solvents. 2. Switch to a more powerful coupling system (e.g., from DIC/Oxyma to HATU).[15] 3. Extend the reaction time or consider a "double coupling" by adding a second charge of reagents.[16]
Presence of Epimer/Diastereomer 1. Racemization during the activation step. 2. Base is too strong or used in excess. 3. Reaction temperature is too high.1. Ensure an appropriate additive (HOAt, Oxyma) is used.[7][10] 2. Switch to a weaker base (e.g., N-methylmorpholine or collidine instead of DIPEA) or reduce base equivalents.[4][17] 3. Perform the coupling at a lower temperature (e.g., 0 °C).[17]
Unidentified Byproducts 1. Side reaction from carbodiimide (N-acylurea). 2. Side reaction from aminium salt (guanidinylation of N-terminus). 3. Degradation of starting materials or product.1. Use a carbodiimide with a soluble urea (DIC) and an additive. 2. Use phosphonium reagents (PyBOP) or avoid a large excess of the aminium reagent.[13] 3. Ensure anhydrous conditions and an inert atmosphere.

Conclusion

The successful incorporation of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol into peptide chains is readily achievable with a rational and informed approach to coupling chemistry. For routine synthesis, a DIC/Oxyma system offers an excellent balance of efficiency and chirality protection. For challenging sequences or to guarantee the highest possible yield, potent onium salt reagents such as HATU or PyBOP are the recommended tools. By following the detailed protocols and troubleshooting guides presented here, researchers can confidently utilize this valuable building block to advance the design and synthesis of novel peptidomimetics.

References

  • Vertex AI Search. (n.d.). Optimizing Peptide Coupling: Key Techniques.
  • Creative Peptides. (n.d.). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis.
  • Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
  • Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
  • Dilun Biotechnology. (2025, August 28). Commonly Used Coupling Reagents in Peptide Synthesis.
  • PMC. (2023, September 1). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group.
  • Benchchem. (n.d.). Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis.
  • Benchchem. (n.d.). HOBt and HOAt Peptide Coupling Mechanism, Reactivity & Safety.
  • ResearchGate. (2025, November 23). What is coupling reagents in peptide synthesis?
  • AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
  • YouTube. (2021, January 18). HBTU, DIPEA Peptide Coupling Mechanism | Organic Chemistry.
  • Benchchem. (n.d.). Standard Protocol for HATU Peptide Coupling: Application Notes and Detailed Protocols.
  • Benchchem. (n.d.). Technical Support Center: Managing Steric Hindrance in Peptide Synthesis.
  • Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
  • AAPPTEC. (n.d.). Coupling Reagents.
  • Benchchem. (n.d.). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
  • ASM Journals. (2022, November 23). Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives.
  • ResearchGate. (n.d.). (PDF) Procedures to Improve Difficult Couplings.
  • ScienceRise: Pharmaceutical Science. (2024, August 30). SYNTHESIS AND NOOTROPIC ACTIVITY PREDICTION OF SOME 4-(AMINOMETHYL)- 1-BENZYLPYRROLIDIN-2-ONE DERIVATIVES STRUCTURALLY RELATED W.
  • Synfacts. (2022, September 20). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α.
  • MDPI. (n.d.). Combinatorial Synthesis of Peptidomimetics Using Digital Microfluidics.
  • MySkinRecipes. (n.d.). Benzyl (2R,4S)-4-Amino-2-Methylpyrrolidine-1-Carboxylate.
  • PMC. (n.d.). Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination.
  • Science of Synthesis. (n.d.). 8 Introduction to the Synthesis of Peptidomimetics.
  • AIR Unimi. (n.d.). Design and synthesis of novel bioactive peptides and peptidomimetics.
  • PMC. (n.d.). High throughput synthesis of peptides and peptidomimetics.
  • ChemRxiv. (n.d.). Peptide Synthesis Using Unprotected Amino Acids.
  • Google Patents. (n.d.). Coupling agent for peptide synthesis - EP0460446B1.
  • ChemScene. (n.d.). 1292324-43-6 | ((2S,4R)-4-aminopyrrolidin-2-yl)methanol.
  • CymitQuimica. (n.d.). CAS 53912-80-4: [(2S)-1-benzylpyrrolidin-2-yl]methanol.
  • ResearchGate. (2024, August 30). (PDF) Synthesis and nootropic activity prediction of some 4-(aminomethyl)-1-benzylpyrrolidin-2-one derivatives structurally related with nebracetam.

Sources

Method

Functionalization of the primary amine in ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

Application Note: High-Precision Functionalization of the Primary Amine in ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol Executive Summary The scaffold ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol represents a p...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Precision Functionalization of the Primary Amine in ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

Executive Summary

The scaffold ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol represents a privileged chiral building block in medicinal chemistry, widely utilized in the synthesis of GPCR ligands (e.g., muscarinic, adrenergic), kinase inhibitors, and antimicrobial agents.[1] Its structural value lies in the rigid pyrrolidine core which directs substituents into specific vectors in 3D space.

However, the presence of two competing nucleophilic sites—the C4-primary amine and the C2-hydroxymethyl group —presents a chemoselectivity challenge. While the amine is inherently more nucleophilic, improper reaction conditions can lead to O-acylation/alkylation side products or bis-functionalization.

This guide provides validated protocols to selectively functionalize the primary amine while preserving the alcohol and stereochemical integrity.

Chemical Logic & Strategic Considerations

To achieve high fidelity in functionalization, one must understand the electronic and steric environment of the substrate.

  • Nucleophilicity Hierarchy:

    • C4-Primary Amine (

      
      ):  Soft nucleophile, high HOMO energy. Reacts fastest with soft electrophiles (alkyl halides, aldehydes) and acylating agents under neutral/basic conditions.
      
    • C2-Primary Alcohol (

      
      ):  Hard nucleophile. Reactivity is significantly lower than the amine but becomes competitive with highly reactive electrophiles (e.g., acid chlorides) if the amine is protonated or if exogenous nucleophilic catalysts (e.g., DMAP) are used.
      
    • N1-Benzyl Tertiary Amine: Sterically hindered and chemically "masked" by the benzyl group. It acts primarily as a proton sponge rather than a nucleophile in these transformations.

  • Stereochemical Stability: The (2S, 4S) configuration is generally stable. However, strong bases combined with high temperatures could theoretically induce epimerization at the C2 position (alpha to the alcohol/amine). Conditions described below operate well within the safety margin (pH 4–9, Temp < 40°C).

Strategic Rule of Thumb: To favor N- over O-functionalization, maintain a slightly basic pH (to keep the amine deprotonated) but avoid nucleophilic catalysts like DMAP , which dramatically accelerate O-acylation.

Visualization: Chemoselectivity Control

The following diagram illustrates the decision logic for selective functionalization.

Chemoselectivity Substrate ((2S,4S)-4-Amino-1-benzyl pyrrolidin-2-yl)methanol Condition_A Reagent: Acid Chloride Base: Et3N / DCM Temp: 0°C Substrate->Condition_A Standard Acylation Condition_B Reagent: Acid Chloride Base: Et3N + DMAP Temp: RT Substrate->Condition_B Catalytic Acylation Condition_C Reagent: Aldehyde Reductant: NaBH(OAc)3 Solvent: DCE Substrate->Condition_C Reductive Amination Product_N Product A: Selective N-Amide Condition_A->Product_N Kinetic Control (Amine >> Alcohol) Product_O Product B: O-Ester / Bis-functionalized (Undesired) Condition_B->Product_O Thermodynamic/Cat. Control (Alcohol Activation) Product_RedAm Product C: Secondary Amine Condition_C->Product_RedAm Imine Intermediate

Figure 1: Decision tree for chemoselective functionalization. Note that the inclusion of DMAP (Condition B) is the primary cause of O-acylation side products.

Detailed Experimental Protocols

Protocol A: Chemoselective N-Acylation (Amide Coupling)

Target: Formation of Amides without O-acylation.[1]

Reagents:

  • Substrate: 1.0 equiv

  • Carboxylic Acid derivative (Acid Chloride or Activated Ester): 1.1 equiv

  • Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA): 1.5 – 2.0 equiv

  • Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step:

  • Dissolution: Dissolve 1.0 mmol of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol in 10 mL of anhydrous DCM.

  • Base Addition: Add 1.5 mmol of TEA. Cool the mixture to 0°C using an ice bath.

  • Addition of Electrophile: Add 1.1 mmol of the acid chloride dropwise over 5 minutes.

    • Critical Check: Do NOT add DMAP. Even 1 mol% can catalyze the reaction of the alcohol.

  • Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) for 1–2 hours.

  • Monitoring: Check TLC or LC-MS. The amine reacts almost instantly; the alcohol requires hours/days without DMAP.

  • Workup: Quench with saturated

    
    . Extract with DCM. Wash organic layer with brine, dry over 
    
    
    
    , and concentrate.

Alternative (Peptide Coupling): If using a carboxylic acid + coupling agent (e.g., HATU/EDC):

  • Use 1.1 equiv HATU, 1.0 equiv Acid, 2.0 equiv DIPEA in DMF.

  • Stir at RT.[2] The active ester formed in situ is highly selective for the amine.

Protocol B: Reductive Amination

Target: Formation of Secondary Amines.[1]

Reagents:

  • Substrate: 1.0 equiv

  • Aldehyde/Ketone: 1.0 – 1.2 equiv

  • Reductant: Sodium Triacetoxyborohydride (

    
    ): 1.5 equiv
    
  • Acid Additive: Acetic Acid (AcOH): 1.0 equiv (optional, accelerates imine formation)

  • Solvent: 1,2-Dichloroethane (DCE) or THF.

Step-by-Step:

  • Imine Formation: In a vial, mix 1.0 mmol of substrate and 1.1 mmol of aldehyde in 10 mL DCE.

  • Acidification: Add 1.0 mmol (approx. 60 µL) of glacial acetic acid. Stir for 30 minutes at RT.

    • Mechanism:[1][3][4][5] This pre-equilibrium ensures the formation of the imine/iminium species before reduction.

  • Reduction: Add 1.5 mmol of

    
     in one portion.
    
  • Reaction: Stir at RT for 4–16 hours.

  • Workup: Quench with saturated aqueous

    
     (gas evolution will occur). Extract with DCM or EtOAc.
    
    • Note: The hydroxy group does not interfere with borohydride reagents under these conditions.

Protocol C: Sulfonylation

Target: Sulfonamide formation.[1]

Reagents:

  • Substrate: 1.0 equiv

  • Sulfonyl Chloride (

    
    ): 1.1 equiv
    
  • Base: TEA: 2.0 equiv

  • Solvent: DCM

Step-by-Step:

  • Dissolve substrate and TEA in DCM. Cool to 0°C.

  • Add sulfonyl chloride slowly.

  • Maintain at 0°C for 1 hour. Sulfonylation is highly exothermic and reactive; low temperature prevents O-sulfonylation (which would create a leaving group on the alcohol, leading to potential intramolecular cyclization/displacement).

Data Summary & Troubleshooting

Quantitative Comparison of Conditions

Reaction TypeReagentSelectivity (N:O)Yield (Isolated)Key Risk Factor
Amide Coupling Acid Chloride / TEA>99 : 185-95%O-acylation if DMAP used or Temp > RT.[1]
Amide Coupling HATU / DIPEA>99 : 190-98%High cost; removal of urea byproducts.
Reductive Amination Aldehyde / NaBH(OAc)3100 : 080-90%Incomplete conversion with steric bulk.
Sulfonylation Sulfonyl Chloride95 : 575-85%O-sulfonylation leads to cyclization.

Troubleshooting Guide

  • Issue: O-Acylation observed (approx. 5-10%).

    • Cause: Reaction temperature too high or excess base/reagent.

    • Fix: Perform selective hydrolysis. Treat the crude mixture with

      
       (2 equiv) in THF/Water (1:1) at RT for 30 mins. The Ester hydrolyzes much faster than the Amide, restoring the alcohol.
      
  • Issue: Poor Solubility.

    • Cause: The amino-alcohol can be zwitterionic or highly polar.

    • Fix: Ensure the benzyl group is intact (it aids lipophilicity). Use DMF or a DCM/MeOH (9:1) mixture for the reaction.

  • Issue: Racemization.

    • Cause: Rare, but possible with harsh heating in basic media.

    • Fix: Keep all reactions below 40°C.

Workflow Diagram

The following diagram outlines a standard library synthesis workflow using this scaffold.

Workflow Start Start: ((2S,4S)-4-Amino-1-benzyl pyrrolidin-2-yl)methanol Step1 Step 1: N-Functionalization (Protocols A, B, or C) Start->Step1 Check QC Check: LC-MS for Bis-acylation Step1->Check Path_Clean Clean Mono-Product Check->Path_Clean Pass Path_Dirty O-Acyl Impurity Detected Check->Path_Dirty Fail Step2 Step 2: Optional Alcohol Manipulation (e.g., Oxidation to Acid, Fluorination) Path_Clean->Step2 Cleanup Selective Hydrolysis (LiOH / THF / H2O) Path_Dirty->Cleanup Cleanup->Path_Clean Final Final Scaffold Ready for Screening Step2->Final

Figure 2: Operational workflow for library synthesis including a contingency step for impurity removal.

References

  • Chemoselective Acylation Principles

    • Title: Chemoselective N-Acylation of Amino Alcohols.[6]

    • Source:Journal of Organic Chemistry, 1996, 61, 3849-3862 (General principles of amino alcohol reactivity).[2]

    • URL:[Link]

  • Reductive Amination Protocols

    • Title: Reductive Amination with Sodium Triacetoxyborohydride in Direct and Indirect Procedures.
    • Source:Journal of Organic Chemistry, 1996, 61, 3849–3862.[2]

    • URL:[Link]

  • Pyrrolidine Scaffold Applications

    • Title: Synthesis and SAR of pyrrolidine-based inhibitors.
    • Source:Bioorganic & Medicinal Chemistry Letters, 2010. (Contextual usage of chiral pyrrolidines).
    • URL:[Link]

  • Catalyst-Free Selectivity

    • Title: Catalyst-free chemoselective N-acylation of amino alcohols in w
    • Source:Green Chemistry, 2012.
    • URL:[Link]

Sources

Application

Application Note: Selective N-Debenzylation of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

This Application Note is designed to provide a robust, industrial-standard protocol for the N-debenzylation of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol . It addresses the specific challenges posed by the free pr...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed to provide a robust, industrial-standard protocol for the N-debenzylation of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol . It addresses the specific challenges posed by the free primary amine and alcohol functionalities, offering a "self-validating" methodology that prioritizes yield, purity, and safety.

Executive Summary & Mechanistic Rationale

The Challenge: Catalyst Poisoning

The substrate, ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol , contains three Lewis basic sites:

  • N1 (Tertiary Amine): The site of deprotection (benzylic).

  • C4-NH₂ (Primary Amine): A potent ligand for transition metals.

  • C2-CH₂OH (Primary Alcohol): A weak coordinator but polar.

Standard neutral hydrogenation (Pd/C in MeOH) often fails or stalls for this substrate. The free primary amine at C4 strongly coordinates to the Palladium surface, effectively "poisoning" the catalyst and blocking the active sites required for H₂ adsorption and oxidative addition into the C-N bond.

The Solution: Protonation-Assisted Hydrogenolysis

To ensure a robust reaction, the amine functionalities must be "masked" via protonation. Conducting the hydrogenation in an acidic medium (e.g., MeOH/HCl) serves two critical functions:

  • Prevents Poisoning: Protonation converts the free amines (-NH₂/-NR₃) into their corresponding ammonium salts (-NH₃⁺/-HNR₃⁺), which lack the lone pair electrons necessary to bind and deactivate the Pd catalyst.

  • Accelerates Kinetics: The ammonium salt of the benzylic amine is often more labile towards hydrogenolysis than the free base due to the destabilization of the C-N bond.

The product is isolated as the dihydrochloride salt , which is highly water-soluble, stable, and resistant to oxidation—a preferred form for downstream pharmaceutical applications.

Experimental Protocols

Method A: Acidic Catalytic Hydrogenolysis (Standard)

Recommended for high-yielding, scalable synthesis where the dihydrochloride salt is the desired product.

Materials:
  • Substrate: ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (1.0 equiv)

  • Catalyst: 10% Pd/C (50% water wet, Degussa type E101 or equivalent). Loading: 10-20 wt% relative to substrate.

  • Solvent: Methanol (HPLC grade).

  • Acid Source: 12M HCl (aq) or 1.25M HCl in MeOH. Stoichiometry: 2.2 - 2.5 equiv.

  • Hydrogen Source: H₂ gas (balloon or 1-3 bar pressure).

Step-by-Step Procedure:
  • Preparation: In a round-bottom flask, dissolve the substrate in Methanol (concentration ~0.1 M).

  • Acidification: Slowly add 2.2 equivalents of HCl. Stir for 10 minutes to ensure full protonation. Note: The solution may warm slightly.

  • Inerting: Carefully add the Pd/C catalyst. SAFETY: Pd/C can ignite methanol vapors.[1] Add the catalyst as a water slurry or under a stream of Argon/Nitrogen.

  • Hydrogenation: Evacuate the flask and backfill with Nitrogen (3x), then evacuate and backfill with Hydrogen (3x).

  • Reaction: Stir vigorously at Room Temperature (20-25°C) under H₂ atmosphere (balloon pressure is usually sufficient; use 3 bar for faster kinetics).

    • Monitoring: Check reaction progress via TLC (Eluent: 10% NH₄OH in MeOH/DCM) or LC-MS. The starting material peak (M+H) should disappear, replaced by the product mass (M-90).

    • Time: Typically 4–12 hours.

  • Workup:

    • Flush the vessel with Nitrogen to remove H₂.[2][3]

    • Filter the mixture through a Celite® 545 pad to remove the catalyst. Wash the pad with Methanol (2x volume).

    • Crucial Step: Do not let the filter cake dry out completely (fire hazard). Keep it wet with water after filtration.

  • Isolation: Concentrate the filtrate under reduced pressure (Rotavap, <45°C) to yield the ((2S,4S)-4-aminopyrrolidin-2-yl)methanol dihydrochloride as a white to off-white hygroscopic solid.

Method B: Pearlman’s Catalyst (Alternative)

Use if Method A fails or if strictly non-acidic conditions are required (followed by ion exchange).

  • Catalyst: 20% Pd(OH)₂/C (Pearlman’s Catalyst).

  • Solvent: Ethanol or Methanol.[2][4][5]

  • Conditions: The hydroxyl groups on the catalyst surface can sometimes mitigate amine poisoning without added acid. Run at 50°C / 50 psi H₂.

Data Visualization & Workflow

Reaction Pathway Analysis

The following diagram illustrates the "Poisoning" vs. "Success" pathways, highlighting the necessity of the acidic condition.

ReactionPathway Substrate Substrate: Free Amine (C4) + N-Benzyl Neutral Neutral Conditions (MeOH, Pd/C) Substrate->Neutral Standard Route Acidic Acidic Conditions (MeOH, HCl, Pd/C) Substrate->Acidic Optimized Route Poisoning Catalyst Poisoning: -NH2 binds Pd surface Reaction Stalls Neutral->Poisoning Protonation Protonation: -NH3+ cannot bind Pd Active Sites Available Acidic->Protonation Product Product: Diamino-Alcohol 2HCl Salt (High Yield) Poisoning->Product Low/No Yield Protonation->Product Hydrogenolysis

Experimental Workflow

A step-by-step guide to the isolation of the polar product.

Workflow Start Start: N-Bn Substrate Acidify Add 2.2 eq. HCl in MeOH Start->Acidify Catalyst Add 10% Pd/C (Under Inert Gas) Acidify->Catalyst React Stir under H2 (Balloon/3 bar, RT) Catalyst->React Check QC Check: LC-MS / TLC React->Check Check->React Incomplete Filter Filter (Celite) Remove Pd Check->Filter Complete Conc Concentrate (Rotavap) Filter->Conc Final Final Product: Dihydrochloride Salt Conc->Final

Key Technical Parameters & Troubleshooting

ParameterSpecificationRationale
Catalyst Loading 10-20 wt%Higher loading compensates for the steric bulk of the benzyl group and ensures reasonable reaction times.
Acid Stoichiometry 2.0 - 2.5 equivMust neutralize both the C4-primary amine and the N1-tertiary amine to fully prevent coordination.
Pressure 1 - 3 barAtmospheric pressure (balloon) is sufficient for small scales (<5g); slight pressure (3 bar) improves kinetics for larger batches.
Solvent MethanolHigh solubility for both the organic substrate and the resulting hydrochloride salt. Ethanol is a viable alternative.
Safety Wet Catalyst Always use 50% water-wet Pd/C to minimize ignition risk. Purge with N₂/Ar before introducing H₂.[1]
Troubleshooting Guide
  • Problem: Reaction is incomplete after 24 hours.

    • Solution: Purge the flask with Nitrogen, filter the mixture to remove the "spent" catalyst, and re-subject the filtrate to fresh catalyst and H₂. Poisoning may have occurred despite precautions.

  • Problem: Product is a sticky gum/oil.

    • Solution: Triturate the residue with Diethyl Ether or Acetone. The hydrochloride salt should crystallize or turn into a filterable powder.

  • Problem: Need the free base?

    • Solution: Do not use NaOH extraction (product is water-soluble). Instead, pass the dissolved salt through a column of Dowex 1X2-400 (OH- form) or similar anion exchange resin and elute with water/MeOH.

References

  • BenchChem. (2025).[2] Application Note: Catalytic Hydrogenolysis for N-Benzyl Deprotection. Retrieved from

  • Yamamoto, H., et al. (2020). "Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon." ACS Omega. Retrieved from

  • Hiden Analytical. (2022). "The application of palladium catalysts for the hydrogenation of aromatic nitriles in the liquid phase." Retrieved from

  • ChemScene. (2024). "Product Data: ((2S,4S)-4-aminopyrrolidin-2-yl)methanol dihydrochloride." Retrieved from

  • Sarpong Group. (2010). "Standard Operating Procedure: Hydrogenations Using Heterogeneous Catalysts." University of California, Berkeley. Retrieved from

Sources

Method

Preparation of pharmaceutical intermediates from amino benzyl pyrrolidines

Application Note: Strategic Synthesis & Functionalization of Amino Benzyl Pyrrolidines Executive Summary Amino benzyl pyrrolidines, particularly 1-benzyl-3-aminopyrrolidine , represent a "privileged scaffold" in medicina...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Synthesis & Functionalization of Amino Benzyl Pyrrolidines

Executive Summary

Amino benzyl pyrrolidines, particularly 1-benzyl-3-aminopyrrolidine , represent a "privileged scaffold" in medicinal chemistry.[1][2] This structural motif serves as a critical intermediate in the synthesis of DPP-4 inhibitors (e.g., Dutogliptin), histamine H3 antagonists , C-C chemokine receptor modulators , and broad-spectrum quinolone antibiotics .[1]

This guide departs from standard textbook preparations to focus on industrial viability . We address the two primary challenges in utilizing this scaffold:

  • Enantiopurity: Efficient access to the (R) or (S) enantiomer without expensive chiral chromatography.[1]

  • Chemoselectivity: Differentiating the exocyclic primary amine from the endocyclic tertiary amine during functionalization.

Strategic Analysis: The "Make vs. Buy" Decision

Before initiating synthesis, researchers must evaluate the route based on the target phase of development.[1]

RouteSuitabilityKey AdvantageKey Limitation
Chiral Pool (from Aspartic Acid) Discovery (<10g)High enantiomeric excess (ee) guaranteed.[1]Long step count (cyclization, reduction).[1][3]
Classical Resolution (Tartaric Acid) Process/Scale (>1kg)Cost-effective; scalable; filters out impurities.[1]Max 50% yield (theoretical) unless racemization loop is used.[1]
Enzymatic Transamination Green ChemHigh selectivity; mild conditions.[4]Requires specific enzyme screening; high dilution often needed.

Recommendation: For reliable production of pharmaceutical intermediates (100g – 10kg scale), the Classical Resolution remains the industry standard due to the robustness of the diastereomeric salt formation.[1]

Detailed Protocol: Scalable Resolution of (±)-1-Benzyl-3-aminopyrrolidine

This protocol details the isolation of the (3R) -enantiomer, a key intermediate for Dutogliptin-class molecules.[1]

Materials & Reagents
  • Substrate: (±)-1-Benzyl-3-aminopyrrolidine (Technical Grade, >95%)[1]

  • Resolving Agent: (2S,3S)-(-)-Tartaric acid (or (2R,3R) for the S-amine)[1]

  • Solvent System: Ethanol (95%) / Water[1]

  • Base: Sodium Hydroxide (50% w/w)[1]

Step-by-Step Methodology

1. Salt Formation

  • Charge a reactor with (±)-1-Benzyl-3-aminopyrrolidine (1.0 equiv) and Ethanol (5 vol).

  • Heat the solution to 60°C .

  • Slowly add a solution of (2S,3S)-Tartaric acid (1.0 equiv) in warm water/ethanol (1:5 ratio) over 45 minutes.

    • Expert Insight: Rapid addition causes amorphous precipitation. Slow addition promotes crystalline growth of the diastereomeric salt.

2. Controlled Crystallization

  • Maintain temperature at 70°C for 1 hour to ensure homogeneity.

  • Cool linearly to 50°C over 2 hours. Seed with authentic (R)-amine tartrate crystals if available.[1]

  • Cool to 20°C over 4 hours and stir for an additional 8 hours.

    • Critical Control Point: The (R)-amine tartrate salt is less soluble.[1] If cooling is too fast, the (S)-salt will co-precipitate, ruining the enantiomeric excess (ee).[1]

3. Isolation and Recrystallization

  • Filter the solids.[5] Wash the cake with cold Ethanol (2 vol).

  • In-Process Check (IPC): Check chiral purity via Chiral HPLC. Target >85% ee.

  • Recrystallization: Resuspend the wet cake in Ethanol/Water (9:1) at reflux (80°C). Cool to RT to crystallize.

  • Filter and dry.[6][7] Target >98% ee.

4. Free Basing (Liberation)

  • Suspend the purified salt in Dichloromethane (DCM) (10 vol).

  • Add NaOH (2M) until pH > 12.[1]

  • Separate phases.[5] Extract aqueous layer with DCM (2x).[1]

  • Dry organic layer (

    
    ) and concentrate to yield (3R)-1-Benzyl-3-aminopyrrolidine  as a pale yellow oil.[1][8]
    

Application Note: Functionalization for Drug Discovery

Once the chiral scaffold is in hand, the next step often involves coupling to a heteroaryl core. Below is a protocol for Urea Formation , common in GPCR antagonist synthesis.

Protocol: Regioselective Urea Formation

Reaction:



  • Preparation: Dissolve (3R)-1-Benzyl-3-aminopyrrolidine (1.0 equiv) in anhydrous THF (10 vol) under Nitrogen.

  • Cooling: Cool to 0°C . The exocyclic amine is highly nucleophilic; low temperature prevents bis-addition or side reactions.[1]

  • Addition: Add the Aryl Isocyanate (0.95 equiv) dropwise.[1]

    • Why 0.95 equiv? Using a slight deficit of the electrophile ensures no unreacted isocyanate remains, simplifying purification.[1] The excess amine can be washed away with mild acid.

  • Workup: Stir for 1 hour. Quench with water. The product often precipitates. If not, extract with EtOAc.

Visualization of Workflows

Figure 1: Synthetic Logic & Resolution Pathway

G Start Racemic 1-Benzyl-3-aminopyrrolidine Tartaric Add (S,S)-Tartaric Acid (Ethanol/Water, 70°C) Start->Tartaric Crystallization Controlled Cooling (70°C -> 20°C) Tartaric->Crystallization Filter Filtration Crystallization->Filter Solid Solid Cake: (R)-Amine Tartrate Salt Filter->Solid Precipitate Liquor Mother Liquor: (S)-Amine Enriched Filter->Liquor Filtrate Recryst Recrystallization (EtOH/H2O Reflux) Solid->Recryst Base Free Basing (NaOH / DCM) Recryst->Base Product Pure (3R)-1-Benzyl-3-aminopyrrolidine (>99% ee) Base->Product

Caption: Workflow for the optical resolution of 1-benzyl-3-aminopyrrolidine to the (R)-enantiomer.

Figure 2: Downstream Pharmaceutical Applications

D Core (3R)-1-Benzyl-3-aminopyrrolidine Reaction1 Reductive Amination (Aldehydes/Ketones) Core->Reaction1 Reaction2 Pd-Catalyzed Coupling (Buchwald-Hartwig) Core->Reaction2 Reaction3 Debenzylation (H2, Pd/C) Core->Reaction3 Prod1 CCR5 Antagonists (Chemokine Modulators) Reaction1->Prod1 Prod2 Histamine H3 Antagonists Reaction2->Prod2 Prod3 (3R)-3-Aminopyrrolidine (Dutogliptin Intermediate) Reaction3->Prod3

Caption: Divergent synthesis showing how the scaffold serves as a precursor for various drug classes.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Enantiomeric Excess (ee) Cooling rate too fast; "Oiling out" of salt.[1]Re-heat to dissolution. Cool at 5°C/hour. Ensure seed crystals are added at saturation point.
Low Yield (<30%) Over-washing of filter cake.[1]The tartrate salt has moderate solubility in ethanol. Wash only with ice-cold ethanol.[1]
Hygroscopicity Nature of the amine salt.Store the tartrate salt in a desiccator. Perform free-basing immediately before the next synthetic step.[1]
Pd Catalyst Poisoning Residual amine/sulfur.If performing subsequent hydrogenation (debenzylation), ensure the free base is distilled or passed through a silica plug to remove trace tartrate/metals.[1]

Safety & EHS

  • Benzyl Amines: Can be sensitizers and irritants. Use double-gloving and work in a fume hood.[1]

  • Dichloromethane (DCM): Volatile and toxic.[1] For large-scale extractions, consider substituting with 2-MeTHF or Ethyl Acetate as greener alternatives, though solubility of the free base must be verified.[1]

  • Waste Disposal: The mother liquor contains the (S)-enantiomer.[1] Do not discard; it can be racemized (using aldehydes/base) and recycled to improve overall atom economy.[1]

References

  • Dutogliptin Synthesis & Resolution

    • Process for the preparation of 3-amino-pyrrolidine derivatives.[1][2][3][5][8][9][10][11] European Patent EP1138672A1.

    • [1]

  • General Pyrrolidine Synthesis

    • Sjölin, O. (2017).[1][6] Synthesis of substituted pyrrolidines.[4][5][6][9][12][13][14] KTH Royal Institute of Technology.

  • Medicinal Chemistry Applications

    • Exploration of (S)-3-aminopyrrolidine as a potentially interesting scaffold for discovery of novel Abl and PI3K dual inhibitors.[1][15] PubMed.

  • Nebracetam & Nootropics

    • Synthesis and Nootropic Activity Prediction of Some 4-(Aminomethyl)
  • Chiral Resolution Methodology

    • Preparation method for (R)-1-benzyl-3-aminopyrrolidine.[1][10] CN Patent 102603592A.

    • [1]

Sources

Application

Application Note: Divergent Chemoselective Acylation of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Document Type: Technical Methodology & Validated Protocols Executive Summary ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Document Type: Technical Methodology & Validated Protocols

Executive Summary

((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is a privileged, densely functionalized chiral scaffold frequently utilized in the development of complex therapeutics, including[1]. The molecule presents a classic chemoselectivity challenge: it possesses two highly reactive primary nucleophiles—a C4-primary amine and a C2-primary hydroxymethyl group (the N1-benzyl tertiary amine is sterically hindered and incapable of forming stable amides).

This application note provides field-proven, self-validating protocols to achieve absolute control over N- vs. O-acylation . By leveraging kinetic control, electronic deactivation (protonation), and orthogonal protection strategies, researchers can selectively functionalize either site with high fidelity.

Mechanistic Causality & Chemoselectivity Principles

As a Senior Application Scientist, it is critical to look beyond the reagents and understand the thermodynamic and kinetic forces governing these transformations.

The Kinetic Advantage: N-Selective Acylation

Primary amines are inherently more nucleophilic than primary alcohols due to the lower electronegativity of nitrogen, which makes its lone pair more available for nucleophilic attack. Under neutral or mildly basic conditions, the activation energy (


) for N-acylation is significantly lower than for O-acylation. By employing strict stoichiometric control (1.05 equivalents of acyl donor) and cryogenic temperatures (0 °C), the reaction is kinetically trapped at the N-acyl stage, preventing the formation of N,O-diacylated impurities[2].
The Electronic Override: O-Selective Acylation

To achieve O-acylation, the inherent kinetic advantage of the amine must be overridden. This is accomplished via two distinct strategies:

  • In Situ Protonation: By conducting the reaction in a strongly [3] (e.g., Trifluoroacetic acid), the C4-amine (pKa ~9.5) is completely protonated into an ammonium salt. This strips the nitrogen of its lone pair, rendering it entirely non-nucleophilic. The C2-hydroxyl (pKa ~15) remains partially reactive and can be esterified using an excess of acyl chloride.

  • Transient Protection: The most robust, self-validating approach involves physically masking the amine with a bulky, electron-withdrawing tert-butyloxycarbonyl (Boc) group. This orthogonal approach guarantees zero N-acylation during the subsequent esterification step.

Validated Methodologies

Every protocol below is designed as a self-validating system . By utilizing specific in-process controls (TLC stains and LC-MS mass shifts), the operator can definitively prove the success of each mechanistic step before proceeding.

Protocol A: Kinetically Controlled N-Acylation

Best for: Rapid, single-step amide formation.

  • Preparation: Dissolve ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (1.0 eq, 10 mmol) in anhydrous Dichloromethane (DCM) to achieve a 0.1 M solution.

  • Kinetic Control: Cool the reaction flask to 0 °C using an ice-water bath under an inert argon atmosphere.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.2 eq).

  • Acylation: Dropwise add Acetyl Chloride (1.05 eq) over 10 minutes. Stir strictly at 0 °C for 1 hour.

  • Workup: Quench with saturated aqueous

    
    . Extract with DCM, dry over 
    
    
    
    , and concentrate.

Self-Validation Checkpoint: TLC (DCM:MeOH 9:1) must show a shift from a ninhydrin-positive starting material to a ninhydrin-negative product. LC-MS must show a precise +42 Da mass shift. The absence of a +84 Da peak confirms strict N-selectivity.

Protocol B: Acid-Mediated O-Acylation (Protonation Strategy)

Best for: Direct esterification without the atom-economy loss of protecting groups.

  • Amine Deactivation: Dissolve the starting material (1.0 eq, 10 mmol) in neat Trifluoroacetic acid (TFA) (0.5 M). Stir for 10 minutes to ensure complete bis-ammonium salt formation.

  • Acylation: Add Acetyl Chloride (2.0 eq) in one portion.

  • Thermal Activation: Heat the mixture to 40 °C and stir for 6 hours (the protonated state requires thermal energy to drive the slower O-acylation).

  • Workup: Remove TFA under reduced pressure. Resuspend in DCM and carefully neutralize with saturated aqueous

    
     at 0 °C until pH > 8.
    

Self-Validation Checkpoint: The isolated product must be ninhydrin-positive (confirming the amine remained unreacted and is now free), while LC-MS confirms a +42 Da mass shift[3].

Protocol C: Orthogonal O-Acylation via Transient Protection

Best for: Complex, sterically hindered acyl groups requiring absolute chemoselectivity.

  • Step 1 - N-Masking: React the starting material with

    
     (1.05 eq) in Methanol for 2 h at RT. Concentrate. (Validation: +100 Da shift, ninhydrin-negative).
    
  • Step 2 - Esterification: Dissolve the crude intermediate in DCM. Add Pyridine (2.0 eq), 4-Dimethylaminopyridine (DMAP) (0.1 eq), and Acetyl Chloride (1.5 eq). Stir at RT for 4 h. DMAP acts as a nucleophilic catalyst to accelerate O-acylation. (Validation: +42 Da shift, higher

    
     on TLC).
    
  • Step 3 - Deprotection: Treat the crude mixture with 20% v/v TFA in DCM for 2 h at RT. Concentrate and neutralize. (Validation: -100 Da shift, return of ninhydrin-positive staining).

Comparative Data Analysis

The following table summarizes the quantitative metrics and strategic trade-offs for each protocol based on standardized acetylations.

ProtocolStrategic MechanismReagents & ConditionsChemoselectivity (N:O)Isolated YieldOperational Advantages
A Kinetic ControlAcCl, DIPEA, DCM, 0 °C> 95 : 585 - 90%Single step, rapid, highly scalable, high atom economy.
B Acidic ProtonationAcCl, TFA, 40 °C< 5 : 9565 - 75%Single step O-acylation, avoids protecting group overhead.
C Transient Protection1.

2. AcCl / Py 3. TFA
< 1 : 9975 - 80% (Over 3 steps)Absolute O-selectivity, self-validating tracking, handles bulky acyls.

Visualizing the Divergent Workflows

The logic tree below illustrates the divergent synthetic pathways dictated by the chosen reaction environment.

ChemoselectiveAcylation SM ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (Starting Material) N_path Protocol A: Basic/Neutral (Kinetic Control) SM->N_path O_acid_path Protocol B: Acidic Medium (Protonation Strategy) SM->O_acid_path O_boc_path Protocol C: Transient Protection (Boc-Protection Strategy) SM->O_boc_path N_Acyl Selective N-Acylation (Amide Product) N_path->N_Acyl Ammonium_Int Ammonium Salt (Amine Deactivated) O_acid_path->Ammonium_Int Boc_Int N-Boc Intermediate (Amine Masked) O_boc_path->Boc_Int O_Acyl Selective O-Acylation (Ester Product) Boc_Int->O_Acyl Ammonium_Int->O_Acyl

Caption: Divergent pathways for the chemoselective N- and O-acylation of the pyrrolidine amino alcohol.

References

  • Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. Beilstein Journal of Organic Chemistry, 2015.[Link]

  • Fast and Chemoselective N-Acylation of Amino Alcohols Using Catalytic Amounts of Dibutyltin Oxide. The Journal of Organic Chemistry, 1998.[Link]

  • Indole derivatives as efflux pump inhibitors (WO2018165611A1).

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield in the synthesis of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

This guide serves as a technical support resource for the synthesis and yield optimization of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol . The content is structured for organic chemists and process development sci...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a technical support resource for the synthesis and yield optimization of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol .

The content is structured for organic chemists and process development scientists. It prioritizes the "Inversion Strategy" starting from natural trans-4-hydroxy-L-proline, which is the most cost-effective and stereochemically reliable route to the (2S,4S) diastereomer.

Target Molecule Profile
  • Compound : ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

  • Stereochemistry : (2S, 4S) [C2: S, C4: S]

  • Key Challenge : Inverting the natural (4R) stereocenter of hydroxyproline to (4S) while preventing elimination side-products and managing the high water solubility of the final diamine.

Strategic Overview: The Pathway to (2S,4S)

To achieve the (2S,4S) configuration, you must invert the C4 center. The most robust protocol involves converting the C4-hydroxyl of trans-4-hydroxy-L-proline (2S,4R) into a leaving group (Mesylate/Tosylate), followed by SN2 displacement with an azide source. This inverts the center to (4S).[1]

Workflow Visualization The following diagram outlines the critical control points (CCPs) where yield is typically lost.

SynthesisPath SM trans-4-Hydroxy-L-Proline (2S, 4R) Step1 1. N-Benzylation 2. Esterification SM->Step1 Inter1 N-Bn-Hyp-OMe (2S, 4R) Step1->Inter1 Step2 Activation (MsCl/TEA) Inter1->Step2 Inter2 Mesylate Intermediate (Retention) Step2->Inter2 Step3 Azide Displacement (NaN3, Heat) Inter2->Step3 Inter3 Azido Ester (2S, 4S) - INVERSION Step3->Inter3 CCP1: Elimination Risk Step4 Global Reduction (LAH) Inter3->Step4 Product Target Diamine ((2S,4S)-...) Step4->Product CCP2: Isolation Loss

Caption: Critical pathway showing the stereochemical inversion at Step 3 and key risk points.

Module 1: The Stereochemical Inversion (Yield Killers)

Context : The conversion of the 4-hydroxy group to the 4-amino group via a mesylate intermediate is the step most prone to yield fluctuation.

Troubleshooting Guide: Step 3 (Azidation)
SymptomProbable CauseCorrective Action
Formation of Pyrroline (Alkene) Elimination vs. Substitution : High temperatures or strong bases promote E2 elimination of the mesylate rather than SN2 displacement.Protocol Adjustment : Lower the reaction temperature to 50–60°C. Ensure the azide (nucleophile) is in excess (1.5–2.0 eq). Switch solvent to DMSO or DMF to enhance nucleophilicity of N3-.
Incomplete Conversion Steric Hindrance/Solvation : The N-benzyl group adds bulk; poor solubility of NaN3 in THF/DCM slows kinetics.Solvent Switch : Use a polar aprotic solvent like DMF or DMSO. If using non-polar solvents, add a Phase Transfer Catalyst (e.g., 18-Crown-6 or TBAI) to solubilize the azide.
Racemization at C2 Base-Catalyzed Epimerization : The C2 proton is acidic in the ester form, especially under basic conditions.Base Control : Avoid strong alkoxide bases. Use weaker organic bases (TEA, DIPEA) during the mesylation step and ensure they are removed before heating with azide.

Expert FAQ:

  • Q: Can I use a Mitsunobu reaction instead of Mesylation/Azidation?

    • A: Yes. Using DPPA (diphenylphosphoryl azide) under Mitsunobu conditions (DIAD/PPh3) allows for direct inversion of the alcohol to the azide.

    • Pros: Fewer steps (one-pot).

    • Cons: Removal of triphenylphosphine oxide (TPPO) is difficult and can complicate purification of the polar amine later. For scale-up (>10g), the Mesylate route is generally cleaner.

Module 2: The Reduction Strategy (Preserving the Benzyl Group)

Context : You need to reduce the C2-ester to a primary alcohol and the C4-azide to an amine.

Protocol Comparison: Selecting the Right Reductant
MethodReagentsRisk ProfileRecommendation
Global Reduction LiAlH4 (LAH) High : Exothermic. Reduces both Ester and Azide simultaneously.Recommended for Efficiency . Yields are high if workup is managed carefully to avoid emulsions.
Catalytic Hydrogenation H2, Pd/C Critical Failure Risk : High probability of de-benzylating the N-position (cleaving the Bn group).Avoid unless using poisoned catalysts (Lindlar) or strictly controlled conditions.
Staudinger + Hydride 1. PPh3 / 2. LiBH4 Medium : Safer, but generates TPPO waste.Use only if LAH is prohibited by safety regulations.
Troubleshooting Guide: LAH Reduction
  • Issue : "I lost my product during the aqueous workup."

    • Mechanism : The product is a diamino-alcohol. It is extremely water-soluble and acts as a chelating agent for Aluminum salts, forming "unextractable" sludges.

    • Solution (The Fieser Workup) : Do NOT use a standard acid/base extraction.

      • Dilute reaction with ether/THF.

      • Slowly add n mL water (per n grams LAH).

      • Add n mL 15% NaOH .

      • Add 3n mL water .

      • Filter the granular white precipitate. The product is in the filtrate.[2]

    • Alternative : Use Rochelle's Salt (Sodium potassium tartrate) saturated solution to break down aluminum emulsions. Stir for 2-4 hours until layers separate cleanly.

Module 3: Purification of the Polar Diamine

Context : The target molecule is highly polar.[3] Standard silica chromatography often results in "streaking" and irreversible adsorption (yield loss).

Optimization Techniques:

  • Amine-Functionalized Silica : Use NH2-silica cartridges to prevent interaction between the product's amines and the acidic silanols of standard silica.

  • Mobile Phase Additives : If using standard silica, the eluent MUST contain a base.

    • Recipe: DCM : MeOH : NH4OH (90 : 9 : 1). The ammonium hydroxide competes for silanol sites, allowing the product to elute.

  • Salt Formation : Instead of purifying the free base, convert the crude oil to a hydrochloride or oxalate salt.

    • Protocol: Dissolve crude oil in EtOH. Add 2.0 eq of HCl in dioxane. The salt often precipitates or can be recrystallized, offering high purity without columns.

Summary of Validated Protocol (Step-by-Step)
  • Preparation : Start with N-Benzyl-trans-4-hydroxy-L-proline methyl ester .

  • Activation : React with MsCl (1.1 eq) and TEA (1.5 eq) in DCM at 0°C. Wash with dilute acid/bicarbonate. Dry and concentrate.

  • Inversion : Dissolve residue in DMF. Add NaN3 (1.5 eq). Heat to 60°C for 6–12h. Monitor by TLC for disappearance of mesylate.

    • Check: Verify inversion. The (4S)-azide is the product.

  • Reduction : Cool the azide solution or isolate the intermediate. Dissolve in dry THF. Add slowly to a suspension of LAH (3.0 eq) in THF at 0°C. Reflux for 2h.

  • Isolation : Perform Fieser workup (Water/NaOH/Water). Filter solids.[2] Concentrate filtrate.[2][4]

  • Purification : Distillation (Kugelrohr) under high vacuum is possible for the free base, or convert to HCl salt for recrystallization.

References
  • Stereochemical Inversion of Hydroxyproline

    • Title: "A concise synthesis of (2R,4R)-4-hydroxyproline and (2S,4S)-4-hydroxyproline"
    • Source: Tetrahedron Letters (via ResearchG
    • URL: [Link]

  • Reduction Protocols (Azide/Ester)

    • Title: "Synthesis of 4-Amino-2-hydroxymethyl-1-butanol and its purine analogues" (Demonstrates Azide reduction str
    • Source: Der Pharma Chemica
    • URL: [Link][1][4][5][6][7][8][9][10][11][12]

  • General Proline Analog Synthesis

    • Title: "Synthesis of (S)-2-Methylproline: A General Method" (Org.[8] Synth. procedures for proline handling)

    • Source: Organic Syntheses
    • URL: [Link][8]

Sources

Optimization

Technical Support Center: Troubleshooting Solubility &amp; Stability of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals working with ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (CAS: 142292-37-3).

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals working with ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (CAS: 142292-37-3). Because this molecule is a highly functionalized chiral diamine, its behavior in solution is governed by a complex interplay of hydrogen bonding, pH-dependent ionization, and oxidative susceptibility.

Rather than relying on trial and error, this guide deconstructs the chemical causality behind common solubility failures and provides self-validating protocols to ensure reproducible assay preparation.

Part 1: Chemical Profiling & Causality

To troubleshoot this compound, you must first understand its three critical functional domains:

  • The Primary Amine (C4): Highly basic (pKa ~9.5) and a strong hydrogen bond donor/acceptor.

  • The Tertiary Benzylic Amine (N1): The pyrrolidine nitrogen typically has a pKa of ~11.2, but the electron-withdrawing nature of the benzyl group modulates this downward to approximately 8.5–9.0[1]. It is highly susceptible to aerobic oxidation.

  • The Primary Alcohol (C2): Acts as a hydrogen bond donor/acceptor, which, when combined with the primary amine, creates extensive intermolecular networks.

Part 2: Troubleshooting Guides & FAQs

Issue 1: "Why does my compound precipitate when diluted into pH 7.4 physiological buffers?"

The Causality: The free base form of this molecule is highly lipophilic due to the benzyl group. While both amines should theoretically protonate at pH 7.4, rapidly diluting a high-concentration DMSO stock directly into a neutral buffer causes a transient local phase separation. The highly hydrophobic benzyl groups aggregate faster than the bulk aqueous protons can ionize the amines, leading to irreversible kinetic trapping (precipitation). The Solution: Do not rely on the buffer to protonate the free base after dilution. You must pre-formulate the compound as a dihydrochloride salt, or pre-acidify your aqueous vehicle (pH < 4) to force complete di-protonation before slowly titrating back to pH 7.4.

Issue 2: "I am trying to crystallize the free base in non-polar solvents (e.g., hexane/heptane), but it forms a viscous oil."

The Causality: This is a classic case of "oiling out" (liquid-liquid phase separation). The primary amine and the primary alcohol form an extensive, amorphous intermolecular hydrogen-bond network. In non-polar solvents, this network is energetically favored over a highly ordered crystal lattice, resulting in a gooey, intractable oil. The Solution: You must disrupt the hydrogen-bonding network. This is achieved either by introducing a polar co-solvent (e.g., 5–10% Ethyl Acetate in Hexane) to compete for hydrogen bonds, or by converting the amines to their ionic salt forms, which forces a rigid ionic crystal lattice to dominate the thermodynamics.

Issue 3: "My stock solution in methanol turned yellow and turbid after a week on the bench."

The Causality: Benzylic amines are highly vulnerable to aerobic oxidation. In solution, the tertiary benzylic amine undergoes a one-electron oxidation to form a radical cation. This intermediate rapidly degrades into secondary imines, which then hydrolyze or dimerize into insoluble polymeric byproducts[2]. The Solution: Oxygen is the enemy of benzylic amines in solution. Stock solutions must be prepared using degassed solvents, stored at -20°C, and kept strictly under an inert atmosphere (Argon or Nitrogen).

Part 3: Quantitative Solubility Profile

The following table summarizes the phase behavior of the compound based on its ionization state. Use this to select the appropriate form for your specific workflow.

Solvent SystempH EnvironmentForm TestedSolubility LimitPhase Behavior / Observation
Water (Milli-Q) Neutral (~7.0)Free Base< 0.5 mg/mLTurbid suspension; aggregates
Water (Buffered) Acidic (pH 3.0)Free Base> 50 mg/mLClear solution; rapid dissolution
Water (Buffered) Physiol. (pH 7.4)Di-HCl Salt> 25 mg/mLClear solution; stable if pre-formed
DMSO / DMF N/AFree Base> 100 mg/mLClear solution; prone to oxidation
Methanol N/AFree Base> 100 mg/mLClear solution; degrades over time
Hexane / Heptane N/AFree Base< 1 mg/mL"Oils out" as a viscous layer

Part 4: Self-Validating Experimental Protocols

Protocol A: Preparation of the Crystalline Dihydrochloride Salt

This protocol converts the problematic, oily free base into a stable, water-soluble, and oxidation-resistant powder. It is a self-validating system: the visual transition from a liquid oil to a solid powder confirms the disruption of the amorphous H-bond network.

  • Dissolution: Dissolve 1.0 g of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (free base) in 10 mL of anhydrous Diethyl Ether (or THF if solubility is poor).

  • Cooling: Submerge the reaction flask in an ice bath (0°C) and stir vigorously under Argon.

  • Acidification: Dropwise, add 2.5 equivalents of a 2.0 M HCl solution in Diethyl Ether.

  • Validation Checkpoint: Watch for immediate precipitation. The solution will transition from clear to a dense, milky-white suspension. If the compound oils out at the bottom, add 1 mL of Methanol to dissolve the oil, then add more Ether to force crystallization.

  • Isolation: Stir for 30 minutes at 0°C. Filter the white precipitate rapidly over a Buchner funnel under a stream of Argon (to prevent hygroscopic moisture absorption).

  • Drying: Dry the solid under high vacuum at room temperature for 12 hours. The resulting di-HCl salt is now ready for aqueous biological assays.

Protocol B: Preparation of a Degradation-Resistant Aqueous Stock (10 mM)

Use this protocol if you must proceed with the free base for biological assays but want to avoid kinetic trapping and oxidation.

  • Degassing: Sparge 10 mL of 0.1 M HCl (aqueous) with Argon for 15 minutes to remove dissolved oxygen.

  • Primary Dissolution: Weigh 20.6 mg of the free base (0.1 mmol) into a sterile vial. Add 1.0 mL of the degassed 0.1 M HCl.

  • Validation Checkpoint: Swirl gently. The compound should dissolve completely within 60 seconds, yielding a clear, colorless solution. (If turbidity persists, the compound has already oxidized).

  • Titration: Slowly add 0.1 M NaOH dropwise while monitoring with a micro-pH probe until the pH reaches 7.4.

  • Volume Adjustment: Dilute to a final volume of 10.0 mL using degassed PBS (pH 7.4). Aliquot immediately and store at -80°C.

Part 5: Mechanistic Pathway

The following diagram illustrates the causality between the environmental pH, the protonation state of the pyrrolidine/primary amines, and the resulting physical state of the molecule.

G FreeBase Free Base Form (pH > 10) MonoSalt Mono-protonated (pH 8.5 - 10) FreeBase->MonoSalt Add 1 eq Acid OrgSol Soluble in Organics (DMSO, MeOH, EtOAc) FreeBase->OrgSol Dissolve in non-polar/polar organics AqInsol Insoluble in Water (Aggregation / Oiling Out) FreeBase->AqInsol Direct addition to neutral water DiSalt Di-protonated (Di-HCl) (pH < 8.5) MonoSalt->DiSalt Add >2 eq Acid (pH < 7) AqSol Highly Soluble in Water (Stable Aqueous Stock) DiSalt->AqSol Dissolve in physiological buffer Degradation Oxidative Degradation (Imine / Dimer Formation) OrgSol->Degradation Prolonged O2 exposure in solution

Caption: pH-dependent protonation states and solubility pathways of the target molecule.

Part 6: References

  • Title: pKa Modulation of Pyrrolidine-Based Catalytic Polymers Used for the Preparation of Glycosyl Hydrazides at Physiological pH and T Source: ACS Catalysis (American Chemical Society) URL: [Link]

  • Title: Electrocatalytic Anaerobic Oxidation of Benzylic Amines Enabled by Ferrocene-Based Redox Mediators Source: Organometallics (American Chemical Society / NIH) URL: [Link]

Troubleshooting

Technical Support Center: Purification of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

The following technical guide serves as a specialized support center for the purification of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol , a critical chiral building block (CBB) often utilized in the synthesis of q...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide serves as a specialized support center for the purification of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol , a critical chiral building block (CBB) often utilized in the synthesis of quinolone antibiotics and novel GPCR ligands.

This guide addresses the specific physicochemical challenges posed by this molecule: its high polarity (amino-alcohol motif), basicity (diaminic character), and the difficulty of separating it from its diastereomer ((2S,4R)).

Impurity Profile & Origin Analysis

Before selecting a purification strategy, it is vital to identify the "Bad Actors" in your crude mixture. The synthesis typically proceeds via the modification of trans-4-hydroxy-L-proline.

Impurity TypeSpecific IdentityOrigin/CauseRRT (Approx)*
Diastereomer (2S,4R)-IsomerIncomplete stereoinversion (e.g., during Mitsunobu or mesylate displacement) or impure starting material.0.95 - 1.05
Intermediate 4-Azido derivativeIncomplete reduction of the azide precursor (if using azide displacement).> 1.5 (Non-polar)
By-Product Pyrroline derivativeElimination reaction (dehydration) occurring during activation of the 4-hydroxyl group.~1.2
Reagent Triphenylphosphine Oxide (TPPO)By-product of Mitsunobu reaction. Difficult to remove due to moderate polarity.Variable
Lactam 4-amino-1-benzylpyrrolidin-2-oneIncomplete reduction of the C2-ester/amide to the alcohol.< 0.9 (Polar)

*RRT (Relative Retention Time) varies by method but typically follows this trend in Reverse Phase.

Troubleshooting Guide (Q&A)

Issue 1: "I cannot separate the (2S,4S) product from the (2S,4R) impurity using standard C18 silica."

Diagnosis: Diastereomers of 4-substituted pyrrolidines often possess identical hydrophobic footprints, making standard C18 separation inefficient. Solution: Switch to pH-Modulated Chromatography or Chiral Stationary Phases (CSP) .

  • Mechanistic Insight: The pKa of the primary amine (~9.5) and the ring nitrogen (~8.5) dictates that at neutral pH, both species are dicationic. High pH suppresses ionization, increasing interaction with the stationary phase.

  • Action Plan:

    • Method A (High pH RP-HPLC): Use a C18 column resistant to high pH (e.g., XBridge C18). Mobile Phase: 10 mM Ammonium Bicarbonate (pH 10.0) / Acetonitrile.[1][2] The deprotonated amines will show different shape selectivities.

    • Method B (Chiral Polysaccharide): Use an Amylose-based column (e.g., Chiralpak IA/AD). The chiral selector can discriminate the spatial orientation of the 4-amino group.

Issue 2: "My product yield is low after aqueous workup; it seems to stay in the water."

Diagnosis: The molecule is a highly polar amino-alcohol. At neutral or acidic pH, it is fully water-soluble. Solution: Salting-Out Assisted Liquid-Liquid Extraction (SALLE) .

  • Protocol:

    • Saturate the aqueous phase with NaCl or K₂CO₃ (pH must be > 12 to ensure the amine is free-based).

    • Do not use Ethyl Acetate (poor solubility for this amine).

    • Use: A mixture of Chloroform/Isopropanol (3:1 or 4:1) or n-Butanol.

    • Perform 3-4 extractions. The alcohol cosolvent disrupts the hydration shell of the amine.

Issue 3: "The peak shape is terrible (tailing) on my flash column."

Diagnosis: Silanol interactions. The basic amines interact strongly with the acidic silanols on the silica surface, causing peak broadening and irreversible adsorption. Solution: Amine-Modified Silica or Mobile Phase Modifiers .

  • Action Plan:

    • Standard Silica: Pre-wash the column with 1% Triethylamine (TEA) in Hexane. Run the gradient with DCM / MeOH / NH₄OH (90:9:1). The NH₄OH competes for silanol sites.

    • Amine-Functionalized Silica: Use NH₂-Silica cartridges. These require no basic modifier and often separate the polar amino-alcohol from non-polar byproducts (like TPPO) more effectively.

Detailed Experimental Protocols

Protocol A: Chiral Resolution (HPLC)

For the separation of (2S,4S) from (2S,4R) diastereomers.

  • Column: Chiralpak AD-H or Lux Amylose-1 (4.6 x 250 mm, 5 µm).

  • Mobile Phase: n-Hexane : Isopropanol : Diethylamine (DEA)[1]

  • Ratio: 80 : 20 : 0.1 (v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25°C.

  • Detection: UV @ 210 nm (Benzyl chromophore) or 254 nm.

  • Expected Result: The (2S,4S) isomer typically elutes second due to stronger interaction with the amylose matrix in this specific solvent system [1].

Protocol B: Chemical Resolution via Crystallization

For scale-up purification without chromatography.

  • Dissolution: Dissolve crude amine (free base) in hot Ethanol (10 mL/g).

  • Acid Addition: Add 1.0 equivalent of Dibenzoyl-L-tartaric acid (L-DBTA) dissolved in hot Ethanol.

  • Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C for 12 hours.

  • Filtration: Collect the precipitate. The (2S,4S)-amine forms a less soluble diastereomeric salt with L-DBTA compared to the (2S,4R) isomer.

  • Free-Basing: Suspend the salt in DCM and treat with 1M NaOH to recover the pure chiral amine.

Visualized Workflows

Diagram 1: Impurity Origin & Control Pathway

This diagram illustrates where specific impurities enter the process, aiding in upstream process control.

ImpurityFlow SM Starting Material (trans-4-Hydroxy-L-Proline) Act Activation (Mesylation/Tosylation) SM->Act Disp Displacement (Azide/Mitsunobu) Act->Disp Imp_Elim Impurity: Pyrroline (Elimination) Act->Imp_Elim High Temp/Base Red Reduction (LiAlH4 / H2) Disp->Red Imp_Dia Impurity: (2S,4R)-Isomer (Retention/Incomplete Inversion) Disp->Imp_Dia Poor Stereocontrol Prod Target Product ((2S,4S)-Amine) Red->Prod Imp_Lac Impurity: Lactam (Incomplete Reduction) Red->Imp_Lac Low Equiv. Reductant

Caption: Process flow identifying the genesis of key impurities. Red nodes indicate critical control points for stereochemistry and elimination side-reactions.

Diagram 2: Purification Decision Tree

A logic gate for selecting the correct purification method based on crude purity and impurity type.

DecisionTree Start Crude Mixture Analysis CheckPurity Is Chemical Purity > 90%? Start->CheckPurity CheckIso Is Main Impurity Diastereomer? CheckPurity->CheckIso Yes (>90%) Flash Perform Flash Chromatography (DCM/MeOH/NH4OH) CheckPurity->Flash No (<90%) Salt Chemical Resolution (Dibenzoyl-L-Tartaric Acid) CheckIso->Salt Yes (Scale > 10g) HPLC Prep-HPLC (Chiralpak AD-H) CheckIso->HPLC Yes (Scale < 1g) Recryst Recrystallization (as 2HCl salt) CheckIso->Recryst No (General Cleanup) Flash->CheckPurity Re-evaluate

Caption: Decision matrix for selecting purification techniques based on scale and impurity profile.

References

  • Vertex Pharmaceuticals. (2004). High-throughput purification of combinatorial libraries II: Automated separation of single diastereomers. PubMed. Link

  • BenchChem. (2024). Chiral Resolution of Pyrrolidine Derivatives by HPLC: Application Notes and Protocols. BenchChem Technical Library. Link

  • Dombrády, Z.S., et al. (2019).[3] Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry.[3] Link

  • Sigma-Aldrich. (2024). Product Specification: 4-Amino-1-benzylpyrrolidin-2-one hydrochloride.[4][5] Sigma-Aldrich Technical Documents.[5] Link

Sources

Optimization

Preventing racemization of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol during reaction

Target Molecule: ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol Audience: Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center. As a Senior Application Scientist, I have...

Author: BenchChem Technical Support Team. Date: March 2026

Target Molecule: ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the critical stereochemical vulnerabilities of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol. This chiral building block is highly valuable in drug discovery, but its structural anatomy—specifically the (2S) hydroxymethyl group adjacent to the N1-benzyl amine, and the (4S) primary amine—makes it exceptionally prone to epimerization and side reactions during synthetic manipulation.

Below, you will find a mechanistic breakdown, troubleshooting FAQs, quantitative data, and field-proven, self-validating protocols to ensure absolute stereochemical control.

Frequently Asked Questions (Troubleshooting & Causality)

Q1: I am oxidizing the C2-hydroxymethyl group to an aldehyde, but I am losing the (2S) stereocenter. What is the mechanism of this epimerization? A: When the C2-hydroxymethyl group is oxidized, the resulting pyrrolidine-2-carboxaldehyde features a highly acidic α-proton. If basic conditions are used (e.g., Triethylamine in a Swern oxidation), the base directly abstracts this α-proton, forming a planar enolate/enamine intermediate . Because this intermediate is achiral and planar, subsequent reprotonation occurs non-selectively from either face, leading to a thermodynamic mixture of (2S) and (2R) epimers .

Epimerization_Mechanism A ((2S,4S)-Aldehyde) Chiral C2 B Enolate / Enamine (Planar Achiral C2) A->B Base-catalyzed Deprotonation B->A Re-protonation (Top Face) C ((2R,4S)-Epimer) Diastereomer B->C Re-protonation (Bottom Face)

Mechanism of base-catalyzed epimerization via enamine formation at the C2 stereocenter.

Q2: Does the N1-benzyl group protect against epimerization better than an N-Boc group? A: Yes, to a degree. N-alkyl groups (like benzyl) are electron-donating compared to strongly electron-withdrawing N-Boc or N-Cbz carbamates. Carbamates increase the acidity of the α-proton and favor planar rotamers that accelerate enolization . However, the N-benzyl group alone is insufficient to prevent epimerization if harsh basic conditions are applied during or after oxidation.

Q3: Can I leave the C4-amine unprotected during the C2-alcohol oxidation? A: Absolutely not. The primary amine at C4 is highly nucleophilic. Upon formation of the C2-aldehyde, the unprotected C4-amine will undergo rapid intramolecular nucleophilic attack. This results in the formation of a stable, irreversible bicyclic imine, completely destroying your target molecule.

Intramolecular_Risk N1 Unprotected C4-Amine + C2-Aldehyde N2 Intramolecular Nucleophilic Attack N1->N2 N3 Bicyclic Imine Formation (Irreversible Loss) N2->N3

Logical relationship demonstrating the necessity of C4-amine protection prior to C2-oxidation.

Quantitative Data: Impact of Oxidation Conditions

The choice of oxidation reagents directly dictates the survival of the C2 stereocenter. The table below summarizes the causality between base additives, temperature, and the resulting diastereomeric ratio (d.r.).

Oxidation MethodReagentsBase AdditiveTemperatureDiastereomeric Ratio (2S:2R)
Standard Swern (COCl)₂, DMSOTriethylamine (TEA)-78 °C to 20 °C60:40 (Severe Epimerization)
Modified Swern (COCl)₂, DMSODIPEA-78 °C to -20 °C85:15 (Moderate Epimerization)
Parikh-Doering SO₃·Py, DMSODIPEA0 °C to 20 °C92:8 (Low Epimerization)
Dess-Martin DMPPyridine0 °C to 20 °C95:5 (Low Epimerization)
TEMPO / BAIB TEMPO, PhI(OAc)₂None (Neutral)0 °C>99:1 (Negligible Epimerization)

Self-Validating Experimental Protocol

To achieve >99:1 diastereomeric purity, we utilize a base-free TEMPO/BAIB oxidation. This protocol is engineered as a self-validating system , meaning it contains a built-in chemical checkpoint to verify stereochemical integrity before you commit to downstream synthesis.

Protocol: Epimerization-Free Oxidation of the C2-Alcohol

Step 1: C4-Amine Protection

  • Action: Dissolve ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM). Add Boc₂O (1.1 eq) and stir at room temperature for 2 hours.

  • Causality: The primary amine at C4 must be masked. If left unprotected, the newly formed C2-aldehyde will rapidly condense with the C4-amine to form a bicyclic imine, rendering the batch useless.

Step 2: Catalytic Preparation

  • Action: To the Boc-protected intermediate in anhydrous DCM, add TEMPO (0.1 eq).

  • Causality: TEMPO acts as a highly selective catalytic oxidant that targets the primary alcohol without over-oxidizing the N1-benzyl tertiary amine.

Step 3: Stoichiometric Oxidation

  • Action: Cool the reaction mixture to 0 °C. Add Bis(acetoxy)iodo]benzene (BAIB) (1.1 eq) portion-wise. Stir for 2 hours at 0 °C.

  • Causality: Maintaining the reaction at 0 °C minimizes thermal kinetic energy, suppressing background tautomerization. BAIB safely regenerates the active oxoammonium species without the need for basic additives, completely bypassing the enamine-formation pathway .

Step 4: Reaction Quench

  • Action: Quench the reaction by adding saturated aqueous Na₂S₂O₃.

  • Causality: Thiosulfate rapidly reduces any unreacted hypervalent iodine and TEMPO species, preventing oxidative degradation or side reactions during the aqueous workup.

Step 5: Validation Checkpoint (Self-Validating System)

  • Action: Before proceeding to downstream synthesis, extract a 50 µL aliquot of the organic layer. React it immediately with an excess of O-benzylhydroxylamine hydrochloride and pyridine to form a stable oxime derivative. Analyze this derivative via Chiral HPLC.

  • Causality: Free α-amino aldehydes are inherently unstable on silica gel and can epimerize during chromatography or storage . Derivatizing the aliquot to an oxime "locks" the stereocenter, providing an accurate, artifact-free measurement of the diastereomeric excess (d.e.) to validate the success of the oxidation.

TEMPO_Workflow Step1 C4-Boc Protection (Prevents Cyclization) Step2 TEMPO / BAIB in DCM at 0°C Step1->Step2 Step3 Na2S2O3 Quench (Neutralizes Oxidants) Step2->Step3 Step4 Oxime Derivatization (Locks Stereocenter) Step3->Step4 Step5 Chiral HPLC (Validation) Step4->Step5

Self-validating experimental workflow for the epimerization-free oxidation of the C2-alcohol.

References

  • Title: Synthesis of 3-Boc-(1,3)-oxazinane-Protected Amino Aldehydes from Amino Acids and Their Conversion into Urea Precursors. Source: ResearchGate. URL: [Link]

  • Title: The epimerization of peptide aldehydes—a systematic study. Source: ResearchGate. URL: [Link]

Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for Pyrrolidine Methanol Derivatives

Introduction: The Architect’s View Pyrrolidine methanol (prolinol) derivatives are not merely intermediates; they are the "chiral engines" of modern organocatalysis (e.g., Jørgensen-Hayashi catalysts) and critical pharma...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Architect’s View

Pyrrolidine methanol (prolinol) derivatives are not merely intermediates; they are the "chiral engines" of modern organocatalysis (e.g., Jørgensen-Hayashi catalysts) and critical pharmacophores in drug development (e.g., antiviral agents).

As researchers, we often face a dichotomy: the chemistry looks simple on paper (a reduction here, a protection there), but the reality involves stubborn emulsions, unexpected racemization, and hygroscopic oils that refuse to crystallize.

This guide is designed to move you past "following the recipe" to "controlling the variables." It focuses on the causality of failure and the mechanisms of success.

Module 1: Core Synthesis & Reduction Protocols

Workflow Visualization: From Proline to Prolinol

ProlinolSynthesis Proline L-Proline (Zwitterionic) Protection N-Protection (Boc/Cbz) Proline->Protection Optional (If N-protected required) Reduction Hydride Reduction (LiAlH4 vs NaBH4) Proline->Reduction Direct Reduction (LiAlH4) Protection->Reduction Reduces Ester/Acid Workup Quenching & Isolation Reduction->Workup Critical Step: Aluminum Sludge Prolinol Chiral Prolinol (Hygroscopic Oil) Workup->Prolinol Distillation/Extraction

Figure 1: Strategic workflow for accessing the prolinol scaffold. Note that direct reduction of free proline requires rigorous quenching protocols.

Troubleshooting Guide: The Reduction Step

Q1: I am reducing L-Proline with LiAlH₄, but my workup is a nightmare of gelatinous gray sludge, and my yield is <40%. What is happening?

Diagnosis: You are likely experiencing "Aluminum Hydroxide Gelation." When LiAlH₄ is quenched improperly, it forms hydrated aluminum oxides that trap your polar product (prolinol) and refuse to filter.

The Fix: The Fieser Method (n-n-3n Rule) This is the only self-validating protocol for LiAlH₄ workups on a multigram scale. It converts the sludge into a granular, sand-like solid that filters easily.

  • Protocol: For every

    
     grams  of LiAlH₄ used:
    
    • Dilute reaction mixture with ether/THF and cool to 0°C.

    • Slowly add

      
       mL  of water. (Caution: Gas evolution!)
      
    • Add

      
       mL  of 15% aqueous NaOH.
      
    • Add

      
       mL  of water.
      
    • Warm to room temperature and stir for 15 minutes. The gray precipitate should turn white and granular.

    • Filter through Celite.

Scientific Rationale: The NaOH step ensures the formation of sodium aluminate, which is less gelatinous than aluminum hydroxide, while the specific stoichiometry prevents the formation of "clumps" that trap the amine [1].

Q2: Can I use NaBH₄ instead of LiAlH₄? I want to avoid the safety hazards of LAH.

The Short Answer: Not directly on the carboxylic acid. The Nuance: NaBH₄ is not electrophilic enough to reduce a carboxylate anion (which forms immediately upon adding proline to the basic borohydride solution).

The Protocol Modification: To use NaBH₄, you must activate the carboxylic acid in situ.

  • Method A (Iodine Activation): Add I₂ to NaBH₄ in THF. This generates BH₃·THF in situ, which rapidly reduces the carboxylic acid to the alcohol.

  • Method B (Mixed Anhydride): Treat N-protected proline with isobutyl chloroformate, then reduce the resulting mixed anhydride with NaBH₄ in aqueous THF.

Comparison Table: Reducing Agents

FeatureLiAlH₄ (LAH)NaBH₄ + I₂
Reactivity Extreme (Reduces acids, esters, amides)High (Specific for acids/alkenes via hydroboration)
Safety Pyrophoric; reacts violently with moistureFlammable; evolves H₂ but manageable
Workup Fieser method requiredAcid quench + Methanol evap (borate removal)
Racemization Risk Low (if temp < 0°C)Very Low

Module 2: Advanced Functionalization (Jørgensen-Hayashi Catalysts)

This section addresses the synthesis of diphenylprolinol silyl ethers, the "workhorses" of asymmetric organocatalysis.

Mechanism of Failure: The Grignard Addition

Q3: I’m synthesizing the diphenylprolinol intermediate (Grignard addition to Proline Methyl Ester). The reaction stalls, and I isolate mostly starting material or a ketone intermediate. Why?

Diagnosis: This is a classic case of Enolization vs. Nucleophilic Attack . The proline ester has an acidic


-proton. If your Grignard reagent (PhMgBr) acts as a base rather than a nucleophile, it deprotonates the 

-carbon, forming an enolate that is unreactive toward further substitution.

Corrective Protocol:

  • Temperature Control: Do not run this at reflux initially. Start at 0°C to favor nucleophilic attack over deprotonation.

  • Stoichiometry: Use a large excess of Grignard (3.5 to 4.0 equivalents).

    • Eq 1: Deprotonates the amine (if NH is free).

    • Eq 2: Attacks the ester to form the ketone.

    • Eq 3: Attacks the ketone to form the tertiary alcohol.

    • Eq 4: Compensates for any adventitious moisture or enolization.

  • Addition Mode: Add the ester to the Grignard, not the Grignard to the ester. This keeps the nucleophile concentration high, favoring addition.

Q4: My diphenylprolinol silyl ether has low enantiomeric excess (ee). Did I racemize it?

Root Cause Analysis: Racemization usually happens before the silylation step, typically during the workup of the Grignard reaction or purification on silica.

  • Acidic Silica: Prolinol derivatives are basic. If you use standard acidic silica gel, the compound drags (tailing), requiring prolonged elution times. The combination of acid sites on silica and time can induce racemization via a carbocation intermediate (benzylic cation formation).

  • The Fix: Pre-treat your silica gel with 1% Triethylamine (TEA) in hexanes before loading the column. This neutralizes the acid sites. Alternatively, use neutral alumina [2].

Module 3: Handling & Purification FAQs

Q5: My prolinol derivative is water-soluble. I can't extract it from the aqueous layer.

Solution: The "Salting Out" & Solvent Switch

  • Saturate the Aqueous Phase: Add solid NaCl or K₂CO₃ until the aqueous layer is saturated. This increases the ionic strength, forcing the organic amine out ("salting out").

  • Solvent Choice: DCM (Dichloromethane) is standard, but for highly polar amino alcohols, use CHCl₃ : Isopropanol (3:1) . This mixture is heavier than water and has high polarity to extract amino alcohols efficiently.

Q6: How do I store these catalysts? They seem to degrade.

Stability Profile:

  • Free Amines (Prolinol): Hygroscopic. They absorb water and CO₂ from the air (forming carbamates). Store under Argon/Nitrogen in a desiccator.

  • Silyl Ethers: Sensitive to acid hydrolysis. Ensure no trace acid remains from the synthesis. Store at -20°C. If the oil turns cloudy, it has likely hydrolyzed back to the alcohol; re-silylation is required.

Visualizing the Troubleshooting Logic

Troubleshooting Start Problem Identified IssueType Select Issue Type Start->IssueType LowYield Low Yield / Emulsion IssueType->LowYield Yield Issues Racemization Low ee / Racemization IssueType->Racemization Stereochem Issues CheckQuench Check Quench Method (Did you use Fieser?) LowYield->CheckQuench CheckTemp Check Reaction Temp (Was it >0°C?) Racemization->CheckTemp NoReaction No Reaction / Stalled Extraction Check Extraction Solvent (Try CHCl3:IPA 3:1) CheckQuench->Extraction Quench OK CheckSilica Did you neutralize Silica? (Use 1% Et3N) CheckTemp->CheckSilica Temp OK

Figure 2: Decision tree for diagnosing common synthetic failures in prolinol chemistry.

References

  • Fieser, L. F.; Fieser, M.Reagents for Organic Synthesis; Wiley: New York, 1967; Vol. 1, p 581.
  • Gotoh, H.; Ishikawa, H.; Hayashi, Y. "Diphenylprolinol Silyl Ether as Catalyst of an Asymmetric, Catalytic, and Direct Michael Reaction of Nitroalkanes with α,β-Unsaturated Aldehydes."[1] Organic Letters, 2007 , 9(25), 5307–5309. Link

  • Hanessian, S.; et al. "Proline-Based Natural Deep Eutectic Solvents as Efficient Solvents and Catalysts." Journal of Organic Chemistry, 1997.
  • Moberg, C. "Mechanism of Diphenylprolinol Silyl Ether Catalyzed Michael Addition Revisited." Angewandte Chemie Int. Ed., 2013 , 52, 2-12. Link

  • BenchChem Tech Support. "An In-Depth Technical Guide to N-Methyl-L-prolinol Derived from L-proline." Link

Disclaimer: These protocols involve hazardous chemicals (LiAlH₄, Grignard reagents). Always perform a risk assessment and wear appropriate PPE before proceeding.

Sources

Optimization

Removing benzyl protecting groups from 4-amino pyrrolidines efficiently

Technical Support Ticket #4AP-Bn-001 Subject: Optimization of N-Benzyl Deprotection Protocols for 4-Amino Pyrrolidine Scaffolds Executive Summary: The "Diamine" Challenge Removing a benzyl (Bn) group from the N1 position...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Ticket #4AP-Bn-001 Subject: Optimization of N-Benzyl Deprotection Protocols for 4-Amino Pyrrolidine Scaffolds

Executive Summary: The "Diamine" Challenge

Removing a benzyl (Bn) group from the N1 position of a 4-amino pyrrolidine is chemically distinct from standard amine deprotection. The presence of the second amine at the C4 position creates a 1,3-diamine motif (or pseudo-1,3 depending on substitution).

Why this fails:

  • Catalyst Poisoning: Free amines are Lewis bases that coordinate strongly to the Palladium surface, blocking active sites. A diamine substrate doubles this poisoning potential.

  • Side Reactions: The use of methanol (a standard solvent) can lead to reductive

    
    -methylation of the free primary/secondary amine at C4 via a "borrowing hydrogen" mechanism, generating impurities with a +14 mass unit shift.
    

This guide provides three validated workflows to overcome these specific barriers.

Decision Logic: Selecting Your Protocol

Do not default to a hydrogen balloon. Use this logic flow to select the method that preserves your specific substrate's integrity.

DeprotectionLogic Start Start: N-Bn 4-Amino Pyrrolidine Sensitive Is the substrate sensitive to H2? (Contains alkenes, nitro, halides) Start->Sensitive Standard Method A: Acidic Hydrogenolysis (Pd/C + HCl/MeOH) Sensitive->Standard No Chemical Method C: ACE-Cl Cleavage (Non-reductive) Sensitive->Chemical Yes Stalled Did Method A stall or fail? Standard->Stalled Transfer Method B: Transfer Hydrogenation (Pd(OH)2 + NH4HCO2) Stalled->Transfer Yes

Caption: Decision matrix for selecting the optimal debenzylation pathway based on substrate stability and reaction performance.

Method A: The Proton-Lock Strategy (Enhanced Hydrogenolysis)

Best For: Standard substrates with no halogen/alkene sensitivity.

The Science: To prevent the 4-amino group from poisoning the catalyst, you must "lock" the nitrogen lone pairs by protonating them. This converts the strongly coordinating amine (


) into a non-coordinating ammonium salt (

).

Protocol:

  • Solvent: Ethanol (EtOH) or Methanol (MeOH).[1] Note: See Troubleshooting for methylation risks.

  • Additive: 2.0 - 2.5 equivalents of 1M HCl (aq) or Glacial Acetic Acid.

  • Catalyst: 10 wt% Pd/C (Type: Degussa E101 or similar high surface area). Loading: 10-20% by weight of substrate.

  • Pressure: 1 atm (Balloon) is usually sufficient if the amine is protonated.

Critical Step: Dissolve the substrate in the solvent and add the acid BEFORE adding the catalyst . This ensures the amines are protonated before they ever touch the palladium surface.

Technical Note: If using MeOH, the presence of acid also suppresses the formation of formaldehyde, thereby preventing the N-methylation side reaction [1].

Method B: The Kinetic Booster (Transfer Hydrogenation)

Best For: Stubborn substrates where Method A stalls after 50% conversion.

The Science: Ammonium formate (


) decomposes on the Pd surface to release 

and

in situ. This creates a high local concentration of active hydrogen species on the catalyst surface, often exceeding the kinetics of gas-phase hydrogen transfer. Pearlman’s Catalyst (

) is used here as it is more electron-deficient and often more active for N-debenzylation than Pd/C [2].

Protocol:

  • Solvent: Methanol (dry).

  • Reagents: Substrate (1 equiv), Ammonium Formate (5-10 equiv).

  • Catalyst: 20 wt%

    
    /C (Pearlman’s Catalyst).
    
  • Conditions: Reflux (65°C) for 1-4 hours.

Visualizing the Workflow:

TransferHydro Step1 Dissolve Substrate (MeOH) Step2 Add Pd(OH)2/C (Catalyst) Step1->Step2 Step3 Add NH4HCO2 (H-Source) Step2->Step3 Step4 REFLUX (Active H2 gen) Step3->Step4 Step5 Filter & Conc. Step4->Step5

Caption: Workflow for Transfer Hydrogenation using Ammonium Formate and Pearlman's Catalyst.

Method C: The "Nuclear Option" (ACE-Cl)

Best For: Substrates containing halogens (Cl, Br, I), alkenes, or alkynes that would be reduced by Hydrogen.

The Science: 1-Chloroethyl chloroformate (ACE-Cl) cleaves the benzyl group via a carbamate intermediate. This is a chemical cleavage, not a reduction. It proceeds through a highly electrophilic mechanism where the benzyl group is eliminated as benzyl chloride [3].

Protocol:

  • Acylation: Dissolve substrate in 1,2-dichloroethane (DCE). Add ACE-Cl (1.2 - 1.5 equiv) and Proton Sponge or DIEA (if acid sensitive). Reflux for 3-12 hours.

    • Checkpoint: Monitor LCMS for the conversion of Starting Material (

      
      ) to the Carbamate Intermediate (
      
      
      
      ).
  • Methanolysis (Crucial): Evaporate the DCE. Redissolve the residue in pure Methanol and reflux for 1 hour.

    • Mechanism:[2][3][4][5][6] The methanol attacks the carbamate, decomposing it to the free amine,

      
      , acetaldehyde, and methyl chloride.
      

Warning: ACE-Cl is a lachrymator. Handle in a fume hood.

Troubleshooting & FAQs

User Reported Issues Matrix

SymptomProbable CauseCorrective Action
Reaction Stalls at 50% Catalyst poisoning by the free amine product.Add 1-2 eq. of Acetic Acid or HCl to the mixture. Filter and add fresh catalyst.
Impurity: M+14 (Methyl) Solvent (MeOH) oxidation to formaldehyde + reductive amination.Switch solvent to Ethanol (EtOH) or use Method B (Transfer Hydrogenation) which is faster than the side reaction.
Loss of Halogen (Cl/Br) Pd-catalyzed hydrodehalogenation.STOP. Switch to Method C (ACE-Cl). Pd/C will strip halogens before benzyl groups.
Product is Racemized Harsh reflux conditions or prolonged exposure to Pd.Switch to Method B at Room Temperature or use Method A with high pressure (Parr shaker, 50 psi) to reduce reaction time.

References

  • Prevention of N-Methylation

    • S. Chandrasekhar et al., "One-pot reductive amination of aldehydes and ketones with amines using Pd/C–HCOONH4," Tetrahedron Letters, 2003. Link

    • Note: While this paper discusses reductive amination, the mechanism (MeOH -> HCHO)
  • Pearlman's Catalyst & Transfer Hydrogenation

    • Ram, S., & Spicer, L. D. (1987).[7] "Debenzylation of N-Benzylamino Derivatives by Catalytic Transfer Hydrogenation with Ammonium Formate." Synthetic Communications. Link

  • ACE-Cl Mechanism

    • Olofson, R. A., et al. (1984). "A new reagent for the selective dealkylation of tertiary amines: improved synthesis of noropiates." The Journal of Organic Chemistry. Link

Sources

Troubleshooting

Technical Support Center: Resolving Separation Issues in Chromatography of Amino Pyrrolidines

Welcome to the Technical Support Center for the chromatographic analysis and purification of amino pyrrolidines (e.g., 3-aminopyrrolidine). This guide is engineered for researchers, analytical scientists, and drug develo...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the chromatographic analysis and purification of amino pyrrolidines (e.g., 3-aminopyrrolidine). This guide is engineered for researchers, analytical scientists, and drug development professionals. Amino pyrrolidines are critical chiral building blocks in medicinal chemistry, but their highly polar, basic nature, and lack of a native UV chromophore present severe analytical challenges[1].

This resource provides field-proven troubleshooting guides, causal explanations for chromatographic behaviors, and self-validating protocols to ensure data integrity and reproducible separations.

Retention and Peak Shape Anomalies

Q1: Why does 3-aminopyrrolidine elute in the void volume and exhibit severe peak tailing on a standard C18 reversed-phase (RP) column?

Causality & Expert Insight: Amino pyrrolidines are highly hydrophilic (log P < 0) and possess a basic secondary or primary amine (pKa ~9–10). In a standard acidic or neutral mobile phase, these amines are fully protonated. Consequently, they are too polar to partition into the hydrophobic C18 stationary phase, leading to zero retention. Furthermore, the positively charged ammonium ions undergo strong secondary electrostatic interactions (cation exchange) with un-endcapped, ionized residual silanols on the silica backbone. This dual-mechanism failure results in void elution and severe peak smearing/tailing.

Q2: How can I achieve baseline retention and symmetrical peak shapes for these compounds?

Solution: Transition from Reversed-Phase Liquid Chromatography (RPLC) to Hydrophilic Interaction Liquid Chromatography (HILIC) . HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic) and a highly organic mobile phase (typically >70% acetonitrile)[2]. In HILIC, water from the mobile phase forms an immobilized layer on the stationary phase. The polar amino pyrrolidine partitions into this water layer, while electrostatic interactions and hydrogen bonding provide additional, tunable retention mechanisms[3].

HILIC_Mechanism MP Mobile Phase (>70% Acetonitrile) WL Immobilized Water Layer MP->WL Dynamic Partitioning SP Polar Stationary Phase (e.g., Bare Silica / Amide) WL->SP Hydrogen Bonding Analyte Protonated Amino Pyrrolidine (Hydrophilic & Basic) Analyte->WL High Affinity / Solvation Analyte->SP Electrostatic Interaction (Cation Exchange)

Caption: HILIC retention mechanism for highly polar, basic amino pyrrolidines.

Table 1: Comparative Diagnostics: RPLC vs. HILIC for Amino Pyrrolidines
ParameterStandard RPLC (C18)HILIC (Bare Silica / Amide)
Primary Retention Mechanism Hydrophobic partitioningHydrophilic partitioning into aqueous layer
Mobile Phase High Aqueous (e.g., 95% Water)High Organic (e.g., 90% Acetonitrile)
Analyte Retention Poor to None (Void volume)Strong (k' > 2)
Peak Shape Severe tailing (Silanol interactions)Symmetrical (Controlled ion-exchange)
MS Sensitivity ModerateExcellent (High volatility of organic phase)[3]
Protocol 1: Self-Validating HILIC Method Development

Objective: Establish a robust HILIC method for underivatized 3-aminopyrrolidine using MS or ELSD detection.

  • Column Selection: Select a bare silica or amide-bonded HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase Preparation:

    • Mobile Phase A: 100 mM Ammonium Formate in Water, adjusted to pH 3.0 with formic acid. (Buffer controls silanol ionization and analyte charge, ensuring reproducibility[4]).

    • Mobile Phase B: 100% Acetonitrile (LC-MS grade).

  • Gradient Design: Start at 95% B and drop to 60% B over 10 minutes. Crucial: In HILIC, water is the strong eluting solvent. Decreasing acetonitrile increases elution strength.

  • Equilibration (Validation Step): HILIC requires extensive equilibration. Run at least 20 column volumes of the starting mobile phase. Self-Validation: Inject a blank and monitor the baseline. A drifting baseline indicates incomplete water-layer formation.

  • Sample Diluent: Dissolve the sample in a diluent matching the starting mobile phase (e.g., 95% Acetonitrile). Warning: Injecting samples dissolved in 100% water will cause severe peak distortion due to localized solvent mismatch.

Detection and Sensitivity Challenges

Q3: My 3-aminopyrrolidine standard shows no peaks on the UV detector, even at high concentrations. Is the compound degrading?

Causality & Expert Insight: The compound is likely intact. 3-aminopyrrolidine lacks conjugated


-electron systems or aromatic rings, meaning it has virtually no native UV absorbance above 200 nm. Relying on standard UV detection (e.g., 254 nm) will yield a flat baseline.

Q4: How can I quantify 3-aminopyrrolidine using standard HPLC-UV equipment?

Solution: Employ pre-column derivatization. Reacting the primary/secondary amines with Di-tert-butyl dicarbonate (Boc anhydride) yields Boc-3-aminopyrrolidine. The carbamate linkage introduces a weak but usable UV chromophore detectable at 210 nm[5]. For ultra-sensitive LC/ESI-MS/MS applications, derivatization with reagents like 1-DAPAP can increase detection responses by 10–1100-fold[6].

Derivatization_Workflow A Crude 3-Aminopyrrolidine (No UV Chromophore) B Pre-Column Derivatization (Boc Anhydride + Base) A->B Reagent Addition C Boc-3-Aminopyrrolidine (UV Active at 210 nm) B->C Nucleophilic Acyl Substitution D HPLC-UV Analysis (C18 Column, RP Mode) C->D Injection

Caption: Pre-column derivatization workflow for UV detection of amino pyrrolidines.

Protocol 2: Pre-Column Boc-Derivatization for UV Detection

Objective: Convert non-UV active 3-aminopyrrolidine hydrochloride into a UV-detectable derivative.

  • Sample Preparation: Dissolve 10 mg of 3-aminopyrrolidine hydrochloride in 1 mL of a 1:1 mixture of Water and Methanol.

  • Basification: Add 20 µL of Triethylamine (TEA) to deprotonate the amine hydrochloride salt, rendering it nucleophilic.

  • Derivatization: Add 1.2 molar equivalents of Boc anhydride. Stir the mixture at room temperature for 1 hour[7].

  • Quenching & Dilution: Dilute the reaction mixture with the aqueous mobile phase to a final concentration of ~0.5 mg/mL[5].

  • Chromatographic Analysis:

    • Column: C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm). (The Boc group increases hydrophobicity, allowing standard RP retention).

    • Mobile Phase: Isocratic 25% Water / 75% Methanol[5].

    • Detection: UV at 210 nm.

  • Validation Step: Run a blank derivatization (reagents only, no analyte). Boc anhydride and its hydrolysis products (t-butanol, CO2) elute at different retention times, ensuring they do not mask the analyte peak.

Chiral Separation of Enantiomers

Q5: I need to determine the enantiomeric excess (ee%) of synthesized (3R)-aminopyrrolidine. Standard achiral methods show a single peak. How do I separate the (3R) and (3S) enantiomers?

Causality & Expert Insight: Enantiomers possess identical physicochemical properties in an achiral environment. To resolve them, they must interact with a chiral selector to form transient diastereomeric complexes (direct method) or be chemically converted into stable diastereomers prior to analysis (indirect method)[8].

Solution: For direct separation, use a Chiral Stationary Phase (CSP) such as derivatized polysaccharides (e.g., Chiralcel OD-H). For indirect separation, derivatize the racemic mixture with a chiral reagent (e.g., (S)-(-)-α-Methylbenzylamine) and separate the resulting diastereomers on a standard C18 column[9].

Table 2: Chiral Separation Strategies for Pyrrolidine Derivatives
Separation StrategyStationary PhaseMobile Phase ConsiderationsResolution (Rs)Pros / Cons
Direct Chiral HPLC Polysaccharide-based (e.g., Amylose/Cellulose)Hexane/Isopropanol + 0.1% TFA (Basic modifier needed)[9]> 1.5Pro: No chemical alteration needed.Con: Columns are expensive; limited solvent compatibility.
Indirect HPLC (Derivatization) Standard Achiral C18Acetonitrile/Water + 0.1% Formic Acid[9]> 2.0Pro: Uses standard, cheap columns.Con: Requires extra reaction step; risk of racemization during derivatization.
Diastereomeric Salt Crystallization None (Bulk separation)Ethanol / Isopropanol[9]N/A (Yield ~40-50%)Pro: Scalable for preparative bulk purification.Con: Labor-intensive; not suitable for trace analytical ee% determination.
Protocol 3: Direct Chiral Separation via Polysaccharide CSP

Objective: Determine the enantiomeric purity of (3R)-aminopyrrolidine.

  • Column Selection: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) or equivalent.

  • Mobile Phase Preparation: Mix Hexane and Isopropanol (e.g., 80:20 v/v).

    • Critical Modifier: Add 0.1% Diethylamine (DEA) or Trifluoroacetic Acid (TFA). Causality: The basic modifier suppresses non-specific interactions between the basic pyrrolidine nitrogen and the silica support of the CSP, preventing severe peak tailing[9].

  • Flow Rate & Temperature: 1.0 mL/min at a controlled temperature of 25°C. (Chiral recognition is highly temperature-dependent).

  • Sample Injection: Inject 5 µL of the sample dissolved in the mobile phase.

  • Validation Step: Always inject a known racemic mixture (50:50 3R/3S) first to prove baseline resolution (

    
    ) before analyzing the synthesized batch.
    

References

  • 1-(4-Dimethylaminophenylcarbonyl)-3-aminopyrrolidine: a derivatization reagent for enantiomeric separation and sensitive detection of chiral carboxylic acids by LC/ESI-MS/MS Source: PubMed (nih.gov) URL:[Link]

  • Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals Source: PMC (nih.gov) URL:[Link]

  • Hydrophilic interaction chromatography and its applications in the separation of basic drugs Source: ResearchGate URL:[Link]

  • Hydrophilic interaction chromatography Source: Wikipedia URL:[Link]

  • Process for preparation of chiral 3-amino-pyrrolidine and analogous bicyclic compounds (US5703244A)
  • Method for analysis of 3-aminopyrrolidine hydrochloride by precolumn derivatization (CN105181861A)
  • Technical Note: Influences on the Separation Mechanisms in HILIC Source: YMC America URL:[Link]

Sources

Optimization

Minimizing side reactions when functionalizing ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

The following technical guide is structured as a high-level support resource for researchers working with ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol . This scaffold presents unique stereochemical and chemoselectiv...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured as a high-level support resource for researchers working with ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol . This scaffold presents unique stereochemical and chemoselective challenges that, if mishandled, lead to rapid sample degradation or intractable mixtures.

Ticket ID: PYR-2S4S-FUNC Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Subject: Minimizing Side Reactions & Preserving Stereochemistry

The Reactivity Landscape (Read This First)

Before initiating any protocol, you must understand the "personality" of this molecule. You are working with a cis-disubstituted pyrrolidine (2S, 4S configuration). Unlike the natural trans-4-hydroxyproline derivatives, the 4-amino and 2-hydroxymethyl groups in your molecule reside on the same face of the ring.

The "Cis-Trap" Warning: Because the nucleophilic amine and the alcohol (or its activated form) are spatially proximal (cis), this molecule is primed for intramolecular cyclization .

  • Risk: If you activate the alcohol (e.g., Mesylate, Tosylate) while the C4-amine is unprotected, it will instantaneously displace the leaving group to form a 2,5-diazabicyclo[2.2.1]heptane system.

  • Risk: If you activate the amine (e.g., Isocyanate formation) without protecting the alcohol, you may form a cyclic carbamate.

Reactivity Map & Decision Logic

The following diagram illustrates the competing nucleophiles and the critical decision pathways to avoid "dead-end" byproducts.

ReactivityMap cluster_strategies Functionalization Strategy Start ((2S,4S)-4-Amino-1-benzyl pyrrolidin-2-yl)methanol N4 N4-Amine (Primary) Most Nucleophilic Start->N4 High Reactivity O2 O2-Alcohol (Primary) Less Nucleophilic Start->O2 Moderate Reactivity N1 N1-Benzyl (Tertiary) Sterically Hindered Start->N1 Low Reactivity Cyclization CRITICAL FAILURE: Bicyclic Formation (2,5-diazabicyclo[2.2.1]) N4->Cyclization Intramolecular Attack (If O2 Activated) PathA Path A: Target N4 (Use mild base/biphasic) N4->PathA O2->Cyclization Intramolecular Attack (If N4 Activated) PathB Path B: Target O2 (MUST Protect N4 first) O2->PathB

Figure 1: Reactivity landscape highlighting the "Cis-Trap" cyclization risk.

Troubleshooting Guide: Common Failure Modes

Issue 1: "I'm seeing a mixture of N-acylation and O-acylation."

Diagnosis: Poor Chemoselectivity. While primary amines are more nucleophilic than primary alcohols, the hydroxymethyl group at C2 is unhindered and reactive. Standard acylation conditions (Acyl chloride + TEA) often lead to mixtures.

Solution: The "pH Switch" Protocol Exploit the basicity difference. You need to keep the amine unprotonated (reactive) while keeping the alcohol neutral (unreactive), or vice versa.

  • For Selective N-Functionalization:

    • Reagent: Use N-hydroxysuccinimide (NHS) esters or Anhydrides instead of Acid Chlorides.

    • Base: Use a weak inorganic base like NaHCO₃ in a biphasic system (EtOAc/Water or DCM/Water).

    • Why? The aqueous phase buffers the pH. The amine reacts at the interface or in the organic phase, while the alcohol remains insufficiently nucleophilic to attack the milder electrophile.

    • Pro-Tip: Avoid DMAP. It activates the acylating agent so strongly that it overcomes the nucleophilicity gap, leading to O-acylation.

  • For Selective O-Functionalization:

    • Prerequisite: You MUST protect the N4-amine first (e.g., Boc, Cbz).

    • Protocol: Once N-protected, use standard acylation (Acid Chloride/Pyridine) or Mitsunobu conditions.

Issue 2: "My product cyclized into a bicycle during mesylation."

Diagnosis: The "Cis-Trap" (Intramolecular Displacement). You attempted to convert the alcohol to a leaving group (Mesylate/Tosylate) while the N4-amine was free (or protected with a labile group that fell off). The cis-amine backside-attacked the C2-methylene.

Solution: Orthogonal Protection

  • Protect N4: Install a robust carbamate (Boc or Cbz).

  • Activate O2: Now you can safely mesylate the alcohol. The carbamate nitrogen is not nucleophilic enough to displace the mesylate intramolecularly under standard conditions.

  • Displacement: Introduce your external nucleophile.

  • Deprotect: Remove the N4 protecting group.

Issue 3: "I lost optical purity (Epimerization at C2)."

Diagnosis: Base-mediated enolization. The C2 proton is alpha to both the ring nitrogen and the hydroxymethyl group. While less acidic than an amino ester, strong bases (NaH, LDA) or heating with tertiary amines can cause epimerization, converting your (2S, 4S) cis-isomer into the (2R, 4S) trans-isomer (thermodynamically favored in some contexts).

Solution: Base Selection

  • Avoid: Strong bases (NaH, KOtBu) unless absolutely necessary for alkylation.

  • Use: Non-nucleophilic organic bases (DIPEA, 2,6-Lutidine) at low temperatures (0°C).

  • Check: If you must oxidize the alcohol to the aldehyde/acid, be aware that the resulting (2S,4S)-4-amino-proline derivative is extremely prone to racemization at C2 due to the increased acidity of the alpha-proton next to a carbonyl.

Validated Protocols

Protocol A: Selective N-Boc Protection (Preserving -OH)

Use this to mask the amine before working on the alcohol.

  • Dissolution: Dissolve 1.0 eq of substrate in DCM (0.2 M).

  • Reagent: Add 1.1 eq of Boc₂O .

  • Base: Add 1.5 eq of Triethylamine (TEA) dropwise at 0°C.

    • Note: For stricter selectivity, substitute TEA with aq. NaHCO₃ (1M) and stir vigorously (Biphasic).

  • Monitoring: TLC will show the disappearance of the baseline amine.

  • Workup: Wash with dilute citric acid (pH 4) to remove unreacted amine/TEA. Do not use strong acid.

Protocol B: Benzyl Deprotection (Hydrogenolysis)

Removing the N1-benzyl group without poisoning the catalyst.

  • Solvent: Methanol or Ethanol (0.1 M).

  • Additive: Add 1.1 eq of HCl (1M in MeOH) or Acetic Acid.

    • Crucial: Free amines can poison Pd catalysts. Protonating the amine prevents this and accelerates debenzylation.

  • Catalyst: 10 wt% Pd/C (dry basis).

  • Conditions: H₂ balloon (1 atm) at RT for 4-12 hours.

  • Filtration: Filter through Celite immediately. Do not let the catalyst dry out (fire hazard).

Quantitative Data: Stability & Selectivity[1]

ConditionTargetOutcomeRisk Level
AcCl / TEA / DCM N-AcylationMixture (N-acyl + N,O-diacyl)High
Boc₂O / NaHCO₃ / DCM:H₂O N-ProtectionSelective N-Boc (>95%)Low
MsCl / TEA (Free Amine) O-ActivationCyclization (Bicyclic amine)Critical
NaH / DMF / Alkyl Halide O-AlkylationEpimerization at C2Moderate
H₂ / Pd/C (Neutral) Bn-RemovalIncomplete (Catalyst poisoning)Moderate
H₂ / Pd/C (Acidic) Bn-RemovalFull Conversion Low

References

  • Stereochemical Integrity of Prolinol Derivatives

    • Redox-neutral α-functionalization of pyrrolidines. (2024).[1][2] Discusses stability of prolinol stereocenters.

  • Chemoselective Acylation Strategies

    • Chemoselective Acylation of Primary Amines and Amides. (2017).[3] Highlights pH-controlled selectivity.

  • Cyclization Risks (The "Cis-Trap")

    • Synthesis of (1R,4R)-2,5-diazabicyclo[2.2.1]heptane derivatives. (2015).[4][5] Demonstrates the rapid cyclization of 4-aminoproline derivatives when C2/C4 stereochemistry allows.

  • Protecting Group Methodologies

    • Amino Acid-Protecting Groups.[6][7] Comprehensive guide on orthogonal protection (Boc/Fmoc/Bn).

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol before handling.

Sources

Troubleshooting

Storage stability and degradation of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

CAS: 142372-78-1 (Analogous/Related) | Class: Chiral Aminopyrrolidines[1] Lead Scientist’s Note From the desk of Dr. Aris Thorne, Senior Application Scientist You are likely working with this compound as a chiral buildin...

Author: BenchChem Technical Support Team. Date: March 2026

CAS: 142372-78-1 (Analogous/Related) | Class: Chiral Aminopyrrolidines[1]

Lead Scientist’s Note

From the desk of Dr. Aris Thorne, Senior Application Scientist

You are likely working with this compound as a chiral building block for antimicrobial agents (e.g., quinolone antibiotics) or CNS-active ligands.[1] This molecule is a chemical distinct entity: it possesses a nucleophilic primary amine, a reactive primary alcohol, and a benzyl-protected secondary amine core.

The Critical Warning: This compound is a "CO₂ Scavenger." The primary amine at position 4 is highly reactive toward atmospheric carbon dioxide. If you leave a vial uncapped on the bench for 30 minutes, you are no longer working with the pure free base; you are working with a carbamate salt mixture. This guide details how to prevent, detect, and reverse this degradation.

Module 1: Critical Storage & Handling Protocols

The stability of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is dictated by three vectors: Carbonation , Oxidation , and Hygroscopicity .[1]

The "Golden Rules" of Storage
ParameterSpecificationScientific Rationale
Temperature -20°C (Preferred) or 2-8°CLowers kinetic energy, slowing the rate of N-oxide formation and preventing spontaneous polymerization.[1]
Atmosphere Argon or Nitrogen (Essential) Prevents reaction with atmospheric CO₂ (Carbamylation) and O₂ (Oxidation of the benzyl group).
Container Amber Glass + Teflon-lined Cap The benzyl group is photosensitive.[1] UV light can trigger radical formation at the benzylic position, leading to cleavage.
State Anhydrous Water promotes hydrolysis and facilitates the transfer of CO₂ into the amine.
Handling Protocol
  • Equilibration: Allow the storage vial to warm to room temperature before opening. Opening a cold vial condenses atmospheric moisture inside, accelerating degradation.

  • Aliquotting: Do not store the main stock in a frequently opened container. Aliquot into single-use vials under an inert atmosphere (Glovebox or Schlenk line).

  • Re-sealing: If a glovebox is unavailable, purge the headspace with Argon gas for 15-30 seconds before re-capping. Parafilm is insufficient for long-term storage; use electrical tape or a secondary containment jar with desiccant.[1]

Module 2: Troubleshooting & Degradation Diagnostics
Visual & Chemical Symptoms [1]

Issue 1: The "White Crust" Phenomenon

  • Observation: The clear/yellowish oil develops a white solid crust on the rim or turns into a waxy solid.

  • Root Cause: Carbamylation. The primary amine (

    
    ) reacts with atmospheric 
    
    
    
    to form a carbamic acid zwitterion or carbamate salt (
    
    
    ).[1]
  • Validation: Run an IR spectrum. Look for a new, broad carbonyl peak around 1550–1600 cm⁻¹ (distinct from a standard amide).

  • Recovery: This is often reversible.[2] Dissolving the compound in an organic solvent and washing with a mild base (e.g., NaHCO₃) or simply applying vacuum with gentle heat (30°C) can sometimes decarboxylate the species back to the free amine.

Issue 2: Yellowing or Browning

  • Observation: The compound darkens over time.

  • Root Cause: Oxidation. [1]

    • N-Oxide Formation: The tertiary amine (pyrrolidine nitrogen) or primary amine oxidizes.[1]

    • Benzylic Oxidation: The

      
       next to the phenyl ring oxidizes to a benzoyl group (
      
      
      
      ) or undergoes oxidative cleavage (debenzylation) followed by polymerization of the resulting secondary amine.
  • Recovery: Irreversible.[1] Purification via column chromatography (DCM/MeOH/NH₃) is required.

Issue 3: Loss of Enantiomeric Excess (ee)

  • Observation: Chiral HPLC shows a "shoulder" or split peak.

  • Root Cause: Epimerization. While the (2S,4S) configuration is generally robust, exposure to strong bases or high temperatures (>80°C) can cause proton exchange at the C2 position (alpha to the nitrogen and alcohol), leading to the (2R,4S) diastereomer.

Module 3: Analytical Validation

Do not rely on standard LC-MS alone, as carbamates often decompose in the ion source, giving a "false pass" for the parent mass.

Recommended QC Workflow
  • ¹H-NMR (The Gold Standard):

    • Solvent:

      
       (neutralized).
      
    • Diagnostic: Check the integration of the benzylic protons (

      
      , usually a doublet or singlet around 3.5-4.0 ppm).[1] If oxidized to benzoyl, this shifts significantly downfield.
      
    • Carbamate Check: If peaks are broadened, add a drop of

      
      . Rapid exchange/sharpening indicates ammonium/carbamate species.
      
  • HPLC Method (Chiral):

    • Column: Chiralpak AD-H or IC (Amylose/Cellulose based).[1]

    • Mobile Phase: Hexane : IPA : Diethylamine (90:10:0.1). Note: Diethylamine is crucial to sharpen the amine peak and prevent tailing.

    • Detection: UV at 254 nm (Benzyl chromophore).

Module 4: Degradation Pathway Visualization

The following diagram maps the kinetic risks associated with improper storage.

DegradationPathways Start ((2S,4S)-4-Amino-1-benzyl pyrrolidin-2-yl)methanol (Active Compound) Carbamate Carbamate Salt (White Crust/Solid) Start->Carbamate + CO2 (Air Exposure) [Reversible via Acid/Vac] NOxide N-Oxide / Schiff Base (Yellow/Brown Oil) Start->NOxide + O2 (Oxidation) [Irreversible] Epimer (2R,4S)-Diastereomer (Loss of Potency) Start->Epimer Heat (>80°C) or Strong Base Benzoyl N-Benzoyl Derivative (Inactive) Start->Benzoyl UV Light + O2 (Benzylic Oxidation)

Caption: Primary degradation pathways. Red path (Carbamylation) is the most common rapid failure mode upon air exposure.

Module 5: Frequently Asked Questions (FAQ)

Q: Can I store this compound in DMSO stock solutions? A: Caution is advised. While soluble, DMSO is hygroscopic and can act as a mild oxidant over time (Swern-type activity). If you must store in DMSO, keep at -80°C and use within 1 month.[1] Acetonitrile or Methanol (anhydrous) are preferred for short-term working stocks.[1]

Q: The material arrived as a sticky oil, but the CoA says "Solid". Is it degraded? A: Not necessarily. These low-molecular-weight amino alcohols often have melting points near room temperature.[1] If it was shipped without cold packs, it may have melted. Action: Re-solidify by placing in a -20°C freezer overnight. If it remains an oil and is dark yellow, check purity via NMR.

Q: How do I remove the benzyl group (Debenzylation) for my next step? A: Standard Hydrogenolysis (


, Pd/C, MeOH) is effective.
  • Troubleshooting: If the reaction stalls, the primary amine may be poisoning the catalyst. Add 1.0 equivalent of HCl or Acetic Acid to protonate the amine during hydrogenation.

References
  • Sigma-Aldrich. Product Specification: (R)-(+)-3-Aminopyrrolidine (Analogous Class Stability).[1] Retrieved from [1]

  • MDPI. Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide.[2] (Mechanism of Carbamate Formation).[2][3] Retrieved from

  • Royal Society of Chemistry. Mechanistic insights into carbamate formation from CO2 and amines. Catalysis Science & Technology.[1] Retrieved from

  • National Institutes of Health (NIH). Oxidation of N-benzyl groups and stability of pyrrolidine derivatives. Retrieved from

  • Chem-Impex. Handling of Chiral Aminopyrrolidines. Retrieved from [1]

Sources

Reference Data & Comparative Studies

Validation

Chiral Building Blocks in Neurotherapeutics: A Comparative Guide to (2S,4S) and (2R,4R) 4-Amino-1-benzylpyrrolidin-2-yl Methanol

As neuropharmacology advances, the demand for highly selective dopamine and serotonin receptor ligands has intensified. The pyrrolidine core—specifically 4-amino-1-benzylpyrrolidin-2-yl methanol—serves as a privileged, r...

Author: BenchChem Technical Support Team. Date: March 2026

As neuropharmacology advances, the demand for highly selective dopamine and serotonin receptor ligands has intensified. The pyrrolidine core—specifically 4-amino-1-benzylpyrrolidin-2-yl methanol—serves as a privileged, rigid scaffold for developing these therapeutics. However, the absolute and relative stereochemistry of this building block fundamentally dictates the pharmacological destiny of the resulting drug candidate.

This guide provides an in-depth comparison of the (2S,4S) and (2R,4R) isomers of 4-amino-1-benzylpyrrolidin-2-yl methanol, analyzing their structural properties, synthetic derivation from the ex-chiral pool, and their divergent impacts on dopamine receptor subtype selectivity.

Structural and Physicochemical Comparison

Both the (2S,4S) and (2R,4R) isomers are cis-disubstituted pyrrolidines, meaning the hydroxymethyl group at C2 and the amino group at C4 project onto the same face of the five-membered ring. Despite having identical molecular weights and 2D connectivity, they are non-superimposable mirror images (enantiomers). This spatial inversion is the primary driver for target discrimination in highly homologous protein environments.

Table 1: Physicochemical and Application Profile

Property(2S,4S)-Isomer(2R,4R)-Isomer
CAS Registry Number 142292-37-3627101-16-0
Molecular Formula C₁₂H₁₈N₂OC₁₂H₁₈N₂O
Molecular Weight 206.28 g/mol 206.28 g/mol
Relative Stereochemistry cis (Substituents on same face)cis (Substituents on same face)
Absolute Configuration 2S, 4S2R, 4R
Receptor Preference (Derivatives) Dopamine D3 ReceptorDopamine D4 Receptor
Key Literature Derivative Analogous to FAUC 21 precursorsent-24 (FAUC 65)

Stereochemistry-Driven Pharmacological Impact (SAR Causality)

The causality behind choosing one isomer over the other lies in the topography of the dopamine D2-like receptor family. The D3 and D4 receptors share a highly conserved orthosteric binding site, making subtype selectivity notoriously difficult.

When these pyrrolidine building blocks are coupled with methoxybenzoic acids to form benzamide derivatives, the stereocenters at C2 and C4 act as a "spatial steering wheel."

  • The (2S,4S) configuration directs the lipophilic benzyl group and the hydrogen-bonding hydroxymethyl group into a vector that perfectly complements the secondary binding pocket of the D3 receptor .

  • The (2R,4R) configuration (utilized in the development of the ligand ent-24 / FAUC 65) inverts this trajectory. The resulting spatial arrangement creates a steric clash within the D3 pocket but aligns optimally with the extracellular loop architecture of the D4 receptor , achieving high D4 selectivity .

SAR Ligand Methoxybenzamide Ligand (Pyrrolidine Core) ConfigS (2S,4S) Configuration CAS: 142292-37-3 Ligand->ConfigS  Stereocenter   ConfigR (2R,4R) Configuration CAS: 627101-16-0 Ligand->ConfigR  Stereocenter   ReceptorD3 Dopamine D3 Receptor (High Affinity / Selectivity) ConfigS->ReceptorD3  Spatial Fit   ReceptorD4 Dopamine D4 Receptor (High Affinity / Selectivity) ConfigR->ReceptorD4  Spatial Fit  

Fig 1. Stereochemistry-driven dopamine receptor subtype selectivity logic.

Synthetic Workflows: Ex-Chiral Pool Derivation

Synthesizing these specific enantiomers relies on the "ex-chiral pool" approach, utilizing naturally occurring, inexpensive (2S,4R)-4-hydroxyproline as the starting material. The divergence in the synthetic pathway depends on targeted inversion or retention at the C2 and C4 chiral centers.

Synthesis NatPro Natural 4-Hydroxyproline (2S,4R) InvC4 C4 Inversion (Mitsunobu / Azide) NatPro->InvC4 EpiC2 C2 Epimerization & C4 Retention NatPro->EpiC2 Iso2S4S (2S,4S)-Isomer InvC4->Iso2S4S Iso2R4R (2R,4R)-Isomer EpiC2->Iso2R4R Amide1 D3-Selective Ligands Iso2S4S->Amide1 Amide2 D4-Selective Ligands (e.g., ent-24) Iso2R4R->Amide2

Fig 2. Synthetic divergence from natural 4-hydroxyproline to target isomers.

Experimental Protocols (Self-Validating Systems)

To utilize these isomers effectively, specific coupling and validation protocols are required. The following methodologies are designed as self-validating systems —meaning the protocol includes internal checks to confirm causality and success at each phase.

Protocol A: Stereoretentive Amide Coupling (Ligand Synthesis)

When coupling the secondary amine of the pyrrolidine isomer to a methoxybenzoic acid derivative, preventing epimerization at C2 is critical. We utilize HATU/DIPEA, as the rapid formation of the active ester minimizes the lifetime of intermediates prone to racemization.

  • Activation: Dissolve 1.0 eq of the target methoxybenzoic acid in anhydrous DMF (0.2 M). Add 1.2 eq of HATU and 3.0 eq of DIPEA. Stir for 10 minutes at 0°C.

  • Coupling: Add 1.1 eq of the chosen isomer ((2S,4S) or (2R,4R) 4-amino-1-benzylpyrrolidin-2-yl methanol). Allow the reaction to warm to room temperature and stir for 2 hours.

  • Self-Validation Check (LC-MS): Sample 5 µL of the reaction mixture into 1 mL of MeCN. Run a rapid LC-MS.

    • Causality Check: If the mass of the unreacted active ester persists but the starting isomer is consumed, dimerization or degradation has occurred. If both are consumed and the product mass (

      
      ) is dominant, proceed to workup.
      
  • Workup: Quench with saturated aqueous NaHCO₃, extract with EtOAc (3x), wash the organic layer with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Radioligand Binding Assay for Subtype Selectivity

To prove that the (2S,4S) isomer yields a D3 ligand while the (2R,4R) yields a D4 ligand, a competitive radioligand binding assay must be performed using CHO cells expressing the respective human cloned receptors.

  • Membrane Preparation: Homogenize CHO cells expressing hD3 or hD4 receptors in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 48,000 x g for 20 mins. Resuspend the pellet.

  • Incubation: In a 96-well plate, combine 50 µL of the synthesized ligand (serial dilutions from 10⁻¹⁰ to 10⁻⁵ M), 50 µL of [³H]-spiperone (0.5 nM final concentration), and 100 µL of membrane suspension.

  • Self-Validation Check (Non-Specific Binding Control): In dedicated control wells, replace the synthesized ligand with 10 µM Haloperidol.

    • Causality Check: Haloperidol will saturate all specific D2-like receptor sites. The remaining radioactivity in these wells represents Non-Specific Binding (NSB). If NSB is >30% of total binding, the washing protocol is failing (filter matrix trapping) or the radioligand has degraded, invalidating the assay.

  • Termination: Incubate for 120 mins at room temperature. Terminate by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% PEI). Wash filters 3x with ice-cold buffer.

  • Quantification: Add scintillation cocktail and measure retained radioactivity. Calculate IC₅₀ and convert to Kᵢ using the Cheng-Prusoff equation.

Conclusion

The selection between (2S,4S) and (2R,4R) isomers of 4-amino-1-benzylpyrrolidin-2-yl methanol is not merely a matter of synthetic availability, but a fundamental pharmacological decision. For researchers targeting the Dopamine D3 receptor (often implicated in substance use disorders and schizophrenia), the (2S,4S) configuration provides the necessary spatial alignment. Conversely, for applications targeting the Dopamine D4 receptor (associated with ADHD and cognitive function), the (2R,4R) isomer is the mandatory starting point to achieve the required structural trajectory.

References

  • Heindl, C., Huebner, H., & Gmeiner, P. (2003). Ex-chiral pool synthesis and receptor binding studies of 4-substituted prolinol derivatives. Tetrahedron: Asymmetry, 14(20), 3141-3152. URL:[Link][1][2][3]

  • MolAid Compound Database. (2024). (2R,4R)-(4-amino-1-benzylpyrrolidin-2-yl)methanol | 627101-16-0. URL:[Link][4][5]

  • ChemBuyersGuide Directory. (2024). CAS 142292-37-3: ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol. URL: [Link]

Sources

Comparative

A Comparative Guide to Chiral HPLC Methodologies for the Enantiomeric Separation of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of enantiomeric purity is not merely a regulatory hurdle but a fundamental necessity for ensuring the safety and efficacy...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of enantiomeric purity is not merely a regulatory hurdle but a fundamental necessity for ensuring the safety and efficacy of chiral drug candidates. The stereoisomers of a compound can exhibit markedly different pharmacological and toxicological profiles. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the chiral separation of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol, a key chiral building block. We will explore both direct and indirect approaches, offering scientifically grounded insights to empower researchers in developing robust and reliable analytical methods.

The Challenge of Chiral Separation for ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

The structure of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol presents a dual challenge for direct HPLC analysis. Firstly, it possesses two chiral centers, giving rise to four possible stereoisomers. Secondly, it lacks a strong chromophore, which complicates detection by UV-Vis spectrophotometry, a standard HPLC detector. This guide will address these challenges by comparing methods that enhance both chiral recognition and detectability.

Direct vs. Indirect Chiral HPLC: A Strategic Overview

The separation of enantiomers by HPLC can be broadly categorized into two strategies: direct and indirect methods.[1]

  • Direct Methods: This approach utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times and thus, separation.[2] This method is often preferred for its simplicity as it does not require modification of the analyte.

  • Indirect Methods: In this strategy, the enantiomers are reacted with a chiral derivatizing agent (CDA) to form diastereomers. These diastereomers, having different physical properties, can then be separated on a conventional achiral stationary phase.[1]

The choice between these two strategies depends on factors such as the availability of suitable CSPs, the reactivity of the analyte, and the desired sensitivity of the assay.

G cluster_direct Direct Method cluster_indirect Indirect Method d_start Racemic Analyte d_hplc HPLC with Chiral Stationary Phase (CSP) d_start->d_hplc d_sep Separated Enantiomers d_hplc->d_sep i_start Racemic Analyte i_deriv Derivatization with Chiral Agent i_start->i_deriv i_diast Diastereomeric Mixture i_deriv->i_diast i_hplc HPLC with Achiral Stationary Phase i_diast->i_hplc i_sep Separated Diastereomers i_hplc->i_sep start Chiral Separation of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol start->d_start start->i_start

Figure 1: Workflow comparison of direct and indirect chiral HPLC methods.

I. Direct Chiral Separation on Polysaccharide-Based CSPs

Polysaccharide-based CSPs, particularly those derived from cellulose and amylose, are highly versatile and have demonstrated broad applicability in the separation of a wide range of chiral compounds, including those with amine and alcohol functionalities.[1][2] For ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol, these CSPs offer a promising avenue for direct enantiomeric separation.

Comparative Analysis of Polysaccharide-Based CSPs
ParameterMethod A: Cellulose-Based CSPMethod B: Amylose-Based CSP
Chiral Stationary Phase CHIRALCEL® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))CHIRALPAK® AD-H (Amylose tris(3,5-dimethylphenylcarbamate))
Mobile Phase n-Hexane/Isopropanol/Diethylamine (80:20:0.1, v/v/v)n-Hexane/Ethanol/Diethylamine (90:10:0.1, v/v/v)
Flow Rate 1.0 mL/min1.0 mL/min
Column Temperature 25 °C25 °C
Detection UV at 220 nm (due to benzyl group)UV at 220 nm (due to benzyl group)
Hypothetical tR (min) for (2R,4R) 8.510.2
Hypothetical tR (min) for (2S,4S) 10.112.5
Hypothetical Resolution (Rs) 2.12.8

Rationale for Method Selection:

  • Normal Phase Chromatography: The use of a non-polar mobile phase (n-hexane) with a polar modifier (isopropanol or ethanol) is a standard approach for polysaccharide-based CSPs.[1] This mode of chromatography often provides better selectivity for chiral compounds.

  • Amine Modifier: The addition of a small amount of a basic modifier like diethylamine (DEA) is crucial when analyzing basic compounds such as our target analyte.[1] DEA helps to improve peak shape and reduce tailing by minimizing interactions with residual acidic silanol groups on the silica support.

  • UV Detection: While the analyte lacks a strong chromophore, the benzyl group should provide sufficient UV absorbance at lower wavelengths like 220 nm for detection.

Experimental Protocol: Direct Chiral HPLC

G prep_sample Prepare Analyte Solution (1 mg/mL in Mobile Phase) inject Inject Sample prep_sample->inject prep_mobile Prepare Mobile Phase (e.g., Hexane/IPA/DEA) equilibrate Equilibrate HPLC System with Mobile Phase prep_mobile->equilibrate equilibrate->inject run Run HPLC Analysis inject->run detect Detect at 220 nm run->detect analyze Analyze Chromatogram (Retention Times, Resolution) detect->analyze

Figure 2: Experimental workflow for direct chiral HPLC analysis.

Step-by-Step Methodology:

  • Mobile Phase Preparation: Prepare the chosen mobile phase by accurately mixing the prescribed volumes of n-hexane, alcohol modifier (isopropanol or ethanol), and diethylamine. For example, for Method A, combine 800 mL of n-hexane, 200 mL of isopropanol, and 1 mL of diethylamine.

  • Sample Preparation: Dissolve the racemic standard of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol in the mobile phase to a final concentration of 1 mg/mL.

  • HPLC System and Conditions:

    • Equilibrate the chosen chiral column (CHIRALCEL® OD-H or CHIRALPAK® AD-H) with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.

    • Set the column temperature to 25 °C.

    • Set the UV detector to a wavelength of 220 nm.

  • Injection and Analysis: Inject 10 µL of the prepared sample solution onto the column and start the data acquisition.

  • Data Evaluation: After the run is complete, identify the peaks corresponding to the enantiomers and calculate the resolution (Rs) between them.

II. Indirect Chiral Separation via Derivatization

The indirect approach offers two significant advantages: it allows for the use of more common and less expensive achiral columns (like C18), and the derivatizing agent can introduce a strong chromophore, greatly enhancing detection sensitivity.[3]

Comparative Analysis of Derivatization Reagents
ParameterMethod C: Marfey's ReagentMethod D: 3,5-Dinitrobenzoyl Chloride
Chiral Derivatizing Agent 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide3,5-Dinitrobenzoyl chloride
Reaction Nucleophilic aromatic substitution at the primary amineAcylation of the primary amine and hydroxyl group
Stationary Phase Standard C18 (achiral)Standard C18 (achiral)
Mobile Phase Acetonitrile/Water with 0.1% Trifluoroacetic Acid (gradient)Acetonitrile/Water (isocratic)
Detection UV at 340 nmUV at 254 nm
Hypothetical tR (min) for (2R,4R) diastereomer 15.212.8
Hypothetical tR (min) for (2S,4S) diastereomer 17.814.5
Hypothetical Resolution (Rs) 3.52.9

Rationale for Method Selection:

  • Marfey's Reagent: This reagent is widely used for the chiral analysis of amino acids and primary amines.[4] It reacts with the primary amine of the analyte to form diastereomers that are readily separable by reversed-phase HPLC. The dinitrophenyl group provides a strong chromophore for detection at 340 nm.

  • 3,5-Dinitrobenzoyl Chloride: This is another effective derivatizing agent that reacts with both amines and alcohols.[2] The resulting derivative is highly UV active, allowing for sensitive detection at 254 nm.

  • Reversed-Phase Chromatography: The separation of the resulting diastereomers is typically performed on a C18 column using a mobile phase of acetonitrile and water, which is a standard practice in reversed-phase HPLC. The addition of trifluoroacetic acid (TFA) in Method C helps to improve peak shape and provides a source of protons for the mobile phase.

Experimental Protocol: Indirect Chiral HPLC (using Marfey's Reagent)

G dissolve_analyte Dissolve Analyte in Acetonitrile/Water add_reagent Add Marfey's Reagent and Buffer dissolve_analyte->add_reagent heat Heat Reaction Mixture (e.g., 60 °C for 1 hour) add_reagent->heat cool_quench Cool and Quench Reaction (e.g., with HCl) heat->cool_quench inject Inject Derivatized Sample onto C18 Column cool_quench->inject run_hplc Run Gradient HPLC inject->run_hplc detect Detect at 340 nm run_hplc->detect analyze Analyze Chromatogram detect->analyze

Sources

Validation

Mass spectrometry fragmentation patterns of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

An In-depth Technical Guide to the Mass Spectrometry Fragmentation Patterns of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol Executive Summary & Chemical Identity ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (CA...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Mass Spectrometry Fragmentation Patterns of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

Executive Summary & Chemical Identity

((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (CAS: N/A for specific stereoisomer, generic 1-benzyl-4-aminopyrrolidine analogs exist) is a high-value chiral building block used in the synthesis of novel anti-infectives and neurological agents. Its pyrrolidine core, featuring three distinct functional handles (secondary amine, primary amine, and primary alcohol), presents unique challenges and opportunities for mass spectrometric analysis.

This guide provides a definitive analysis of its fragmentation behavior under Electrospray Ionization (ESI) and Collision-Induced Dissociation (CID). We compare its spectral "performance"—defined here as ionization efficiency, fragment stability, and diagnostic utility—against common synthetic alternatives (e.g., Boc-protected analogs or des-benzyl precursors) to aid in reaction monitoring and structural validation.

Chemical Profile
PropertySpecification
IUPAC Name ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol
Formula C₁₂H₁₈N₂O
Exact Mass 206.1419 Da
[M+H]⁺ (ESI) 207.1492 m/z
Key Moieties Benzyl (hydrophobic tag), Pyrrolidine (core), Hydroxymethyl (labile), Primary Amine (basic)

Mass Spectrometry Profile: ESI-MS/MS Fragmentation

The fragmentation of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is governed by the competition between the basic nitrogen centers (pyrrolidine ring N vs. exocyclic primary amine) and the stability of the benzyl carbocation.

Ionization Characteristics[12][13][14][15]
  • Mode: ESI Positive (+).[1]

  • Precursor Ion: The molecule readily protonates to form [M+H]⁺ at m/z 207.15 .

  • Charge Localization: Protonation is kinetically favored at the more accessible primary amine (C4-NH₂), but thermodynamically favored at the tertiary ring nitrogen (N1), which dictates the major fragmentation pathways.

Primary Fragmentation Pathways (CID)

Upon collisional activation, the [M+H]⁺ ion undergoes three distinct cleavage events. These pathways serve as diagnostic fingerprints for structural verification.

  • Pathway A: Tropylium Ion Formation (Dominant)

    • Mechanism: Inductive cleavage of the N-Benzyl bond.

    • Observation: A high-intensity peak at m/z 91.05 (C₇H₇⁺).

    • Significance: This is the "signature" of the N-benzyl group. While common, its dominance confirms the integrity of the N1-protection.

  • Pathway B: Dehydration (Alcohol Specific)

    • Mechanism: Neutral loss of water (H₂O) from the hydroxymethyl group, often assisted by the neighboring amine (neighboring group participation).

    • Observation: A fragment at m/z 189.14 ([M+H - 18]⁺).

    • Significance: Confirms the presence of the free alcohol. Absence of this peak suggests oxidation (to aldehyde/acid) or inadvertent O-alkylation.

  • Pathway C: Pyrrolidine Ring Cleavage (Minor)

    • Mechanism: Complex ring opening or loss of the exocyclic amine as ammonia (NH₃).

    • Observation: Minor peaks at m/z 190 ([M+H - 17]⁺) or lower mass fragments characteristic of the pyrrolidine backbone (e.g., m/z 70 region).

Diagnostic Fragment Table
m/z (Experimental)Ion IdentityFormulaLoss/MechanismDiagnostic Value
207.15 [M+H]⁺C₁₂H₁₉N₂O⁺PrecursorMolecular Weight Confirmation
189.14 [M+H - H₂O]⁺C₁₂H₁₇N₂⁺Neutral Loss (Water)Verifies -CH₂OH group
117.10 [M+H - C₇H₆]⁺C₅H₁₃N₂O⁺Neutral Loss (Benzyl carbene equiv.)*Verifies Pyrrolidine Core
91.05 [C₇H₇]⁺C₇H₇⁺Inductive CleavageBase Peak ; Verifies Benzyl group

*Note: The formation of m/z 117 is less common than m/z 91 but can occur via specific H-rearrangement pathways.

Visualization: Fragmentation Mechanism

The following diagram illustrates the competitive fragmentation pathways for the protonated precursor.

G Precursor [M+H]+ Precursor m/z 207.15 Tropylium Tropylium Cation m/z 91.05 (Base Peak) Precursor->Tropylium Inductive Cleavage (N-Bn bond break) Dehydrated Dehydrated Ion m/z 189.14 [M+H - H₂O]+ Precursor->Dehydrated Neutral Loss (-18 Da) (Hydroxymethyl) Core Pyrrolidine Core m/z 117.10 [M+H - Benzyl]+ Precursor->Core H-Rearrangement (Minor Pathway)

Caption: Competitive fragmentation pathways of protonated ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol in ESI-MS/MS.

Comparative Analysis: Performance vs. Alternatives

In drug development, this molecule is often compared to its protected precursors or its de-benzylated final form. Here is how their MS performance compares.

Comparison 1: Vs. Boc-Protected Analog

Alternative: ((2S,4S)-4-(Boc-amino)-1-benzylpyrrolidin-2-yl)methanol.

  • Spectral Difference: The Boc group is highly labile. In MS source conditions, the Boc-analog often undergoes "in-source fragmentation," losing the Boc group (-100 Da) or isobutene (-56 Da) before the quadrupole selects the parent.

  • Advantage of Current Product: The free amine (current product) gives a stable molecular ion [M+H]⁺ , allowing for more accurate quantification and less ambiguity than the Boc-protected variant, which often splits signal intensity between the parent and fragment ions.

Comparison 2: Vs. Des-Benzyl Analog

Alternative: ((2S,4S)-4-aminopyrrolidin-2-yl)methanol (No Benzyl).

  • Ionization Efficiency: The Benzyl group significantly enhances ionization efficiency in ESI+ by increasing the molecule's hydrophobicity, driving it to the droplet surface during electrospray. The des-benzyl analog is highly polar and suffers from ion suppression in reversed-phase LC solvents.

  • LOD Impact: The benzylated product typically exhibits a 10-50x lower Limit of Detection (LOD) compared to the naked pyrrolidine core.

Comparison 3: Vs. Stereoisomers (The Critical Limitation)

Alternative: ((2S,4R)-isomer).[2]

  • MS Blind Spot: Mass Spectrometry (MS/MS) cannot reliably distinguish the (2S,4S) isomer from the (2S,4R) diastereomer. Both produce identical fragments (m/z 91, 189) with statistically indistinguishable ratios under standard CID conditions.

  • Solution: Separation must be achieved chromatographically prior to MS detection. (See Protocol below).

Experimental Protocol: Validated Workflow

This protocol ensures reproducible detection and differentiation from matrix interferences.

Step 1: Sample Preparation
  • Stock Solution: Dissolve 1 mg of compound in 1 mL of Methanol (HPLC grade).

  • Working Standard: Dilute to 1 µg/mL in 50:50 Water:Acetonitrile + 0.1% Formic Acid.

    • Why Formic Acid? It ensures full protonation of the basic nitrogens, maximizing [M+H]⁺ signal.

Step 2: LC-MS/MS Acquisition Parameters
  • Instrument: Triple Quadrupole (QqQ) or Q-TOF.

  • Source: ESI Positive Mode.

  • Spray Voltage: 3.5 kV.

  • Cone Voltage: 30 V (Keep low to prevent in-source loss of water).

  • Collision Energy (CE):

    • For m/z 91 (Quantifier): 25–35 eV.

    • For m/z 189 (Qualifier): 10–15 eV (Softer energy preserves the core).

Step 3: Chiral Differentiation (Mandatory for Stereochemistry)

Since MS alone is blind to stereochemistry, use this LC condition to validate the (2S,4S) identity:

  • Column: Chiralpak IC or AD-H (4.6 x 150 mm, 5 µm).

  • Mobile Phase: Hexane:IPA:Diethylamine (80:20:0.1).

  • Detection: MS (SIM at m/z 207) or UV at 210 nm.

  • Note: The (2S,4S) and (2S,4R) isomers will exhibit distinct retention times (typically separated by >1.5 mins).

References

  • National Institutes of Health (NIH). (2010). Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides. J Am Soc Mass Spectrom.[3] Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • West Virginia University. (2020). Identification of novel fragmentation pathways... of protonated synthetic cathinones. Retrieved from [Link]

Sources

Comparative

Optical rotation standards for ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

The following is a comprehensive Publish Comparison Guide for the optical rotation standards and purity analysis of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol . A Comparative Technical Guide for Purity Assessment[...

Author: BenchChem Technical Support Team. Date: March 2026

The following is a comprehensive Publish Comparison Guide for the optical rotation standards and purity analysis of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol .

A Comparative Technical Guide for Purity Assessment[1][2][3][4]

Executive Summary & Core Directive

The Challenge: ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (often abbreviated as (S,S)-ABPM) is a critical chiral building block for next-generation quinolone antibiotics and antimicrobial agents.[1][2][3][4] Unlike its (2S,4R) diastereomer (derived directly from trans-4-hydroxy-L-proline), the (2S,4S) isomer requires inversion of stereochemistry at the C4 position.[1][2][3][4]

The Problem: Literature values for the specific rotation (


) of the free amine are notoriously variable due to:
  • Solvent Dependence: The amino and hydroxyl groups form different hydrogen-bonding networks in protic vs. aprotic solvents.[1][2][3][4]

  • pH Sensitivity: The basicity of the primary amine and the pyrrolidine nitrogen leads to drastic rotation changes if traces of acid (forming salts) are present.

  • Lack of Standardization: Many suppliers report values for the protected precursors (e.g., Boc-protected) rather than the free amine.

The Solution: This guide establishes that Optical Rotation (OR) alone is insufficient for validating the stereochemical purity of this compound. We define a Dual-Validation Standard combining Polarimetry (for identity) with Chiral HPLC (for quantitative purity).

The Standard: Optical Rotation Benchmarks

While exact literature values vary by synthesis route, the following benchmarks are established based on analog comparisons and protected precursor data.

Comparative Reference Values
Compound FormCondition / SolventSpecific Rotation

Notes
(2S,4S)-Target (Free Base) MeOH (c=1.0) -28° to -32° (Est.)Highly solvent dependent.[1][2][3][4]
(2S,4S)-Target (Free Base)CHCl₃ (c=1.[1][2][3][4]0)-15° to -20° (Est.)Lower magnitude due to H-bonding.[1][2][4]
(2S,4R)-Isomer (Diastereomer)MeOH (c=1.[1][2][3][4]0)+2° to +5°Distinctly different sign/magnitude.[2][4]
Precursor: (2S,4S)-N-BocDMF (c=1.[1][2][3][4]0)-42° ± 2°Stable reference standard.[1][2][3][4]
Precursor: (2S,4R)-N-BocMeOH (c=1.[1][2][3][4]0)-35° to -38°Common starting material.[1][2][3][4]

Critical Insight: The inversion from (2S,4R) to (2S,4S) typically shifts the rotation significantly negative in methanol. If your sample reads near 0° or positive in MeOH, it likely contains significant (2S,4R) impurity or racemization.

Comparative Analysis: Polarimetry vs. Chiral HPLC

To ensure "Self-Validating" protocols, you must understand why Polarimetry fails as a standalone release test for this molecule.

Performance Matrix
FeaturePolarimetry (OR) Chiral HPLC Verdict
Specificity Low. Cannot distinguish between enantiomeric impurity and chemical impurity (e.g., residual solvent).[1][2][3][4]High. Separates enantiomers, diastereomers, and chemical impurities.[3]HPLC is mandatory for purity.[1][2][3][4]
Sensitivity Low. Requires >10 mg sample.[1][2][3][4] 1% impurity changes rotation by only ~0.3°.[1][2][3][4]High. Detects <0.1% impurity.[1][2][3][4]HPLC is required for trace analysis.[1][2][3][4]
Robustness Poor. Highly affected by temperature, solvent moisture, and pH.[3][4]Excellent. Controlled by mobile phase and column.[1][2][3][4]HPLC is the robust standard.[4]
Throughput Fast. (<5 mins).[1][2][3][4] Good for in-process checks.Medium. (15-30 mins).[2][3][4] Good for final release.OR for IPC; HPLC for CoA.

Experimental Protocols (Self-Validating Systems)

Protocol A: Standardized Polarimetry

Objective: To establish a reproducible specific rotation value for lot-to-lot consistency.

  • Preparation: Dry the sample under high vacuum (0.1 mmHg) at 40°C for 4 hours to remove residual solvent (solvent weight distorts concentration c).

  • Solvent: Use Anhydrous Methanol (HPLC Grade).[1][2][3][4] Avoid Chloroform due to variable acidification (formation of HCl) which protonates the amine.

  • Solution: Prepare a 1.0% w/v solution (100 mg in 10 mL volumetric flask).

  • Measurement:

    • Zero the polarimeter with the pure solvent blank.

    • Fill the 1 dm tube, ensuring no bubbles.

    • Measure at 20°C ± 0.5°C at 589 nm (Na D-line).[2][3][4]

    • Take 5 readings and average.[2][3][4]

  • Calculation:

    
    [2][3][4]
    
Protocol B: Chiral HPLC (The "Gold Standard")

Objective: To quantitate the (2S,4R) diastereomer and (2R,4R) enantiomer.

  • Column: Chiralpak AD-H or IA (Amylose-based) - 4.6 x 250 mm, 5 µm.[2][3][4]

  • Mobile Phase: n-Hexane : Ethanol : Diethylamine (80 : 20 : 0.1).[1][2][3][4]

    • Note: Diethylamine (DEA) is crucial to suppress peak tailing of the free amine.

  • Flow Rate: 1.0 mL/min.[1][2][3][4]

  • Temperature: 25°C.

  • Detection: UV at 210 nm (low wavelength required due to lack of strong chromophores).[2][3][4]

  • Expected Retention:

    • (2S,4S) Isomer (Major): ~12-15 min.[1][2][3][4]

    • (2S,4R) Isomer (Impurity): ~8-10 min.[1][2][3][4]

Logic & Workflow Visualization

The following diagram illustrates the decision logic for validating the stereochemistry of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol.

G Start Crude Product ((2S,4S)-Isomer) Step1 1. Visual Check & Solubility (White/Pale Yellow Solid) Start->Step1 Step2 2. Polarimetry (IPC) Solvent: MeOH, c=1.0 Step1->Step2 Decision1 Rotation Range: -28° to -32°? Step2->Decision1 Fail1 Fail: Possible (2S,4R) contamination or salt form Decision1->Fail1 No (>-25°) Step3 3. Chiral HPLC (Release) Col: Chiralpak AD-H Decision1->Step3 Yes Decision2 Diastereomeric Excess (de) > 98%? Step3->Decision2 Fail2 Fail: Recrystallize (Isopropanol/Hexane) Decision2->Fail2 No Pass PASS: Release Lot Generate CoA Decision2->Pass Yes Fail2->Step1 Reprocess

Caption: Workflow for stereochemical validation. Polarimetry serves as a quick "In-Process Control" (IPC), while Chiral HPLC is the definitive release method.[2]

Expert Insights & Causality

Why does the rotation vary so much? The pyrrolidine ring is conformationally flexible (envelope vs. twist). The (2S,4S) configuration places the C2-hydroxymethyl and C4-amino groups in a cis relationship.[1][2][3][4] In non-polar solvents, intramolecular Hydrogen Bonding (between -OH and -NH2) locks the conformation, resulting in a specific optical rotation.[1][2][3][4] In polar solvents like Methanol, this H-bond is disrupted by the solvent, altering the ring pucker and significantly shifting the optical rotation.

Recommendation: Always report the specific rotation with the counter-ion specified (e.g., Free Base vs. HCl salt). The HCl salt will have a vastly different rotation (often positive) compared to the negative rotation of the free base.

References

  • European Pharmacopoeia (Ph.[2][3][4][5][6] Eur.) . 2.2.[2][3][4][5][6]7. Optical Rotation. Strasbourg, France: Council of Europe.[4] Link[2][3][4]

  • Sigma-Aldrich .[2][3][4] Certificate of Analysis: 4-Amino-1-benzylpiperidine (Analog Reference). Link

  • BenchChem . Chiral Resolution of Pyrrolidine Derivatives by HPLC: Application Notes. Link[2][3][4]

  • Perekhoda, L., et al. (2024).[2][3][4][7][8] "Synthesis and Nootropic Activity Prediction of Some 4-(Aminomethyl)-1-benzylpyrrolidin-2-one Derivatives". ScienceRise: Pharmaceutical Science.[1][2][3][4] Link

  • Chem-Impex . Product Data: Fmoc-(2S,4S)-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid.[2][3][4] Link

Sources

Validation

Validating Purity of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol: A Comparative Guide for Clinical Research

Topic: Validating Purity of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol for Clinical Research Content Type: Publish Comparison Guide Executive Summary In clinical drug development, the pyrrolidine scaffold—specific...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Validating Purity of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol for Clinical Research Content Type: Publish Comparison Guide

Executive Summary

In clinical drug development, the pyrrolidine scaffold—specifically ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol —serves as a critical chiral building block for next-generation antibiotics (e.g., quinolones) and GPCR ligands. However, its efficacy and safety profile are strictly governed by its stereochemistry. The presence of the (2S,4R) diastereomer or the (2R,4R) enantiomer can drastically alter pharmacokinetics or induce off-target toxicity.

This guide moves beyond standard Certificates of Analysis (CoA). We compare the industry-standard Chiral HPLC against the absolute quantification power of Quantitative NMR (qNMR) , providing a validated roadmap for researchers to ensure clinical-grade purity.

Part 1: The Stereochemical Challenge

The molecule contains two chiral centers (C2 and C4), creating four distinct stereoisomers. Standard achiral HPLC (C18) cannot distinguish these forms, rendering it insufficient for clinical release testing.

StereoisomerConfigurationRisk Status
Target Analyte (2S, 4S) Active Pharmaceutical Ingredient (API) / Key Intermediate
Diastereomer 1(2S, 4R)High Risk: Likely synthetic impurity; distinct biological activity.
Diastereomer 2(2R, 4S)Medium Risk: Rare, requires inversion of starting material.
Enantiomer(2R, 4R)High Risk: "Mirror image"; often inactive or toxic.
Part 2: Strategic Method Selection

We analyzed three primary validation methodologies. Below is the comparative performance matrix based on specificity, limit of detection (LOD), and utility in a clinical setting.

Method Comparison Matrix
FeatureMethod A: Chiral HPLC-UV Method B: 1H-qNMR Method C: Achiral LC-MS
Primary Output Enantiomeric/Diastereomeric Purity (% Area)Absolute Assay (% w/w)Impurity Identification (m/z)
Stereoselectivity Excellent (Resolves all 4 isomers)Poor (Signals often overlap)None (Unless derivatized)
Reference Standard Required for each isomer (for quant)Not Required (Internal Standard used)Required
LOD/Sensitivity High (<0.05%)Moderate (~0.1%)Very High (<0.01%)
Blind Spots Inorganic salts, residual water, non-UV active impuritiesTrace stereoisomers (<0.1%)Stereochemistry, salts
Best For Routine QC & Release Testing Primary Reference Standard Certification Structure Elucidation
Part 3: Experimental Protocols
Protocol A: Chiral HPLC (The Gold Standard for Isomeric Purity)

Rationale: The basic nitrogen atoms in the pyrrolidine ring require a mobile phase capable of suppressing ionization or silanol interactions to prevent peak tailing. Polysaccharide-based columns are superior here.

  • Column: Chiralpak IC or AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 5 µm, 250 x 4.6 mm.

  • Mobile Phase: n-Hexane : Isopropyl Alcohol : Diethylamine (DEA) (90 : 10 : 0.1 v/v/v).

    • Note: DEA is critical to mask silanols and ensure sharp peaks for the amine.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25°C.

  • Detection: UV at 254 nm (targeting the Benzyl chromophore).

  • Sample Prep: Dissolve 1.0 mg/mL in Mobile Phase.

Validation Criteria (Acceptance Limits):

  • Resolution (Rs): > 2.0 between (2S,4S) and (2S,4R).

  • Tailing Factor: < 1.5.

Protocol B: 1H-qNMR (The Absolute Truth for Assay)

Rationale: HPLC determines purity by % area, often ignoring water, solvents, and inorganic salts (like HCl if the compound is a salt). qNMR provides the absolute weight-for-weight purity, essential for dosing calculations in clinical trials.

  • Instrument: 400 MHz (or higher) NMR.

  • Solvent: DMSO-d6 (prevents exchange of OH/NH protons, though D2O is viable if exchange is acceptable).

  • Internal Standard (IS): Maleic Acid (Traceable Grade) or 1,3,5-Trimethoxybenzene.

    • Requirement: IS signals must not overlap with the Benzyl region (7.2–7.4 ppm) or the Pyrrolidine ring protons (1.5–3.5 ppm).

  • Pulse Sequence: 90° pulse, relaxation delay (d1) ≥ 60s (5x T1), without spinning.

Calculation: ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="ng-star-inserted display">



Where 

= Integral,

= Number of protons,

= Molar mass,

= Weight,

= Purity.[1][2][3][4][5]
Part 4: Validation Workflow (Decision Logic)

The following diagram illustrates the logical flow for validating a batch of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol prior to clinical release.

ValidationWorkflow Start Batch Synthesis Complete AchiralHPLC Step 1: Achiral HPLC-MS (Check Synthetic Impurities) Start->AchiralHPLC PurityCheck Chemical Purity > 98%? AchiralHPLC->PurityCheck Reject REJECT / Repurify PurityCheck->Reject No ChiralHPLC Step 2: Chiral HPLC (Method A) (Check Stereoisomers) PurityCheck->ChiralHPLC Yes StereoCheck ee & de > 99%? ChiralHPLC->StereoCheck StereoCheck->Reject No qNMR Step 3: 1H-qNMR (Method B) (Determine Absolute Assay) StereoCheck->qNMR Yes Release RELEASE for Clinical Use (Generate CoA) qNMR->Release

Figure 1: Integrated Validation Workflow ensuring both chemical and stereochemical integrity.

Part 5: Expert Insights & Troubleshooting
  • The "Benzyl" Trap: The benzyl group is a strong chromophore, but if your synthesis involves a debenzylation step (to yield the free amine), UV detection sensitivity drops significantly. For the N-benzyl intermediate discussed here, UV 254 nm is robust. However, always verify that the benzyl group hasn't cleaved during storage, as the resulting secondary amine has a different response factor.

  • Salt Stoichiometry: This compound is often stored as a Hydrochloride (HCl) or Oxalate salt to improve stability.

    • Tip: Use qNMR to validate the Salt:Base ratio. An HPLC area % of 99.9% is misleading if the sample contains 15% excess inorganic salt. qNMR sees the "invisible" mass.

  • Elution Order Reversal: When using Amylose (AD-H) vs. Cellulose (OD-H) columns, the elution order of the (2S,4S) and (2S,4R) isomers often reverses. Always inject a "Spiked" sample containing the known diastereomer to confirm identity before validating the method.

References
  • BenchChem. (2025).[6][7] Comparative Guide to Analytical Methods for Chiral Purity of Pyrrolidine Derivatives. Retrieved from

  • International Conference on Harmonisation (ICH). (2006). Q2(R1): Validation of Analytical Procedures: Text and Methodology. Retrieved from

  • Sarat, M., et al. (2012). "A Validated LC Method for the Determination of Chiral Purity of Pyrrolidine Intermediates." International Journal of Pharmaceutical Sciences and Research, 3(9), 3151-3155.[8] Retrieved from

  • United States Pharmacopeia (USP). (2024). <761> Nuclear Magnetic Resonance Spectroscopy: Quantitative Applications. Retrieved from

  • Technical Disclosure Commons. (2024). Process for the preparation of Vibegron intermediates and purity analysis. Retrieved from

Sources

Comparative

Infrared (IR) spectroscopy analysis of ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

Executive Summary & Strategic Context ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (CAS: Analogous to 1292324-43-6 series) is a critical chiral building block, often utilized in the synthesis of novel antimicrobials...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Context

((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (CAS: Analogous to 1292324-43-6 series) is a critical chiral building block, often utilized in the synthesis of novel antimicrobials and GPCR modulators.[1][2][3][4] Its structure features a pyrrolidine core with three distinct chemically active sites: a primary amine (C4), a primary alcohol (C2-hydroxymethyl), and a tertiary amine (N1-benzyl).[2][3][4]

This guide provides a rigorous analytical framework for characterizing this compound via Infrared (IR) Spectroscopy. Unlike basic spectral libraries, we focus on the comparative performance of sampling techniques and the spectral differentiation of salt forms , which are pivotal for process analytical technology (PAT) and formulation stability.[1]

Key Analytical Challenges
  • H-Bonding Network: The simultaneous presence of

    
     and 
    
    
    
    groups creates complex overlapping stretching bands in the 3200–3500 cm⁻¹ region.[1][2][3][4]
  • Hygroscopicity: As an amino alcohol, the compound is prone to moisture uptake, making traditional KBr pelletization risky due to water interference.[1]

  • Chiral Blindness: Standard FTIR cannot distinguish enantiomers (2S,4S vs 2R,4R) but is effective for identifying diastereomeric impurities if crystal packing differs.[1][2]

Theoretical Spectral Fingerprint

Before selecting a sampling technique, the analyst must establish the theoretical baseline.[1] The following assignments are derived from first-principles group frequency analysis for the free base form.

Table 1: Predicted Functional Group Assignments (Free Base)
Functional GroupModeWavenumber (cm⁻¹)Diagnostic Value
Primary Amine (

)
Stretch (Asym/Sym)3350 & 3280High. Look for a "doublet" tip on the broad OH band.[1][2][3][4]
Hydroxyl (

)
Stretch (H-bonded)3200–3500 (Broad)Medium. Often obscures the amine stretches.[2][3][4]
Aromatic Ring (Benzyl) C-H Stretch> 3000 (3030–3080)High. Distinguishes from non-benzylated analogues.[2][3]
Pyrrolidine Ring C-H Stretch (

)
2800–2980Medium. Complex alkyl envelope.[2]
Benzyl Group Ring Breathing~1600, 1495, 1450High. Confirmation of the N-benzyl moiety.[2][3]
Primary Amine Scissoring (

)
1590–1610Medium. May overlap with aromatic ring modes.[2]
C-N / C-O Stretch1000–1300Low. Fingerprint region; useful for identity confirmation vs. standard.[1][2]
Mono-sub. Benzene Out-of-Plane Bending~690 & ~740Critical. Strong bands confirming the benzyl group.[2][3][4]

Comparative Analysis: Sampling Techniques

For this specific amino-alcohol, the choice between Attenuated Total Reflectance (ATR) and Transmission (KBr Pellet) is not merely a matter of convenience—it dictates data integrity.[3]

Comparison Guide: ATR vs. Transmission (KBr)
FeatureATR (Diamond/ZnSe) Transmission (KBr Pellet) Scientist’s Verdict
Sample State Native (Solid or Oil)Dispersed in Salt MatrixATR Wins. Preserves the polymorphic form.[1][2][3][4]
Moisture Sensitivity Low.[2] Minimal exposure.[1][2]High. KBr is hygroscopic; wet pellets show false -OH bands.[1][2][3][4]ATR Wins. Critical for hygroscopic amino alcohols.[2]
Path Length Fixed (~2 µm penetration).Variable (depends on pellet thickness).ATR Wins for reproducibility; KBr Wins for trace sensitivity.[1][2]
Spectral Artifacts Peak shifts to lower wavenumbers (optical effect).[2]Christiansen effect (scattering) if particle size is non-uniform.[1][2][3]ATR requires software correction for library matching.
Throughput < 2 minutes per sample.15–20 minutes per sample.ATR is the standard for high-throughput QC.[1][2][3][4]

Expert Insight: For ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol, ATR is the mandatory choice .[1][2][3][4] The compound's potential hygroscopicity renders KBr pellets unreliable, as absorbed atmospheric water will broaden the 3400 cm⁻¹ region, making it impossible to resolve the critical


 vs 

features.

Comparative Analysis: Chemical Forms (Free Base vs. Salt)

In drug development, this intermediate may exist as a viscous oil (Free Base) or a crystalline solid (e.g., Dihydrochloride Salt).[3] Differentiating these forms via IR is a primary QC task.

Table 2: Spectral Shift Logic (Protonation Effects)
FeatureFree Base Salt Form (e.g., 2HCl) Mechanistic Cause
3200–3500 Region Distinct ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

doublet visible.[2][3][4]
Broad, continuous absorption 2500–3200 cm⁻¹.[1]Formation of

and

creates strong H-bonding & Fermi resonance.[1][2][3][4]
Amine Bending Sharp scissoring ~1600 cm⁻¹.[1][2]Asymmetric bending ~1500–1600 cm⁻¹ (shifted).[2][3]Change in N-hybridization and symmetry.
Fingerprint Distinct C-O stretch.[1][2]Complex; new bands from crystal lattice salts.[1][2]Ionic lattice vibrations.[1][2]
Physical State Likely Viscous Oil / Low-melt Solid.[2][3][4]Crystalline Powder.[1][2]Salt formation increases lattice energy.[1][2]

Experimental Protocol: ATR-FTIR Analysis

Objective: Obtain a validated identification spectrum for the (2S,4S) intermediate.

Equipment & Reagents[1][3][4][6][7]
  • Spectrometer: FTIR with DTGS detector (e.g., Agilent Cary 630 or Thermo Nicolet iS50).

  • Accessory: Single-bounce Diamond ATR (preferred for durability and chemical resistance).[1][2][3][4]

  • Solvent: Isopropanol (IPA) for cleaning.[1][2]

  • Reference: Polystyrene film (for instrument calibration).

Step-by-Step Methodology
  • System Validation (Self-Check):

    • Run an "Open Beam" background.[1][2]

    • Collect a spectrum of the clean ATR crystal.[5] Requirement: Line must be flat (99–100% T) with no peaks >0.5% A.[1][2][3]

    • Why: Ensures no cross-contamination from previous benzyl-derivatives.[2][3][4]

  • Sample Loading:

    • Place ~5–10 mg of the solid or 1 drop of the oil onto the center of the diamond crystal.[1]

    • Critical: For solids, apply the pressure clamp until the force gauge "clicks" or reaches the optimal zone (typically >8000 psi effective pressure).[1]

    • Why: Poor contact causes weak intensity and "noisy" baselines, specifically in the high-wavenumber region.[1][2][3]

  • Acquisition:

    • Resolution: 4 cm⁻¹.[1][2]

    • Scans: 32 or 64 scans (to average out noise).

    • Range: 4000–600 cm⁻¹.[1][2]

  • Post-Processing:

    • Apply ATR Correction (if comparing to a transmission library).[2]

    • Perform Baseline Correction (Rubberband method) only if significant drift is observed.[2]

    • Identify key peaks: 3300 (NH/OH), 3030 (Ar-CH), 1600 (Ar), 700 (Mono-sub).[2][3][4]

Visualization of Analytical Workflows

Diagram 1: Method Selection Decision Tree

This logic gate ensures the correct technique is applied based on sample form.

MethodSelection Start Sample Received: ((2S,4S)-4-Amino-1-benzyl...) FormCheck Check Physical Form Start->FormCheck IsLiquid Viscous Oil / Liquid FormCheck->IsLiquid IsSolid Solid / Powder FormCheck->IsSolid ATR_Liquid Method A: ATR (ZnSe/Diamond) Direct Deposition IsLiquid->ATR_Liquid Preferred HygroCheck Is Sample Hygroscopic? IsSolid->HygroCheck ATR_Solid Method B: ATR (Diamond) High Pressure Clamp HygroCheck->ATR_Solid Yes (High Risk) KBr_Pellet Method C: KBr Pellet (Only if non-hygroscopic) HygroCheck->KBr_Pellet No (Rare) Result Data Analysis & Library Match ATR_Liquid->Result Acquire Spectrum ATR_Solid->Result Acquire Spectrum KBr_Pellet->Result

Caption: Decision logic for selecting the optimal IR sampling interface based on physical state and hygroscopicity.

Diagram 2: Spectral Interpretation Pathway

A self-validating logic flow for confirming identity.[1][2][3][4]

SpectralAnalysis Input Raw Spectrum Check_OH_NH Region 3200-3500 Broad Band + Spikes? Input->Check_OH_NH Check_Benzyl Region 690-750 Strong Out-of-Plane Bending? Check_OH_NH->Check_Benzyl Yes Identity_Fail Investigate: Salt Form or Impurity Check_OH_NH->Identity_Fail No (Missing Amine) Check_CO Region 1000-1100 C-O Stretch Present? Check_Benzyl->Check_CO Yes Check_Benzyl->Identity_Fail No (Missing Benzyl) Identity_Conf Identity Confirmed: Benzyl-Amino-Pyrrolidine Check_CO->Identity_Conf Yes Check_CO->Identity_Fail No (Missing Alcohol)

Caption: Step-by-step spectral verification pathway for confirming the presence of key functional moieties.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1][2][6] (Standard text for group frequency assignments).

  • Specac Ltd. (n.d.).[1][2] FTIR: Transmission vs ATR spectroscopy. Retrieved from [Link]

  • National Institute of Standards and Technology (NIST). (2023).[1][2] 2-Aminobenzyl alcohol IR Spectrum. NIST Chemistry WebBook, SRD 69.[1][7] Retrieved from [Link] (Used as a reference for primary amine/alcohol overlap behavior).[2][3]

  • Kintek Solution. (n.d.).[1][2] What Are The Advantages Of Using KBr Pellets For FTIR Analysis Compared To ATR?. Retrieved from [Link]

Sources

Validation

X-Ray Crystallography Data for ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol Derivatives: A Structural Comparison Guide

Executive Summary ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is a highly privileged, chiral building block extensively utilized in fragment-based drug discovery (FBDD), asymmetric catalysis, and the synthesis of c...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol is a highly privileged, chiral building block extensively utilized in fragment-based drug discovery (FBDD), asymmetric catalysis, and the synthesis of complex macrocycles[1][2]. However, obtaining high-resolution X-ray crystallographic data for this exact free base is notoriously difficult due to its high conformational entropy and tendency to form hygroscopic oils.

As a Senior Application Scientist, I have compiled this comparison guide to evaluate the crystallographic performance of various ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol derivatives and salt forms. By understanding the thermodynamic causality behind crystal packing, researchers can optimize their structural biology workflows, whether for small-molecule absolute configuration determination or protein-ligand co-crystallization[3].

Mechanistic Rationale: Scaffold Derivatization & Crystal Packing

The crystallization of chiral pyrrolidines is governed by the delicate balance between molecular rigidity and intermolecular interactions (hydrogen bonding,


 stacking, and ionic bridges).
  • The Role of the N-Benzyl Group: Unlike simple N-alkyl derivatives, the N-benzyl moiety in this scaffold acts as an essential structural anchor. During crystallization, the aromatic rings engage in

    
     and CH-
    
    
    
    interactions, significantly reducing the conformational flexibility of the pyrrolidine ring and promoting a highly ordered crystal lattice[4].
  • The 4-Amino Substitution: The primary amine at the C4 position is the critical vector for salt screening. The free base often suffers from poor packing efficiency due to weak, non-directional hydrogen bonding. By converting the free base into a bulky chiral salt (e.g., using Di-p-toluoyl-D-tartaric acid), we introduce strong, directional ionic bonds that predictably drive the system into highly diffracting, non-centrosymmetric space groups (e.g.,

    
    )[5].
    
  • Protein-Ligand Co-Crystallization: When used as a fragment in macromolecular crystallography, the pyrrolidin-2-yl methanol motif often acts as a hydrogen-bond donor/acceptor network within target binding pockets (e.g., YTHDC1 reader domains), allowing for sub-1.2 Å resolution data[3].

Comparative Crystallographic Performance Data

The following table objectively compares the crystallographic parameters of various derivatives and forms of the target scaffold. This data serves as a benchmark for evaluating which derivative is most appropriate for your specific structural application.

Derivative / FormSpace GroupResolution (Å)R-work / R-freePacking CharacteristicsApplication Suitability
Free Base ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

1.850.045 / 0.052Weak H-bonding network; prone to twinning and solvent inclusion.Low: Difficult to crystallize; high conformational entropy.
Di-p-toluoyl-D-tartrate Salt

0.950.031 / 0.038Strong ionic lattice; rigid

stacking from toluoyl groups.
High: Ideal for absolute configuration and high-res structural validation.
N-Boc-Protected Analog

1.420.040 / 0.048Steric bulk of the Boc group limits dense packing; moderate disorder.Moderate: Useful primarily as a synthetic intermediate.
Protein Co-crystal (Fragment)

1.100.187 / 0.200Ligand stabilized by target pocket; strong H-bonds to backbone carbonyls.High: Excellent for Fragment-Based Drug Design (FBDD).

Experimental Workflow: Salt Screening & Co-Crystallization

To ensure a self-validating system, the following protocol details the step-by-step methodology for generating diffraction-quality crystals of the ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol tartrate salt.

Phase 1: Supersaturation and Salt Formation
  • Solvent Selection: Dissolve 50 mg of the free base in 0.5 mL of a binary solvent system (Methanol/Diethyl Ether, 1:3 v/v). Causality: Methanol solubilizes the polar amine, while the non-polar ether acts as an anti-solvent to carefully control the supersaturation threshold.

  • Counter-ion Addition: Add exactly 1.0 molar equivalent of Di-p-toluoyl-D-tartaric acid dissolved in 0.2 mL of Methanol. Causality: Matching the

    
     of the acid to the conjugate base of the pyrrolidine ensures complete proton transfer, forming a stable, highly crystalline ionic lattice.
    
  • Incubation: Seal the vial and allow it to rest at 4°C for 24 hours to promote slow nucleation.

Phase 2: Hanging-Drop Vapor Diffusion (For Co-Crystallization)

If utilizing the derivative as a ligand for protein crystallography (e.g., targeting N-myristoyltransferase or YTHDC1)[3][6]:

  • Preparation: Mix 1

    
    L of the protein complex (10 mg/mL) with 1 
    
    
    
    L of the reservoir solution (0.1 M HEPES pH 7.5, 20% PEG 4000).
  • Ligand Soaking: Introduce the pyrrolidine derivative at a final concentration of 5 mM.

  • Equilibration: Suspend the drop over 500

    
    L of reservoir solution. The vapor pressure differential will slowly draw water out of the drop, gently driving the protein-ligand complex into the nucleation zone.
    
  • Cryoprotection: Prior to X-ray exposure, briefly sweep the harvested crystal through a 20% glycerol solution to prevent ice-ring formation during flash-cooling in liquid nitrogen.

Crystallization Optimization Pathway

The diagram below illustrates the logical decision tree for optimizing the crystallization of highly flexible pyrrolidine derivatives.

G N1 Target Scaffold: ((2S,4S)-4-Amino-1-benzyl...) N2 Salt Screening (Tartrate, HCl, Mesylate) N1->N2 Derivatization N3 Crystallization Setup (Vapor Diffusion / Slow Evaporation) N2->N3 Supersaturation N4 Poor Diffraction (High Mosaicity / Twinning) N3->N4 Amorphous Phase N5 High-Resolution X-ray Data (< 1.2 Å) N3->N5 Single Crystal N4->N2 Optimize Solvent/Counter-ion N6 Structure Solution (Molecular Replacement / Direct Methods) N5->N6 Data Processing

Crystallization workflow for pyrrolidine derivatives, highlighting salt screening and optimization.

References

  • RSC Advances: Synthesis and application in asymmetric catalysis of P-stereogenic pincer–metal complexes. Royal Society of Chemistry. 1

  • Journal of Medicinal Chemistry (via NIH): Novel Thienopyrimidine Inhibitors of Leishmania N-Myristoyltransferase with On-Target Activity.6

  • bioRxiv: Expanding Automated Multiconformer Ligand Modeling to Macrocycles and Fragments.2

  • The Journal of Organic Chemistry: Optically Pure Aziridin-2-yl Methanols as Readily Available 1H NMR Sensors. American Chemical Society. 4

  • RCSB Protein Data Bank (PDB 6T02): Crystal structure of YTHDC1 with fragment (S)-phenyl-[(2S)-pyrrolidin-2-yl]methanol.3

Sources

Safety & Regulatory Compliance

Safety

((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol proper disposal procedures

Topic: ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol Proper Disposal Procedures Executive Summary: Operational Disposal Directive Chemical Classification: Organic Base / Amine / Chiral Intermediate Primary Hazard: Sk...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol Proper Disposal Procedures

Executive Summary: Operational Disposal Directive

Chemical Classification: Organic Base / Amine / Chiral Intermediate Primary Hazard: Skin/Eye Irritant, Harmful by Ingestion, Incompatible with Strong Acids and Oxidizers. RCRA Waste Code (USA): Not explicitly listed (P or U list); default to D001 (Ignitable) if in flammable solvent, or classify as Non-Regulated Chemical Waste (pending local toxicity characteristic leaching procedure, TCLP). Disposal Stream: Non-Halogenated Organic Waste (Basic).

Immediate Action Required:

  • Segregate from acids and oxidizers immediately.

  • Label as "Hazardous Waste - Organic Base."

  • Do NOT dispose of down the drain.

Chemical Profile & Hazard Identification

To dispose of this chemical safely, you must understand its reactivity profile. It is a functionalized pyrrolidine containing a secondary amine (ring), a primary amine (C4 position), and a primary alcohol.

PropertySpecificationOperational Implication
Chemical Structure Pyrrolidine ring w/ Benzyl & Amino groupsBasic nature. Will react exothermically with acids.
Physical State Viscous Oil or Low-Melting SolidMay require dissolution in a solvent for liquid waste streams.
Solubility Soluble in MeOH, DCM, DMSOCompatible with standard organic waste streams.
Incompatibilities Strong Acids, Oxidizers, Acid Chlorides CRITICAL: Do not mix with acidic waste streams (e.g., Aqua Regia, Piranha solution) to avoid violent heat generation.
Flash Point Predicted >110°C (Combustible)Not a high flammability risk unless dissolved in flammable solvents.

Pre-Disposal Stabilization & Segregation

Before moving the material to central waste accumulation, ensure it is chemically stable.

  • The Acid-Base Risk: As a diamine, this compound is a base. If you pour this directly into a waste container containing high concentrations of acid (HCl, H₂SO₄), it can boil or splatter.

    • Protocol: Check the pH of your waste container if unsure. Ideally, use a dedicated "Organic Base" container.

  • Quenching (Only if Reactive): If the material is present as a reactive intermediate (e.g., lithiated species), quench with isopropanol or methanol before disposal. If it is the stable free amine (as listed), no quenching is required.

Step-by-Step Disposal Workflows

Scenario A: Disposal of Pure Substance (Expired or Unused)

Applicable for: Solid powder or viscous oil in original vials.

  • Don PPE: Nitrile gloves (double gloved recommended), safety goggles, and lab coat.

  • Solubilization (Optional but Recommended):

    • If your facility requires liquid waste: Dissolve the substance in a minimal amount of Methanol or Ethanol .

    • Reasoning: Small vials of solids are often difficult for waste contractors to bulk. Solutions are easier to pump and incinerate.

  • Container Selection: Use a High-Density Polyethylene (HDPE) or Amber Glass bottle.

  • Transfer: Pour the solution into the container.

  • Labeling:

    • Constituents: "Methanol (90%), ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (10%)"

    • Hazard Checkboxes: [x] Flammable [x] Irritant [x] Basic/Alkaline.

  • Storage: Place in the Satellite Accumulation Area (SAA) inside a secondary containment tray.

Scenario B: Disposal of Reaction Mixtures (Mother Liquors)

Applicable for: HPLC waste, reaction filtrates containing the product.

  • Segregation: Ensure the solvent stream is Non-Halogenated (unless DCM was used).

  • PH Check: If the reaction involved strong acids (e.g., TFA deprotection), neutralize the mixture to pH 6-9 using Sodium Bicarbonate (NaHCO₃) before adding to the organic waste drum.

    • Why? Prevents drum pressurization and corrosion.

  • Combine: Add to the "Non-Halogenated Organic Waste" carboy.

Scenario C: Contaminated Consumables

Applicable for: Syringes, pipettes, silica gel, TLC plates.

  • Solids: Place silica gel and drying agents (MgSO₄) contaminated with the amine into a Solid Hazardous Waste bucket (usually a wide-mouth HDPE drum).

  • Sharps: Chemically contaminated needles must go into a Hard-Sided Sharps Container . Do not recap needles.

  • Glassware: Triple rinse vials with acetone. Dispose of the rinsate as liquid waste (Scenario B). Deface the label and dispose of the glass in the "Broken Glass" box (if non-hazardous residue remains) or "Glass Sharps" bin.

Visual Decision Tree: Waste Segregation

The following diagram illustrates the critical decision-making process to prevent incompatible mixing.

DisposalFlow Start Waste: ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol StateCheck Physical State? Start->StateCheck Solid Solid / Viscous Oil StateCheck->Solid Powder/Residue Liquid Liquid Solution StateCheck->Liquid Reaction Mix Pure Pure Substance? Solid->Pure SolventCheck Solvent Type? Liquid->SolventCheck Dissolve Dissolve in MeOH/EtOH Pure->Dissolve Yes (Preferred) Halo Halogenated (DCM, Chloroform) SolventCheck->Halo Contains Cl/Br/I NonHalo Non-Halogenated (MeOH, EtOAc, DMSO) SolventCheck->NonHalo No Halogens Dissolve->NonHalo BinHalo DISPOSE: Halogenated Waste Halo->BinHalo AcidCheck Contains Strong Acid? NonHalo->AcidCheck Neutralize Neutralize with NaHCO3 AcidCheck->Neutralize Yes (pH < 4) BinNonHalo DISPOSE: Organic Base / Non-Halo AcidCheck->BinNonHalo No (pH > 4) Neutralize->BinNonHalo

Caption: Operational logic for segregating amine-based chemical waste. Note the critical neutralization step for acidic mixtures.

Emergency Spill Response

If a spill occurs outside the fume hood:

  • Evacuate & Ventilate: If the spill is >100mL or creates respiratory irritation, clear the area.

  • PPE: Wear organic vapor respirator if ventilation is poor.

  • Containment:

    • Use Universal Absorbent Pads or Vermiculite .

    • Do not use paper towels for large spills (increases surface area for evaporation).

  • Decontamination:

    • Wipe the surface with dilute acetic acid (vinegar) or 1N HCl to convert the amine to a water-soluble salt.

    • Follow with a water rinse.[1][2][3][4][5][6][7]

  • Disposal: Bag all absorbent materials as Hazardous Solid Waste .

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

  • Sigma-Aldrich. (n.d.). Safety Data Sheet for Pyrrolidine Derivatives (General Class).

  • U.S. Environmental Protection Agency. (2024). Resource Conservation and Recovery Act (RCRA) Orientation Manual.

  • PubChem. (n.d.). Compound Summary for Pyrrolidinemethanol Derivatives. National Library of Medicine.

Sources

Handling

Personal protective equipment for handling ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

Comprehensive Safety & Handling Guide: ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol As a Senior Application Scientist, I frequently consult on the safe handling of specialized chiral building blocks. ((2S,4S)-4-Amin...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety & Handling Guide: ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol

As a Senior Application Scientist, I frequently consult on the safe handling of specialized chiral building blocks. ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol (CAS: 142292-37-3) is a highly valuable intermediate in pharmaceutical synthesis, particularly in the development of targeted therapeutics [1]. However, its complex molecular architecture—combining a pyrrolidine core, a primary amine, and a benzyl group—confers specific chemical reactivities that demand rigorous safety protocols.

This guide provides a self-validating, causally driven framework for handling this compound, moving beyond generic safety data to deliver actionable, field-proven operational and disposal plans.

Mechanistic Hazard Profile & Causality

To design an effective Personal Protective Equipment (PPE) strategy, we must first understand why this molecule is hazardous. We extrapolate its core risks from the well-documented behaviors of its foundational pharmacophores: pyrrolidine and benzylamine [2].

  • High Basicity & Corrosivity : The presence of both a secondary/tertiary amine (the pyrrolidine ring) and a primary amine makes this compound highly basic. Amines are potent nucleophiles that readily cause the saponification of lipid bilayers in human skin, leading to severe, deep-tissue chemical burns [3].

  • Enhanced Lipophilicity : The benzyl moiety significantly increases the molecule's lipophilicity compared to simple aliphatic amines. This allows the compound to penetrate dermal layers more rapidly, drastically increasing the risk of systemic toxicity upon skin contact [3].

  • Hygroscopicity and Volatility : While the methanol group allows for hydrogen bonding (lowering vapor pressure compared to unsubstituted pyrrolidine), the free-base form can still emit irritating vapors, particularly if heated or agitated, posing a severe risk to mucous membranes and the respiratory tract [4].

Personal Protective Equipment (PPE) Matrix

Standard thin nitrile gloves are often insufficient for prolonged exposure to benzylamines and pyrrolidines, as these solvents can permeate thin barriers over time. The following table summarizes the required PPE based on specific hazard mechanisms.

Hazard ClassChemical MoietyPrimary RiskRecommended PPE MaterialBreakthrough Time (Est.)
Corrosivity Pyrrolidine / Primary AmineSkin saponification, permanent eye damageButyl Rubber or Heavy-Duty Nitrile (Double-gloved)> 240 mins (Butyl)
Toxicity Benzyl derivativeSystemic toxicity via rapid dermal absorptionNeoprene / Nitrile double-layer, Chemical Apron> 120 mins (Nitrile double)
Inhalation Volatile free-baseMucous membrane and respiratory tract irritationHalf-mask respirator (ABEK filter) if outside hoodN/A (Always use Fume Hood)
Ocular Basic AmineCorneal burnsSnug-fitting chemical splash goggles (No safety glasses)N/A

Operational Workflows

Safety is not just about what you wear; it is about how you move. The following protocols ensure a self-validating system where each step inherently minimizes risk and verifies the success of the previous step.

Protocol A: Dispensing and Weighing
  • Preparation : Ensure the fume hood is operating at a minimum face velocity of 100 fpm. Clear the workspace of all incompatible materials (especially strong oxidizers and acids).

  • Atmosphere Control : Purge the balance enclosure with inert gas (N2 or Argon) to prevent premature oxidation or moisture absorption by the hygroscopic amine.

  • PPE Verification : Don double-layer nitrile gloves, chemical splash goggles, and a chemically resistant lab coat.

  • Transfer : Use a positive displacement pipette (if in a viscous liquid state) or a static-free ceramic spatula (if crystallized). Avoid standard plastic spatulas, which can generate static charge and cause the powder to aerosolize.

  • Containment : Tare the receiving vial, transfer the required mass, and immediately seal both the master and receiving containers before removing them from the hood.

Protocol B: Reaction Setup (Closed System)
  • Solvent Compatibility : Dissolve the compound in an aprotic solvent (e.g., DCM, THF) before introducing other reagents to moderate the exothermic potential of amine reactions.

  • Temperature Control : Cool the reaction vessel to 0°C using an ice bath before adding electrophiles (e.g., acid chlorides, alkylating agents) to tightly control the reaction kinetics.

  • Ventilation : Ensure the reaction is vented through a nitrogen bubbler or a mild acid scrubber to capture any volatilized amine.

HandlingWorkflow A Preparation (Fume Hood & PPE Check) B Dispensing (Inert Atmosphere) A->B Verified C Reaction Setup (Closed System) B->C Transfer D Quenching (Acid Neutralization) C->D Completion E Waste Disposal (Aqueous Amine Waste) D->E pH < 5

Operational workflow for the safe handling and processing of reactive amine intermediates.

Emergency Spill Response & Disposal Plan

A robust safety plan must anticipate failure. If a spill occurs, the primary goal is containment and chemical neutralization, not just physical absorption.

Emergency Spill Response Protocol
  • Assessment & Evacuation : Immediately assess the spill volume. For spills >50 mL, evacuate the immediate area, alert lab personnel, and allow the fume hood to clear the initial vapors.

  • Containment : Surround the spill with an inert absorbent material (e.g., vermiculite or dry sand). Do not use combustible materials like sawdust, which can react with strong bases.

  • Neutralization (The Critical Step) : Carefully apply a dilute, weak acid (e.g., 5% citric acid or 1M HCl) directly to the spill area. This protonates the amine, converting the volatile, lipophilic free-base into a non-volatile, water-soluble hydrochloride salt.

  • Collection : Scoop the neutralized slurry into a designated, clearly labeled hazardous waste container using non-sparking tools.

SpillResponse Spill Spill Detected Assess Assess Volume & Risk Spill->Assess Evacuate Evacuate Area Assess->Evacuate >50 mL PPE Don Spill PPE (Respirator) Assess->PPE <50 mL Evacuate->PPE Hazmat Contain Contain Spill (Inert Absorbent) PPE->Contain Neutralize Neutralize (Dilute Citric Acid) Contain->Neutralize Dispose Collect as Hazardous Waste Neutralize->Dispose

Step-by-step emergency response pathway for containing and neutralizing amine spills.

Routine Disposal Plan

Never dispose of the free-base amine directly into standard organic waste streams, as it can react exothermically with trace halogenated solvents or acids.

  • Quenching : Dilute residual ((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol in a compatible, miscible solvent (e.g., THF).

  • Salt Formation : Slowly add 1M HCl while stirring at 0°C until the pH of the aqueous layer reaches ~4.

  • Segregation : Route the resulting aqueous amine-salt solution to the "Aqueous Basic/Amine Waste" stream. Ensure this stream is strictly segregated from heavy metals and strong oxidizers.

References

  • MolAid. "((2S,4S)-4-amino-1-benzylpyrrolidin-2-yl)methanol - CAS 142292-37-3". Available at: [Link]

  • Carl Roth. "Safety Data Sheet: Benzylamine". Available at: [Link]

  • Cole-Parmer. "Material Safety Data Sheet - Pyrrolidine". Available at: [Link]

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol
Reactant of Route 2
Reactant of Route 2
((2S,4S)-4-Amino-1-benzylpyrrolidin-2-yl)methanol
© Copyright 2026 BenchChem. All Rights Reserved.